2-[4-(Dimethylsulfamoyl)phenyl]acetic acid

• CAS: 91013-44-4

Core Science & Biosynthesis

Advanced Synthetic Applications of 2-[4-(Dimethylsulfamoyl)phenyl]acetic Acid (CAS 91013-44-4) in Targeted Drug Discovery

Executive Summary & Structural Rationale

In modern medicinal chemistry, the selection of bifunctional building blocks is critical for developing robust structure-activity relationships (SAR). 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid (CAS 91013-44-4) is a highly versatile intermediate utilized predominantly in the synthesis of complex amides[1].

From a mechanistic standpoint, this molecule offers two distinct pharmacophoric advantages:

• The Acetic Acid Moiety: Provides a flexible, one-carbon linker that minimizes steric clash during amide coupling, allowing the resulting aromatic system to adopt optimal binding conformations within a target protein's binding pocket.

• The Dimethylsulfamoyl Group: Acts as a metabolically stable, electron-withdrawing bioisostere. Unlike primary sulfonamides, the dimethyl substitution removes hydrogen-bond donor capacity while retaining strong hydrogen-bond acceptor properties via the oxygen atoms. This precisely tunes the topological polar surface area (tPSA), enhancing cellular permeability and preventing off-target carbonic anhydrase inhibition.

Physicochemical Profiling

Before integrating CAS 91013-44-4 into a synthetic pipeline, it is crucial to establish its baseline physicochemical parameters. The following table summarizes the core properties required for reaction design and quality control[2],,[3].

Property	Specification / Value
IUPAC Name	2-[4-(dimethylsulfamoyl)phenyl]acetic acid
CAS Registry Number	91013-44-4
Molecular Formula	C10H13NO4S
Molecular Weight	243.28 g/mol
Typical Purity	≥95% (HPLC/NMR)
Physical Form	Solid / Powder
Storage Conditions	Room temperature, dry, well-ventilated, inert atmosphere

Synthetic Utility: Self-Validating Amide Coupling Workflow

A primary application of CAS 91013-44-4 is its use as an electrophilic partner in amide coupling reactions, specifically for synthesizing heterocyclic agonists[4].

The Causality of Reagent Selection: When coupling CAS 91013-44-4 with sterically hindered or electronically deactivated amines—such as ortho-substituted anilines like 2-(pyrrolidin-1-yl)aniline (CAS 21627-58-7)[5]—traditional carbodiimide chemistry (e.g., EDC/HOBt) often stalls. The delocalization of the aniline's nitrogen lone pair reduces its nucleophilicity. Therefore, we utilize HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate). HATU generates a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester, significantly lowering the activation energy for the nucleophilic attack and driving the reaction to completion[4].

Step-by-Step Protocol

This protocol is designed as a self-validating system, ensuring that each phase is analytically confirmed before proceeding.

• Step 1: Carboxylic Acid Activation

  • Action: Dissolve 1.0 eq of CAS 91013-44-4 in anhydrous DMF (0.2 M). Add 3.0 eq of N,N-Diisopropylethylamine (DIPEA), followed by 1.2 eq of HATU. Stir for 15 minutes at room temperature.

  • Validation Check: Analyze a 5 µL aliquot via LC-MS. The disappearance of the starting material mass (m/z 244 [M+H]+) and the appearance of the HOAt-active ester intermediate confirms successful activation.

• Step 2: Nucleophilic Coupling

  • Action: Add 1.0 eq of the target amine (e.g., CAS 21627-58-7) to the activated mixture. Stir at room temperature for 12–24 hours[4].

  • Validation Check: Monitor the reaction via TLC (EtOAc:Hexane 1:1, UV 254 nm). The reaction is validated as complete when the amine spot is fully consumed.

• Step 3: Quenching and Extraction

  • Action: Dilute with EtOAc. Wash sequentially with saturated aqueous NaHCO3 (removes HOAt/unreacted acid), 1M HCl (removes DIPEA/unreacted amine), and brine (pre-dries the organic layer).

  • Validation Check: Test the pH of the aqueous layers during the washes to ensure complete neutralization (pH ~7 for the final brine wash).

• Step 4: Purification

  • Action: Dry the organic layer over anhydrous Na2SO4, concentrate, and purify via flash silica gel column chromatography using a linear gradient of ethyl acetate in hexane (0% to 45%)[4].

  • Validation Check: Pool fractions based on UV absorbance and confirm >95% purity via analytical HPLC and 1H NMR prior to biological assaying.

Fig 1: Self-validating amide coupling workflow utilizing CAS 91013-44-4.

Biological Application: TRPML1 Pathway Modulation

Compounds synthesized using CAS 91013-44-4 have been successfully identified as potent agonists for TRPML1 (Transient Receptor Potential Cation Channel, Mucolipin subfamily, member 1)[4].

TRPML1 is a ligand-gated cation channel predominantly expressed in the late endosomes and lysosomes of mammalian cells[4]. These organelles are characterized by a low luminal pH (~5) and a high Ca2+ concentration (~0.5 mM)[4].

Mechanistic Pathway: When a CAS 91013-44-4 derived amide binds to the TRPML1 receptor, it induces a conformational change that opens the channel, resulting in the efflux of lysosomal Ca2+ into the cytosol. This localized calcium transient activates Calcineurin, a calcium-dependent phosphatase. Calcineurin subsequently dephosphorylates Transcription Factor EB (TFEB), prompting its translocation into the nucleus. Once in the nucleus, TFEB upregulates the transcription of genes responsible for autophagy and lysosomal biogenesis. This targeted pathway modulation is currently a major therapeutic strategy for clearing toxic protein aggregates in neurodegenerative diseases, such as Alzheimer's Disease[4].

Fig 2: TRPML1 activation pathway driven by CAS 91013-44-4 derived agonists.

References

• Title: CAS: 91013-44-4 | CymitQuimica Source: cymitquimica.com URL: 2[2]

• Title: Mfcd10018267 | Sigma-Aldrich Source: sigmaaldrich.com URL:

• Title: 2-[4-(Dimethylsulfamoyl)phenyl]acetic Acid|CAS 91013-44-4 Source: benchchem.com URL: 1[1]

• Title: AK Scientific, Inc.: 91013-44-4 Source: aksci.com URL: 3[3]

• Title: WO2021094974A1 - Heterocyclic trpml1 agonists - Google Patents Source: google.com URL: 4[4]

• Title: 2-(Pyrrolidin-1-yl)aniline | 21627-58-7 - Sigma-Aldrich Source: sigmaaldrich.com URL: 5[5]

Sources

• 1. 2-[4-(Dimethylsulfamoyl)phenyl]acetic Acid|CAS 91013-44-4 [benchchem.com]
• 2. CAS: 91013-44-4 | CymitQuimica [cymitquimica.com]
• 3. aksci.com [aksci.com]
• 4. WO2021094974A1 - Heterocyclic trpml1 agonists - Google Patents [patents.google.com]
• 5. 2-(Pyrrolidin-1-yl)aniline | 21627-58-7 [sigmaaldrich.com]

4-(N,N-Dimethylsulfamoyl)phenylacetic Acid (CAS 91013-44-4): Structural Profiling, Synthesis, and Applications in Targeted Drug Discovery

Executive Summary

As medicinal chemistry pivots toward highly targeted, allosteric modulators and complex macrocyclic inhibitors, the demand for bifunctional, structurally tunable building blocks has surged. 4-(N,N-Dimethylsulfamoyl)phenylacetic acid (CAS 91013-44-4) represents a critical intermediate in modern drug discovery[1]. Featuring a phenylacetic acid backbone substituted at the para position with an N,N-dimethylsulfamoyl group, this compound offers a unique combination of a reactive carboxylic acid handle for amide coupling and a metabolically stable, lipophilic sulfonamide moiety.

This technical guide provides an in-depth analysis of the physicochemical properties, synthetic methodologies, and downstream applications of CAS 91013-44-4, specifically focusing on its role in the development of TRPML1 agonists and Mcl-1 inhibitors.

Physicochemical Profiling & Structural Analysis

The structural architecture of 4-(N,N-Dimethylsulfamoyl)phenylacetic acid is purposefully designed to balance reactivity with pharmacokinetic viability. The carboxylic acid moiety serves as the primary site for derivatization, while the N,N-dimethylsulfamoyl group acts as an electron-withdrawing pharmacophore.

Crucially, the N,N-dimethylation of the sulfonamide nitrogen removes the hydrogen bond donor (HBD) capacity typically associated with primary sulfonamides (-SO₂NH₂). This modification is a classical bioisosteric strategy used to increase the lipophilicity and passive membrane permeability of the resulting drug candidates[2].

Table 1: Physicochemical and Structural Properties

Property	Value	Causality / Impact on Drug Design
Chemical Name	2-[4-(N,N-Dimethylsulfamoyl)phenyl]acetic acid	Standardized nomenclature for CAS 91013-44-4.
Molecular Formula	C₁₀H₁₃NO₄S	-
Molecular Weight	243.28 g/mol	Low molecular weight allows for extensive downstream functionalization without violating Lipinski's Rule of 5.
H-Bond Donors (HBD)	1	Restricted to the carboxylic acid. The lack of HBDs on the sulfonamide improves passive cellular permeability.
H-Bond Acceptors (HBA)	5	Provides multiple directional dipoles (sulfonyl oxygens) to engage in critical target-binding interactions.
TPSA	~79.8 Ų	Falls well below the 140 Ų threshold, ensuring excellent potential for oral bioavailability and cellular penetration.

Synthetic Methodologies

The de novo synthesis of 4-(N,N-Dimethylsulfamoyl)phenylacetic acid relies on the electrophilic aromatic substitution of phenylacetic acid, followed by a nucleophilic acyl substitution.

Figure 1: Two-step synthetic workflow for 4-(N,N-Dimethylsulfamoyl)phenylacetic acid.

Protocol: Amide Coupling of CAS 91013-44-4 with Primary Amines

To utilize this compound in drug discovery (e.g., synthesizing TRPML1 agonists), researchers typically perform an amide coupling. The following protocol is a self-validating system optimized for high yield and minimal epimerization.

• Preparation of the Reaction Mixture: In an oven-dried Schlenk flask under an inert nitrogen atmosphere, dissolve 1.0 equivalent of 4-(N,N-Dimethylsulfamoyl)phenylacetic acid in anhydrous N,N-Dimethylformamide (DMF) to achieve a 0.1 M concentration.

  • Causality: Utilizing strictly anhydrous DMF prevents the premature hydrolysis of the highly reactive active ester intermediate back into the starting carboxylic acid.

• Activation of the Carboxylic Acid: Cool the solution to 0°C using an ice bath. Add 1.2 equivalents of HATU, followed by the dropwise addition of 3.0 equivalents of N,N-Diisopropylethylamine (DIPEA). Stir for 15 minutes.

  • Causality: HATU is selected over standard EDC/HOBt due to its superior kinetics with sterically hindered substrates. Cooling to 0°C controls the exothermic activation step, minimizing the formation of unreactive guanidinium byproducts. DIPEA acts as a non-nucleophilic base, deprotonating the carboxylic acid without competing as a nucleophile.

• Amine Addition: Add 1.1 equivalents of the target primary amine. Remove the ice bath and allow the reaction to warm to room temperature, stirring for 2-4 hours.

  • Causality: The primary amine nucleophilically attacks the OAt-active ester, forming the thermodynamically stable amide bond while releasing HOAt as an excellent leaving group.

• Quenching and Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with 5% aqueous LiCl, followed by brine.

  • Causality: The 5% aqueous LiCl wash is a critical self-validating step; Li⁺ specifically complexes with DMF, efficiently partitioning the high-boiling solvent into the aqueous phase and preventing contamination of the final product during concentration.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product via flash column chromatography on silica gel using a Hexanes/EtOAc gradient[3].

Mechanistic Role in Drug Design

Application 1: TRPML1 Agonists

Transient Receptor Potential Mucolipin 1 (TRPML1) is a lysosomal ion channel critical for autophagy and lysosomal biogenesis. Agonists of TRPML1 are actively being investigated for the treatment of neurodegenerative diseases, including Alzheimer's disease. CAS 91013-44-4 is explicitly utilized as a core building block in the synthesis of heterocyclic TRPML1 agonists[3]. The N,N-dimethylsulfamoyl group provides the necessary steric bulk and dipole moment to stabilize the agonist within the allosteric binding pocket of the TRPML1 channel.

Figure 2: Biological workflow of TRPML1 activation by CAS 91013-44-4 derived agonists.

Application 2: Macrocyclic Mcl-1 Inhibitors

Myeloid Cell Leukemia 1 (Mcl-1) is an anti-apoptotic protein often overexpressed in cancer cells. Inhibiting Mcl-1 restores the apoptotic pathway in tumor cells. Derivatives featuring an α-hydroxy phenylacetic acid pharmacophore—structurally adjacent to CAS 91013-44-4—have been successfully developed into potent macrocyclic Mcl-1 inhibitors. The dimethylsulfamoyl moiety in these structures acts to fine-tune the lipophilicity and binding kinetics of the macrocycle within the hydrophobic BH3-binding groove of Mcl-1[4].

Analytical Characterization Standards

To ensure the integrity of CAS 91013-44-4 before deployment in complex synthesis, the following analytical validations must be met:

• ¹H NMR (400 MHz, DMSO-d₆): The signature of the N,N-dimethyl group must appear as a sharp singlet integrating to 6 protons around δ 2.60 ppm. The methylene protons of the acetic acid group should appear as a singlet integrating to 2 protons near δ 3.70 ppm, and the para-substituted aromatic ring will display two distinct doublets (J ≈ 8.0 Hz) integrating to 2 protons each in the aromatic region (δ 7.40 - 7.80 ppm).

• LC-MS (ESI+): The mass spectrum must yield a clear[M+H]⁺ peak at m/z 244.0, confirming the molecular weight of the intact compound.

References

• BenchChem. "2-[4-(Dimethylsulfamoyl)phenyl]acetic Acid | CAS 91013-44-4". BenchChem.
• Libra Therapeutics, Inc. "WO2021094974A1 - Heterocyclic trpml1 agonists". Google Patents.
• Ballatore, C., et al. "Structure Property Relationships of Carboxylic Acid Isosteres". ACS Publications.
• Rescourio, G., et al. "6UD2: co-crystal structure of compound 1 bound to human Mcl-1". RCSB PDB.

Sources

• 1. 2-[4-(Dimethylsulfamoyl)phenyl]acetic Acid|CAS 91013-44-4 [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. US6011174A - Cyclic amic acid derivatives - Google Patents [patents.google.com]
• 4. rcsb.org [rcsb.org]

Sulfonamide-Functionalized Phenylacetic Acid Derivatives: Mechanistic Insights, Synthetic Workflows, and Therapeutic Applications

Executive Summary

The hybridization of phenylacetic acid derivatives with sulfonamide pharmacophores represents a highly versatile strategy in modern medicinal chemistry. By leveraging the unique physicochemical properties of the sulfonamide group—either as a primary zinc-binding motif or as an acyl sulfonamide bioisostere for carboxylic acids—researchers have successfully developed potent therapeutics across multiple indications, including epilepsy, hypertension, and viral infections[1]. This technical guide explores the structural rationale, pharmacological pathways, and self-validating synthetic methodologies required to engineer these advanced molecular entities.

Structural Rationale & Bioisosterism

The integration of sulfonamides into phenylacetic acid scaffolds typically follows two distinct structural paradigms, each engineered to solve specific pharmacokinetic or pharmacodynamic challenges:

• Amidation with Aminobenzenesulfonamides: Conjugating the carboxylic acid of phenylacetic acid with an aniline-derived primary sulfonamide creates a bipartite molecule. The primary sulfonamide (

  ) acts as an unassailable zinc-binding group (ZBG) essential for anchoring into metalloenzymes like Carbonic Anhydrase (CA). Meanwhile, the lipophilic phenylacetic acid "tail" interacts with the hydrophobic half of the enzyme's active site, driving isoform selectivity[2].

• Acyl Sulfonamides as Carboxylic Acid Bioisosteres: Phenylacetic acids often suffer from poor oral bioavailability and rapid Phase II metabolism (glucuronidation) due to their highly ionized state at physiological pH. Converting the carboxylic acid to an acyl sulfonamide (

  ) preserves the necessary acidic proton (pKa ~ 4.5–5.5) required for target binding (e.g., interacting with basic arginine residues in receptors) while significantly enhancing lipophilicity, membrane permeability, and metabolic stability[3].

Therapeutic Domains & Mechanistic Pathways

Anticonvulsants via Carbonic Anhydrase Inhibition

Epilepsy management has been revolutionized by targeting specific Carbonic Anhydrase isoforms (CA VII and XIV) expressed in the central nervous system. Naama Hen et al. demonstrated that aromatic amides composed of phenylacetic acid and 4-aminobenzenesulfonamide exhibit profound anticonvulsant activity[2]. Mechanistically, the inhibition of CA in neurons decreases the hydration of

to bicarbonate ( ). This reduction in intracellular bicarbonate alters the driving force of receptors, shifting them from an excitatory to a purely inhibitory state, thereby suppressing maximal electroshock (MES) seizures[2].

Fig 1. Pharmacological pathway of sulfonamide derivatives inhibiting CA to produce anticonvulsant effects.

Angiotensin II Receptor Antagonism

In the development of non-peptide Angiotensin II (AII) receptor antagonists, researchers utilized (phenylamino)phenylacetic acids as a core scaffold. However, replacing the terminal carboxylic acid with an acyl sulfonamide bioisostere resulted in a dramatic 5- to 7-fold increase in

receptor potency and yielded sub-nanomolar activity. The acyl sulfonamide effectively mimics the transition state electronics of the native peptide while resisting enzymatic degradation[3].

HCV NS3 Protease Inhibition

Direct-acting antiviral agents against the Hepatitis C Virus (HCV) frequently employ acyl sulfonamides at the C-terminus of macrocyclic or linear peptide mimics. The acyl sulfonamide acts as a transition-state mimic that binds tightly to the catalytic triad of the NS3 protease, preventing viral polypeptide cleavage and halting viral replication[4].

Data Presentation: Pharmacological Profiles

The following table summarizes the quantitative efficacy of key sulfonamide-functionalized phenylacetic acid derivatives across different therapeutic targets.

Compound Class / Modification	Primary Target	Mechanism of Action	Key Efficacy Metric	Indication
Phenylacetamide primary sulfonamides	Carbonic Anhydrase (CA VII/XIV)	Zinc-metalloenzyme active site anchoring	MES < 50 mg/kg	Epilepsy / Seizures
(Phenylamino)phenylacetic acyl sulfonamides	Angiotensin II ( / )	Carboxylic acid bioisosterism	~ 0.8 nM	Hypertension
Phenylacetic acyl sulfonamides	HCV NS3 Protease	Catalytic triad transition-state mimic	Sub-micromolar	Hepatitis C
4-(4-aminobenzenesulfonamide) phenylacetic acids	PPAR Receptors	PPAR Agonism	>58% activation rate	Type 2 Diabetes

Experimental Methodologies: Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, embedding causality into every chemical step and utilizing inherent physicochemical properties (like pKa differentials) for purification.

Protocol A: Synthesis of Phenylacetamide Sulfonamides (Amidation)

Objective: Couple phenylacetic acid with 4-aminobenzenesulfonamide. Causality: The aniline amino group of 4-aminobenzenesulfonamide is a notoriously weak nucleophile due to the electron-withdrawing nature of the para-sulfonamide group. Therefore, highly efficient coupling reagents (EDC/HOBt) are required to generate a highly reactive, non-racemizing active ester intermediate[5].

• Activation: Dissolve phenylacetic acid (1.0 eq) and HOBt (1.2 eq) in anhydrous DMF under an

  atmosphere. Cool to 0°C. Add EDC·HCl (1.2 eq) and stir for 30 minutes.

  • Logic: Low temperatures prevent the thermal degradation of the unstable O-acylisourea intermediate.

• Coupling: Add 4-aminobenzenesulfonamide (1.1 eq) and DIPEA (2.0 eq) to the mixture. Allow the reaction to warm to room temperature and stir for 12 hours.

• Self-Validating Workup: Pour the reaction mixture into crushed ice water. The highly hydrophobic product will precipitate.

  • Validation Step 1: Filter and wash the solid with 1M HCl. This specifically protonates and removes any unreacted basic amine and EDC byproducts.

  • Validation Step 2: Wash the solid with saturated aqueous

    . This deprotonates and removes any unreacted phenylacetic acid and HOBt. The remaining solid is the purified target amide.

Protocol B: Synthesis of Acyl Sulfonamides via Acyl Imidazole Intermediates

Objective: Convert a phenylacetic acid derivative into an acyl sulfonamide bioisostere. Causality: Direct amidation is impossible due to the extremely low nucleophilicity of the sulfonamide nitrogen. 1,1'-Carbonyldiimidazole (CDI) is used to create a reactive acyl imidazole. Concurrently, DBU is used to deprotonate the aryl sulfonamide (pKa ~ 10), generating a highly nucleophilic sulfonamide anion[6].

Fig 2. Step-by-step synthetic workflow for the generation of acyl sulfonamides via CDI activation.

• Acyl Imidazole Formation: Dissolve the phenylacetic acid derivative (1.0 eq) in anhydrous THF. Add CDI (1.5 eq) in portions at room temperature.

  • Self-Validation: Observe the immediate evolution of

    gas. The cessation of bubbling (typically after 1-2 hours) visually confirms the complete conversion of the acid to the acyl imidazole.

• Anion Generation: In a separate flask, dissolve the desired aryl sulfonamide (1.5 eq) and DBU (1.5 eq) in anhydrous THF. Stir for 30 minutes.

• Nucleophilic Addition: Transfer the sulfonamide anion solution to the acyl imidazole flask. Heat the mixture to reflux and stir for 16 hours.

• Self-Validating Workup: Concentrate the mixture in vacuo and redissolve the residue in Ethyl Acetate. Wash the organic layer vigorously with 1M

  .

  • Logic & Validation: The acidic wash protonates DBU and the displaced imidazole, pulling them entirely into the aqueous layer. Because the newly formed acyl sulfonamide is weakly acidic (pKa ~ 5), it remains protonated and partitioned in the organic layer, ensuring a highly pure crude product upon solvent evaporation.

References

• Hen, N., Bialer, M., Wlodarczyk, B., Finnell, R. H., & Yagen, B. (2010). "Syntheses and Evaluation of Anticonvulsant Profile and Teratogenicity of Novel Amide Derivatives of Branched Aliphatic Carboxylic Acids with 4-Aminobenzensulfonamide." Journal of Medicinal Chemistry, 53(10), 4177-4186.[Link]

• Dhanoa, D. S., et al. (1993). "Non-peptide angiotensin II receptor antagonists. 2. Design, synthesis, and biological activity of N-substituted (phenylamino)phenylacetic acids and acyl sulfonamides." Journal of Medicinal Chemistry, 36(24), 3738-3742.[Link]

• Ajeet, et al. (2015). "Recent Advances in Development of Sulfonamide Derivatives and Their Pharmacological Effects- A Review." American Journal of Pharmacological Sciences, 3(1), 18-24.[Link]

• Meanwell, N. A. (2022). "2015 Philip S. Portoghese Medicinal Chemistry Lectureship. Curing Hepatitis C Virus Infection with Direct-Acting Antiviral Agents." Journal of Medicinal Chemistry.[Link]

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• 6. discovery.researcher.life [discovery.researcher.life]

Technical Whitepaper: Physicochemical Profiling and Analytical Methodologies for 2-[4-(Dimethylsulfamoyl)phenyl]acetic Acid

Executive Summary

In the landscape of modern drug discovery, bifunctional building blocks are critical for developing highly specific, targeted therapeutics. 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid (CAS: 91013-44-4) is a highly versatile intermediate characterized by its dual functional moieties: a reactive carboxylic acid and a tertiary sulfonamide.

With a molecular formula of C₁₀H₁₃NO₄S and a molecular weight of 243.28 g/mol , this compound serves as a foundational scaffold in medicinal chemistry. This whitepaper provides an in-depth technical analysis of its structural significance, physicochemical properties, and the validated analytical methodologies required for its characterization and synthetic application.

Structural & Mechanistic Significance

To leverage this compound in drug development, researchers must understand the causality behind its structural design. The molecule is built upon a central phenyl ring, functionalized at the para positions (C1 and C4).

• The Acetic Acid Moiety (C1 Position): Carboxylic acids typically possess a pKa of 4.0–5.0. At physiological pH (7.4), this group is fully deprotonated, acting as an anionic anchor that forms strong electrostatic interactions with target proteins. Synthetically, it provides an ideal handle for amide coupling reactions to generate complex active pharmaceutical ingredients (APIs).

• The Dimethylsulfamoyl Group (C4 Position): for carboxylic acids. While primary sulfonamides act as strong hydrogen bond donors and are classic inhibitors of metalloenzymes like carbonic anhydrase, the N,N-dimethylation in this compound intentionally removes the donor capability. This strategic capping retains the strong hydrogen bond acceptor properties of the sulfonyl oxygens while significantly increasing the molecule's lipophilicity. This modification enhances membrane permeability and prevents rapid phase II metabolism (glucuronidation), making it highly suitable for orally bioavailable or CNS-targeted drug candidates.

Diagram 1: Structural breakdown and functional significance of the compound's key moieties.

Physicochemical Data Profile

Accurate mass and structural data are paramount for verification during high-throughput screening and synthesis. The quantitative data for 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid is summarized below:

Property	Value
Chemical Name	2-[4-(Dimethylsulfamoyl)phenyl]acetic acid
CAS Registry Number	91013-44-4
Molecular Formula	C₁₀H₁₃NO₄S
Molecular Weight	243.28 g/mol
Monoisotopic Mass	243.0565 Da
Hydrogen Bond Donors	1 (Carboxylic OH)
Hydrogen Bond Acceptors	4 (Sulfonamide O₂, N; Carboxyl O₂)
Rotatable Bonds	4

Analytical Methodology: LC-MS/MS Verification

To verify the molecular weight and purity of synthesized or procured batches, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard.

Mechanistic Rationale: Because the compound contains a readily ionizable carboxylic acid, it is best analyzed using Electrospray Ionization in negative mode (ESI-) . Counterintuitively, . The acidic environment stabilizes chromatographic peak shape while promoting gas-phase deprotonation dynamics during droplet desolvation, yielding a robust [M-H]⁻ signal.

Step-by-Step LC-MS/MS Protocol

• Sample Preparation: Dissolve 1.0 mg of the compound in 1 mL of LC-MS grade Methanol/Water (50:50, v/v) to create a 1 mg/mL stock. Dilute to 10 µg/mL for injection.

• Chromatography: Inject 2 µL onto a C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.7 µm particle size) maintained at 40°C.

• Mobile Phase Gradient:

  • Solvent A: HPLC-grade Water + 0.1% Acetic Acid.

  • Solvent B: HPLC-grade Acetonitrile + 0.1% Acetic Acid.

  • Gradient: 5% B to 95% B over 5.0 minutes at a flow rate of 0.4 mL/min.

• Ionization Parameters (ESI-): Set the capillary voltage to 2.5 kV, desolvation temperature to 350°C, and desolvation gas flow to 800 L/hr.

• Detection & Validation: Monitor for the deprotonated parent ion [M-H]⁻ at m/z 242.05 . A secondary MS2 fragmentation scan should yield characteristic neutral losses of the dimethylamine group.

Diagram 2: Step-by-step LC-MS/MS analytical workflow for molecular weight verification.

Synthetic Workflow: Amide Coupling Protocol

When utilizing 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid as a building block, standard peptide coupling conditions are highly effective. The following self-validating protocol outlines the synthesis of a secondary amide derivative.

Step-by-Step Coupling Methodology

• Activation: In an oven-dried flask under nitrogen, dissolve 1.0 equivalent (eq) of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid in anhydrous N,N-Dimethylformamide (DMF) (0.2 M concentration).

• Reagent Addition: Add 1.2 eq of HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) and 2.5 eq of N,N-Diisopropylethylamine (DIPEA). Stir at room temperature for 15 minutes to ensure complete formation of the active ester.

• Amine Coupling: Add 1.1 eq of the desired primary amine. Stir the reaction mixture at room temperature for 2 to 4 hours. Monitor completion via LC-MS (looking for the disappearance of the m/z 242.05 peak).

• Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

• Purification: Wash the combined organic layers with 1M HCl, followed by brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

References

• Drug Hunter. "Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides." Drug Hunter Insights, 2023. Available at:[Link]

• Journal of Chromatographic Science. "Increasing the Sensitivity of an LC–MS Method for Screening Material Extracts for Organic Extractables via Mobile Phase Optimization." Oxford Academic, Vol. 50, Issue 7, 2012. Available at:[Link]

• Frontiers in Pharmacology. "Applicability of Generic Assays Based on Liquid Chromatography–Electrospray Mass Spectrometry to Study in vitro Metabolism of 55 Structurally Diverse Compounds." Frontiers, 2010. Available at:[Link]

Technical Monograph: 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid

The following technical guide provides an in-depth analysis of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid , structured for researchers and drug development professionals.

Structural Identifiers, Synthetic Methodology, and Pharmaceutical Utility

Chemical Identity & Structural Informatics

At its core, 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid represents a bifunctional aromatic scaffold, integrating an acidic carboxyl moiety with a polar, non-ionizable sulfonamide terminus. This duality makes it a critical fragment (or "warhead" carrier) in the design of protein-protein interaction inhibitors and enzyme antagonists.

The following data table consolidates the verified structural identifiers required for cheminformatics integration and database registration.

Parameter	Data / Identifier
Common Name	2-[4-(Dimethylsulfamoyl)phenyl]acetic acid
CAS Registry Number	91013-44-4
IUPAC Name	2-[4-(dimethylsulfamoyl)phenyl]acetic acid
Molecular Formula	C₁₀H₁₃NO₄S
Molecular Weight	243.28 g/mol
SMILES	CN(C)S(=O)(=O)c1ccc(CC(=O)O)cc1
InChI String	InChI=1S/C10H13NO4S/c1-11(2)16(14,15)9-5-3-8(4-6-9)7-10(12)13/h3-6H,7H2,1-2H3,(H,12,13)
InChI Key	QDOKORYLCYYEOC-UHFFFAOYSA-N

Structural Logic (Senior Scientist Insight)

The SMILES string is constructed by defining the central benzene ring (c1ccccc1) substituted at the 1 and 4 positions (para-substitution). The CC(=O)O fragment represents the acetic acid tail, while the S(=O)(=O)N(C)C fragment denotes the dimethylsulfamoyl group. The InChI Key (QDOKORYLCYYEOC-UHFFFAOYSA-N) serves as a hashed, fixed-length digital signature, ensuring unambiguous identification across disparate chemical databases (PubChem, ChemSpider, internal ELNs).

Synthetic Pathways & Methodology

Route A: Direct Chlorosulfonation (Primary Protocol)

This pathway leverages the ortho/para directing nature of the alkyl group (acetic acid side chain) on the benzene ring. The steric bulk of the acetic acid moiety strongly favors para substitution.

Reaction Scheme (Graphviz)

Caption: Figure 1. Two-step synthesis via chlorosulfonyl intermediate. The para-selectivity is driven by the alkyl side chain.

Detailed Experimental Protocol

Step 1: Chlorosulfonation

• Setup: Equip a 500 mL 3-neck round-bottom flask with a mechanical stirrer, dropping funnel, and a drying tube (CaCl₂). Cool the system to 0–5°C using an ice-salt bath.

• Addition: Charge the flask with Chlorosulfonic acid (HSO₃Cl) (3.0 equiv).

• Reaction: Add Phenylacetic acid (1.0 equiv) portion-wise over 30 minutes, maintaining internal temperature < 10°C to prevent polymerization or decarboxylation.

• Aging: Allow the mixture to warm to room temperature (RT) and stir for 2 hours.

• Quench: Pour the reaction mixture slowly onto crushed ice (exothermic!). The sulfonyl chloride intermediate will precipitate as a white/off-white solid.

• Isolation: Filter the solid immediately (sulfonyl chlorides are moisture sensitive) and wash with cold water. Do not dry; proceed wet to Step 2.

Step 2: Amination

• Dissolution: Suspend the wet sulfonyl chloride cake in THF (10 volumes).

• Amine Addition: Add Dimethylamine (2.0 M in THF or aqueous solution, 2.5 equiv) dropwise at 0°C.

• Base Scavenger: If using amine salts, add Triethylamine (2.5 equiv) to scavenge HCl.

• Completion: Stir at RT for 1 hour. Monitor via TLC (MeOH/DCM 1:9) or LC-MS.

• Workup: Acidify the mixture to pH 2–3 with 1N HCl to ensure the carboxylic acid is protonated. Extract with Ethyl Acetate (3x).

• Purification: Wash combined organics with Brine, dry over Na₂SO₄, and concentrate. Recrystallize from Ethanol/Water if necessary.

Physicochemical Profiling

Understanding the physicochemical properties is vital for predicting the compound's behavior in biological assays (ADME).

Property	Value / Description	Significance
Physical State	White to off-white crystalline solid	Standard for handling/weighing.
Melting Point	170–174°C (Predicted)	Indicator of purity and crystallinity.
pKa (Acid)	4.31 (Carboxylic acid)	Ionized (anionic) at physiological pH (7.4).
pKa (Sulfonamide)	N/A (Dimethyl substituted)	The nitrogen has no proton; it is non-ionizable and lipophilic.
LogP (Predicted)	~1.3 – 1.6	Moderate lipophilicity; good membrane permeability potential.
Solubility	DMSO (>50 mM), Ethanol, dilute aqueous base	Soluble in assay buffers if pH > 5.

Scientist's Note: The dimethyl substitution on the sulfonamide nitrogen removes the acidic proton typically found in primary sulfonamides (pKa ~10). Consequently, this molecule behaves strictly as a mono-acid (carboxylic). This is a crucial distinction when designing salt forms or co-crystals.

Application in Drug Discovery[12]

This compound serves as a versatile Linker-Warhead module.

• DPP-IV Inhibition: The phenylacetic acid core mimics the substrate recognition motif for Dipeptidyl peptidase-4 (DPP-IV). Derivatives where the carboxylic acid is converted to an amide or fused to a heterocycle have shown activity in Type 2 Diabetes research.

• Fragment-Based Drug Design (FBDD):

  • The Sulfonamide group acts as a hydrogen bond acceptor (via sulfonyl oxygens).

  • The Carboxylic Acid acts as a hydrogen bond donor/acceptor or salt-bridge former (e.g., with Arginine residues in active sites).

  • Linker: The methylene spacer allows rotational freedom, enabling the phenyl ring to pi-stack while the acid engages a polar pocket.

Signaling Pathway Logic

In the context of enzyme inhibition (e.g., COX-2 or DPP-IV), the molecule likely interferes with the catalytic serine or active site water networks.

Caption: Figure 2. Pharmacodynamic interaction logic. The compound utilizes its bifunctional nature to anchor into enzymatic pockets.

References

• PubChemLite (Uni.lu). 2-[4-(dimethylsulfamoyl)phenyl]acetic acid (C10H13NO4S). Retrieved from (Verified Source).

• CymitQuimica. Product Catalog: 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid (CAS 91013-44-4).[1] Retrieved from .

• Sigma-Aldrich. General Synthesis of Sulfonamides via Chlorosulfonation. (Methodological Reference). Retrieved from .

• National Institutes of Health (NIH). Phenylacetic acid derivatives as DPP IV Inhibitors. PMC3845300. Retrieved from .

Sources

• 1. CAS: 91013-44-4 | CymitQuimica [cymitquimica.com]

Commercial Sourcing &amp; Technical Validation of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid

The following technical guide details the sourcing, quality assurance, and application of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid (CAS 91013-44-4).

CAS No: 91013-44-4 | Molecular Formula: C₁₀H₁₃NO₄S | MW: 243.28 g/mol

Executive Summary: The "Silent" Scaffold

In the high-stakes landscape of medicinal chemistry, 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid is not merely a catalog item; it is a critical bifunctional building block. It serves as a primary scaffold for TRPML1 (Mucolipin-1) agonists , a class of therapeutics currently under intense investigation for neurodegenerative disorders like Alzheimer’s disease and lysosomal storage disorders.

For the Senior Application Scientist, the challenge is not finding a vendor who lists the compound, but finding one who delivers the correct regioisomer with a purity profile compatible with sensitive acylation or coupling reactions. This guide moves beyond basic procurement to establish a self-validating quality assurance system for this specific intermediate.

Chemical Profile & Critical Quality Attributes (CQAs)

Before engaging suppliers, one must understand the molecule's intrinsic vulnerabilities. The compound features two reactive centers: a carboxylic acid (for amide coupling) and a sulfonamide (a stable, polar pharmacophore).

Attribute	Specification	Rationale (Causality)
Identity	1H-NMR (DMSO-d6)	Must confirm para-substitution. Ortho-isomers are common byproducts of the chlorosulfonation step.
Purity (HPLC)	≥ 95.0% (Area %)	Impurities >5% (e.g., hydrolyzed sulfonic acids) can poison downstream coupling catalysts (e.g., HATU/EDC).
Residual Halides	< 0.1%	Residual sulfonyl chlorides from synthesis can cause side-reactions with amines in the next step.
Appearance	White to Off-White Solid	Yellowing indicates oxidation or presence of nitro/azo impurities from precursor synthesis.

Synthesis-Derived Impurity Logic

Understanding how the supplier makes the compound allows you to predict what impurities to look for. The standard industrial route involves the chlorosulfonation of phenylacetic acid followed by amination.

Figure 1: Synthetic pathway and origin of critical impurities. Note that moisture exposure during the intermediate stage leads to the sulfonic acid impurity, which is difficult to remove.

Supplier Landscape & Sourcing Strategy

The market for CAS 91013-44-4 is divided between Prime Manufacturers (who synthesize in-house) and Aggregators (who re-package). For drug development campaigns, traceability is paramount.

Tier 1: Validated Sources (Recommended)

These suppliers typically provide batch-specific H-NMR and LC-MS data.

Supplier	Type	Catalog No.	Grade/Purity	Notes
Sigma-Aldrich (Merck)	Prime/Distributor	Search via CAS	Research Grade	High reliability; best for reference standards.
BLDpharm	Manufacturer	BD0100969	95%+	Strong stock availability; good for gram-scale scale-up.
Accela ChemBio	Manufacturer	SY01234*	95%+	Specializes in heterocyclic building blocks; reliable COA.

Tier 2: Aggregators (Use with Caution)

Suppliers like BenchChem , Chemikart , and CymitQuimica often list the compound but may have longer lead times (sourcing from China/India on demand).

• Risk: Lot-to-lot variability.

• Mitigation: Always request a "pre-shipment sample" for batches >10g.

Technical Protocol: The Self-Validating QC System

Do not rely solely on the Certificate of Analysis (COA). Implement this internal validation protocol upon receipt.

A. Identity Verification (H-NMR)

• Solvent: DMSO-d6 (The sulfonamide protons are exchangeable but the methyls are distinct).

• Key Signals:

  • ~2.6 ppm (Singlet, 6H): . Critical Check: If this is a doublet or multiplet, you have the monomethyl analog.
  • ~3.7 ppm (Singlet, 2H): -COOH.
  • ~7.4 - 7.8 ppm (AA'BB' system, 4H): Para-substituted aromatic ring. Critical Check: Asymmetry here indicates ortho/meta contamination.

B. Purity Assessment (HPLC-UV)

Standard C18 gradients often fail to retain polar acids. Use this optimized method:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18), 3.5 µm.

• Mobile Phase A: Water + 0.1% Trifluoroacetic Acid (TFA). TFA is required to suppress ionization of the carboxylic acid, ensuring sharp peaks.

• Mobile Phase B: Acetonitrile + 0.1% TFA.

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: 254 nm (Aromatic) and 210 nm (Amide bonds).

C. QC Decision Workflow

Use this logic gate to accept or reject incoming batches.

Figure 2: Quality Control Decision Matrix. The "Salt Form" check is vital, as some suppliers ship the sodium salt without labeling, which alters stoichiometry.

Handling & Safety

• Stability: The sulfonamide bond is robust, but the phenylacetic acid moiety is prone to decarboxylation under extreme heat (>150°C). Store at 2-8°C to prevent slow degradation.

• Safety: Treat as a standard irritant (Skin Irrit. 2, Eye Irrit. 2).

• Solubility: Soluble in DMSO, DMF, and Methanol. Sparingly soluble in water unless pH is adjusted > 7.

References

• Chemical Identity: PubChem. 2-[4-(dimethylsulfamoyl)phenyl]acetic acid (CID 21962897). National Library of Medicine. Link

• Supplier (Prime): BLDpharm.[1] Product BD0100969. Link

• Supplier (Distributor): Accela ChemBio. Catalog Search CAS 91013-44-4.[1] Link

• Application (TRPML1): Patent WO2021094974A1. Heterocyclic TRPML1 Agonists. (Demonstrates use of CAS 91013-44-4 as a key intermediate). Link

• Synthetic Methodology: General synthesis of phenylacetic acids via chlorosulfonation. BenchChem Technical Notes. Link

Sources

• 1. 521314-04-5|2-[4-(Ethylsulfamoyl)phenyl]acetic acid|BLD Pharm [bldpharm.com]

The Critical Difference: A Comparative Analysis of Methylsulfonyl and Dimethylsulfamoyl Phenylacetic Acids in Medicinal Chemistry

An In-depth Technical Guide for Drug Development Professionals

Executive Summary

In the landscape of modern drug discovery, particularly in the development of anti-inflammatory agents, the phenylacetic acid scaffold serves as a cornerstone for building molecules with precise biological targets. The functionalization of the phenyl ring is a key determinant of a compound's efficacy, selectivity, and pharmacokinetic profile. This guide provides a deep comparative analysis of two critical building blocks: 4-(methylsulfonyl)phenylacetic acid and the closely related 4-(dimethylsulfamoyl)phenylacetic acid. While the former is a well-documented precursor to blockbuster COX-2 inhibitors, the latter represents a synthetically accessible analogue with distinct physicochemical properties that merit careful consideration. We will dissect their structural nuances, compare their properties, and provide field-proven insights into their synthesis, analysis, and potential impact on cyclooxygenase (COX) enzyme inhibition.

Structural and Physicochemical Dissection

The fundamental difference between these two molecules lies in the substituent at the para-position of the phenylacetic acid core. This seemingly minor change—substituting a methyl group with a dimethylamino group on the sulfonyl moiety—has significant implications for the molecule's electronic properties, steric profile, and potential for intermolecular interactions.

• 4-(Methylsulfonyl)phenylacetic Acid: Features a methylsulfonyl group (-SO₂CH₃). The sulfur atom is directly bonded to a methyl group.

• 4-(Dimethylsulfamoyl)phenylacetic Acid: Features a dimethylsulfamoyl group (-SO₂N(CH₃)₂). The sulfur atom is bonded to a nitrogen atom, which is in turn substituted with two methyl groups.

This structural divergence is visualized below.

Figure 1. Chemical Structures of the Core Compounds.

The introduction of the nitrogen atom in the dimethylsulfamoyl variant introduces a site for potential hydrogen bonding and alters the group's electronegativity and steric bulk, which can profoundly influence receptor-ligand interactions.

Comparative Physicochemical Data

The table below summarizes the key physicochemical properties. Note that while extensive data exists for 4-(methylsulfonyl)phenylacetic acid, the properties for its dimethylsulfamoyl counterpart are estimated based on chemical principles due to a lack of extensive characterization in public literature.

Property	4-(Methylsulfonyl)phenylacetic Acid	4-(Dimethylsulfamoyl)phenylacetic Acid (Predicted)	Causality of Difference
Molecular Formula	C₉H₁₀O₄S	C₁₀H₁₃NO₄S	Addition of a nitrogen and a methyl group, with loss of one hydrogen.
Molecular Weight	214.24 g/mol	243.28 g/mol	Increased atomic count from the dimethylamino moiety.
CAS Number	90536-66-6	Not assigned	Less common research intermediate.
Appearance	Off-white to yellowish crystalline powder[1]	Likely a white to off-white solid.	General property of similar small organic acids.
Melting Point	136-140 °C[2]	Expected to be different; likely higher due to increased polarity and molecular weight.	Molecular size and potential for different crystal packing.
H-Bond Acceptors	4	5	The nitrogen atom in the sulfamoyl group adds an additional H-bond acceptor site.
H-Bond Donors	1 (from COOH)[3]	1 (from COOH)	The core acidic proton remains the primary donor.
Topological Polar Surface Area (TPSA)	79.8 Ų[3]	~83 Ų	The N atom in the sulfamoyl group slightly increases the polar surface area.
LogP (Lipophilicity)	1.3[3]	Expected to be slightly higher.	The two additional methyl groups increase lipophilicity, partially offset by the polar nitrogen.

Biological Significance: The COX-2 Inhibition Paradigm

The primary interest in these scaffolds stems from their role in developing selective Cyclooxygenase-2 (COX-2) inhibitors. The COX enzyme has two main isoforms: COX-1, a constitutive enzyme responsible for physiological functions like gastric protection, and COX-2, which is primarily induced during inflammation and mediates pain and fever.[4] Selective inhibition of COX-2 is a key strategy for developing anti-inflammatory drugs with a reduced risk of gastrointestinal side effects compared to non-selective NSAIDs.[3][5]

The Sulfonyl/Sulfamoyl Pharmacophore

Structure-activity relationship (SAR) studies have definitively shown that a SO₂CH₃ (methylsulfonyl) or SO₂NH₂ (aminosulfonyl) group at the para-position of a phenyl ring is a critical pharmacophore for potent and selective COX-2 inhibition.[6] This group projects into a secondary, hydrophilic side-pocket present in the COX-2 active site but absent in COX-1, thereby conferring selectivity.[4]

• 4-(Methylsulfonyl)phenylacetic Acid: This molecule is a crucial intermediate in the synthesis of etoricoxib (Arcoxia®), a highly selective COX-2 inhibitor.[7] Its methylsulfonyl group fits perfectly into this selective side-pocket. While it is primarily a synthetic precursor, the scaffold itself possesses intrinsic anti-inflammatory properties.[8]

• 4-(Dimethylsulfamoyl)phenylacetic Acid: While not a direct intermediate for a marketed drug, the p-sulfamoylphenyl moiety is a well-established component of other COX-2 inhibitors, most notably celecoxib (Celebrex®), which contains a p-aminosulfonylphenyl group. The dimethylated version is a logical extension. The key difference is the replacement of the N-H protons (H-bond donors) with N-CH₃ groups. This change could:

  • Alter Binding Affinity: The loss of hydrogen bond-donating capacity might change the binding mode within the COX-2 side-pocket. However, the nitrogen atom remains a hydrogen bond acceptor.

  • Impact Pharmacokinetics: The increased lipophilicity and steric bulk could affect absorption, distribution, metabolism, and excretion (ADME) properties.

Figure 2. Basis of COX-2 Selectivity.

Synthesis and Differentiation: A Practical Guide

The synthesis of both phenylacetic acid derivatives generally follows established routes, primarily through the hydrolysis of a corresponding benzyl cyanide precursor. The choice of starting material dictates the final product.

Experimental Protocol: Synthesis via Benzyl Cyanide Hydrolysis

This robust method is applicable to both target compounds, with the primary difference being the selection of the starting benzyl cyanide.[9][10]

1. Reaction Setup:

• In a 500 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine the appropriate benzyl cyanide (e.g., 4-(methylsulfonyl)benzyl cyanide or 4-(dimethylsulfamoyl)benzyl cyanide) (1.0 eq).

• Slowly and carefully add a mixture of sulfuric acid (3 volumes) and water (2 volumes). For a 10g scale, approximately 150 mL of this acid mixture is appropriate.

2. Hydrolysis:

• Heat the mixture to reflux with vigorous stirring. The reaction is often exothermic and should be monitored closely.

• Maintain reflux for 3-5 hours. The progress can be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

3. Work-up and Isolation:

• Allow the reaction mixture to cool slightly, then pour it carefully onto crushed ice (~500 g) in a large beaker with stirring.

• The crude phenylacetic acid product will precipitate as a solid.

• Collect the solid by vacuum filtration and wash thoroughly with cold water to remove residual acid.

4. Purification:

• The crude product can be purified by recrystallization. A common solvent system is a mixture of ethanol and water. Dissolve the crude solid in a minimal amount of hot ethanol and add hot water dropwise until turbidity persists. Allow to cool slowly to form crystals.

• Filter the purified crystals, wash with a small amount of cold water, and dry under vacuum.

Figure 3. General Synthesis Workflow.

Analytical Differentiation

Distinguishing between the methylsulfonyl and dimethylsulfamoyl analogues is straightforward using standard analytical techniques.

Method	4-(Methylsulfonyl)phenylacetic Acid	4-(Dimethylsulfamoyl)phenylacetic Acid	Differentiating Feature
¹H NMR	A sharp singlet around 3.0-3.2 ppm, integrating to 3 protons (the -SO₂CH₃ ).	A sharp singlet around 2.7-2.9 ppm, integrating to 6 protons (the -N(CH₃ )₂).	The chemical shift and integration of the methyl protons are unique and unambiguous.
¹³C NMR	A quartet for the methyl carbon around 44-46 ppm.	A quartet for the two equivalent methyl carbons around 37-39 ppm.	The chemical shift of the methyl carbons is distinct.
Mass Spec (EI)	Molecular Ion (M⁺) at m/z 214.	Molecular Ion (M⁺) at m/z 243.	The 29-unit mass difference is a definitive indicator.
FT-IR	Strong S=O stretching bands (~1320 & 1150 cm⁻¹). C-S stretching band.	Strong S=O stretching bands (~1330 & 1160 cm⁻¹). S-N stretching band.	The presence of the S-N bond and slight shifts in S=O frequencies can be observed.
HPLC	A specific retention time on a C18 column.	A different retention time (likely longer due to slightly higher LogP) under the same conditions.	Retention time is a reliable method for separation and identification in a mixture.

Conclusion for the Research Professional

While 4-(methylsulfonyl)phenylacetic acid is the established intermediate for etoricoxib, its analogue, 4-(dimethylsulfamoyl)phenylacetic acid, should not be overlooked in exploratory drug design. The dimethylsulfamoyl group offers a distinct steric and electronic profile while retaining the essential sulfonyl oxygen atoms required for interaction with the COX-2 side-pocket.

Key Takeaways:

• Structural Difference is Key: The S-C bond versus the S-N bond fundamentally alters the group's properties, introducing a hydrogen bond acceptor site and increasing lipophilicity and steric bulk.

• Biological Potential: The dimethylsulfamoyl scaffold is highly relevant for COX-2 inhibition, drawing parallels from the celecoxib pharmacophore. It represents a valid avenue for developing new chemical entities with potentially different binding kinetics or ADME profiles.

• Synthetic Accessibility: Both compounds are readily synthesized via conventional and scalable chemical routes, allowing for their efficient incorporation into drug discovery programs.

• Unambiguous Analysis: Standard analytical methods can easily and definitively differentiate between the two compounds, ensuring quality control and structural verification.

For teams engaged in the design of novel anti-inflammatory agents, exploring derivatives of both phenylacetic acid backbones is a strategically sound approach to expanding intellectual property and discovering candidates with superior therapeutic profiles.

References

• Ahsan, M. J., & Hassan, M. Q. (2018). Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships. Recent patents on anti-cancer drug discovery, 13(1), 14–33. [Link]

• Vittorio, O., et al. (2017). Structure–activity relationships for the synthesis of selective cyclooxygenase 2 inhibitors: an overview (2009–2016). Future Medicinal Chemistry, 9(5), 559-577. [Link]

• PubChem. 4-Mesylphenylacetic acid. National Center for Biotechnology Information. [Link]

• Bashir, R., et al. (2012). Synthesis and biological evaluation of some novel sulfamoylphenyl-pyridazinone as anti-inflammatory agents (Part-II). Journal of enzyme inhibition and medicinal chemistry, 27(1), 92-96. [Link]

• Aday, B., et al. (2015). Synthesis of novel sulfonamide analogs containing sulfamerazine/sulfaguanidine and their biological activities. Journal of Enzyme Inhibition and Medicinal Chemistry, 30(6), 925-930. [Link]

• PubChem. N-[[4-(dimethylsulfamoyl)anilino]-sulfanylidenemethyl]-2-phenylacetamide. National Center for Biotechnology Information. [Link]

• ResearchGate. (2017). Structure–activity relationships for the synthesis of selective cyclooxygenase 2 inhibitors: an overview (2009–2016). [Link]

• Islam, M. A., & Yost, G. S. (2011). Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships. Current Medicinal Chemistry, 18(23), 3505-3523. [Link]

• Parveen, H., et al. (2022). Recent Advances in the Chemistry and Biological Activity of Sulfonamide Derivatives. Molecules, 27(8), 2587. [Link]

• Google Patents. (2018).

• American Elements. 4-(N,N-Dimethylsulfamoyl)phenylboronic acid. [Link]

• Google Patents. (2013). Novel process for the preparation of 1-(6-methylpyridin-3-yl)-2-[4-(methylsulfonyl)

• PubMed. (2018). Synthesis and biological properties of aryl methyl sulfones. [Link]

• MDPI. (2019). Synthesis, Physicochemical Properties, and Biological Activities of 4-(S-Methyl-N-(2,2,2-Trifluoroacetyl)Sulfilimidoyl) Anthranilic Diamide. [Link]

• Organic Syntheses. Phenylacetic acid. [Link]

Sources

• 1. Synthesis and biological evaluation of some novel sulfamoylphenyl-pyridazinone as anti-inflammatory agents (Part-II * ) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chemical Properties and Biomedical Applications of Dimethyl Sulfone - Oreate AI Blog [oreateai.com]
• 3. researchgate.net [researchgate.net]
• 4. Structure–activity relationships for the synthesis of selective cyclooxygenase 2 inhibitors: an overview (2009–2016) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. brieflands.com [brieflands.com]
• 8. chemimpex.com [chemimpex.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Organic Syntheses Procedure [orgsyn.org]

Protocols & Analytical Methods

Application Notes &amp; Protocols: A Guide to the Synthesis of Sulfonamide-Based COX-2 Inhibitors via Phenylacetic Acid Derivatives

Introduction: The Rationale for Selective COX-2 Inhibition

The cyclooxygenase (COX) enzymes are central to the inflammatory cascade, catalyzing the conversion of arachidonic acid into prostaglandins, which are key mediators of pain, fever, and inflammation.[1] Two primary isoforms exist: COX-1, a constitutively expressed enzyme responsible for homeostatic functions like maintaining the gastric mucosa, and COX-2, an inducible enzyme that is upregulated at sites of inflammation.[2][3] Traditional Non-Steroidal Anti-Inflammatory Drugs (NSAIDs) inhibit both isoforms, leading to effective pain relief but also to gastrointestinal side effects due to the inhibition of COX-1.[4]

This has driven the development of selective COX-2 inhibitors, a class of drugs designed to provide potent anti-inflammatory effects while minimizing gastric complications.[3] A hallmark of many successful COX-2 inhibitors, such as Celecoxib, is the 1,5-diarylpyrazole scaffold.[5] The key to their selectivity lies in specific structural features, most notably a para-sulfonamide (-SO₂NH₂) moiety on one of the phenyl rings.[6] This group can insert into a secondary, hydrophilic pocket present in the active site of COX-2 but not COX-1, thereby conferring isoform selectivity.[6]

While various synthetic routes exist, this guide focuses on a foundational and highly adaptable strategy for constructing these inhibitors. We will explore the synthesis using key intermediates that are structurally and synthetically derived from the phenylacetic acid family of compounds. Specifically, the synthesis of Celecoxib, the archetypal drug in this class, begins with 4-methylacetophenone, a direct synthetic relative of toluene and conceptually linked to the broader class of phenylacetic acid derivatives.[7][8] This document provides a detailed, mechanistically-grounded protocol for researchers, scientists, and drug development professionals engaged in the synthesis and exploration of novel COX-2 inhibitors.

Overall Synthetic Strategy: A Two-Step Approach to the 1,5-Diarylpyrazole Core

The synthesis of Celecoxib and its analogues is a robust two-step process that is widely published and scalable.[4][8] The strategy relies on building the core structure sequentially:

• Claisen Condensation: Formation of a β-diketone intermediate through the reaction of a substituted acetophenone (in this case, 4-methylacetophenone) with a trifluoroacetate ester.

• Cyclocondensation (Knorr Pyrazole Synthesis): Construction of the central pyrazole ring by reacting the β-diketone with a substituted phenylhydrazine carrying the critical sulfonamide pharmacophore.[1][9]

This retrosynthetic approach is visualized below.

Caption: Retrosynthetic analysis of Celecoxib.

Part 1: Synthesis of the 1,3-Diketone Intermediate via Claisen Condensation

The first critical step is the formation of the 1,3-dicarbonyl moiety, which serves as the electrophilic backbone for the subsequent cyclization. This is achieved via a Claisen condensation, a fundamental carbon-carbon bond-forming reaction.

Causality and Mechanistic Insights

The reaction involves the deprotonation of the α-carbon of 4-methylacetophenone by a strong, non-nucleophilic base to form an enolate. This enolate then acts as a nucleophile, attacking the electrophilic carbonyl carbon of ethyl trifluoroacetate. The choice of base is critical; strong bases like sodium hydride or sodium ethoxide are required to generate a sufficient concentration of the enolate for the reaction to proceed efficiently.[10][11][12] The use of an aprotic solvent such as toluene when using sodium hydride prevents side reactions and facilitates a cleaner reaction profile.[11] The presence of the highly electron-withdrawing trifluoromethyl group on the ester enhances the electrophilicity of its carbonyl carbon, making it an excellent substrate for this condensation.

Caption: Workflow for the Claisen condensation step.

Detailed Experimental Protocol: Synthesis of 4,4,4-Trifluoro-1-(4-methylphenyl)butane-1,3-dione

Disclaimer: This protocol is a representative example derived from established literature and should be performed by qualified personnel in a suitable laboratory setting with appropriate safety precautions.

Materials & Reagents:

Reagent	M.W.	Amount (mmol)	Mass/Volume
4'-Methylacetophenone	134.18	30	4.02 g
Sodium Hydride (60% dispersion in oil)	24.00	36	1.44 g
Toluene, anhydrous	92.14	-	120 mL
Ethyl Trifluoroacetate	142.08	33	4.69 g (3.9 mL)
15% Hydrochloric Acid	-	-	~40 mL
Petroleum Ether	-	-	~70 mL

Procedure:

• Setup: Equip a 250 mL four-necked flask with a mechanical stirrer, a thermometer, a dropping funnel, and a nitrogen inlet. Ensure the system is flame-dried and under a positive pressure of dry nitrogen.

• Reagent Addition: Charge the flask with anhydrous toluene (120 mL) and sodium hydride (1.44 g, 36 mmol).

• Heating and Ketone Addition: Begin stirring and heat the suspension to 60-65 °C. Add 4'-methylacetophenone (4.02 g, 30 mmol) dropwise via the dropping funnel. Concurrently, add ethyl trifluoroacetate (3.9 mL, 33 mmol) dropwise. Maintain a steady addition rate to control any exotherm.

• Reaction: After the addition is complete, maintain the reaction mixture at 60-65 °C for 1-2 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 9:1 hexane:ethyl acetate mobile phase).

• Quenching: Cool the reaction mixture to approximately 30 °C in an ice-water bath. Carefully and slowly add 15% hydrochloric acid (~40 mL) dropwise to quench the reaction and neutralize the base. Caution: Hydrogen gas will be evolved. Ensure adequate ventilation.

• Workup: Transfer the mixture to a separatory funnel. Allow the layers to separate, and collect the organic (top) layer.

• Isolation: Evaporate the organic layer to dryness under reduced pressure using a rotary evaporator. To the resulting residue, add petroleum ether (~70 mL) and stir or sonicate to induce crystallization.

• Purification: Collect the solid product by vacuum filtration, wash with a small amount of cold petroleum ether, and dry under vacuum to yield 1-(4-methylphenyl)-4,4,4-trifluoro-1,3-butanedione as a solid.[11][12] Typical yields for this step are in the range of 85-96%.[11][12]

Part 2: Pyrazole Ring Formation via Cyclocondensation

With the β-diketone in hand, the next step is the construction of the 1,5-diarylpyrazole ring. This is a classic Knorr pyrazole synthesis, a type of cyclocondensation reaction.

Causality and Mechanistic Insights

The reaction proceeds by the condensation of the hydrazine derivative with the 1,3-diketone.[1] The 4-sulfamoylphenylhydrazine hydrochloride provides the two adjacent nitrogen atoms required for the pyrazole ring and simultaneously installs the essential sulfonamide pharmacophore at what will become the N-1 position of the pyrazole. The reaction is typically carried out in a protic solvent like ethanol or in an aqueous medium at elevated temperatures.[13][14] The acidic conditions facilitate the initial nucleophilic attack of the hydrazine onto one of the carbonyl groups, forming a hydrazone intermediate. This is followed by an intramolecular cyclization where the second nitrogen attacks the remaining carbonyl group, and a subsequent dehydration step yields the stable, aromatic pyrazole ring.

Caption: Workflow for the pyrazole ring formation.

Detailed Experimental Protocol: Synthesis of Celecoxib

Materials & Reagents:

Reagent	M.W.	Amount (mmol)	Mass/Volume
1,3-Diketone Intermediate	230.18	25	5.75 g
4-Sulfamoylphenylhydrazine hydrochloride	223.66	27.5	6.15 g
Ethanol	46.07	-	100 mL
Water	18.02	-	For workup and recrystallization

Procedure:

• Setup: In a 250 mL round-bottomed flask equipped with a magnetic stirrer and a reflux condenser, add the 1,3-diketone intermediate (5.75 g, 25 mmol) and 4-sulfamoylphenylhydrazine hydrochloride (6.15 g, 27.5 mmol).

• Solvent Addition: Add ethanol (100 mL) to the flask.

• Reaction: Heat the reaction mixture to reflux (approximately 80 °C) and maintain for 4-6 hours. Monitor the reaction by TLC until the starting materials are consumed.

• Isolation: After the reaction is complete, cool the mixture to room temperature. The crude product will often precipitate out of the solution. Further cooling in an ice bath can maximize precipitation.

• Filtration: Collect the crude solid by vacuum filtration and wash the filter cake with a small amount of cold water, followed by a small amount of cold ethanol.

• Purification (Recrystallization): Transfer the crude solid to a clean flask. Add a suitable solvent system for recrystallization (e.g., a mixture of toluene and an aliphatic ketone, or ethanol/water) and heat until the solid dissolves.[14] Allow the solution to cool slowly to room temperature to form pure crystals of Celecoxib.

• Final Collection: Collect the purified crystals by vacuum filtration, wash with a minimal amount of cold solvent, and dry under vacuum. The expected yield of pure Celecoxib is typically high.

Characterization of the Final Product

Thorough characterization is essential to confirm the identity and purity of the synthesized Celecoxib.

Technique	Expected Results
¹H NMR (DMSO-d₆)	Aromatic protons (multiplets, ~7.0-7.9 ppm), pyrazole proton (singlet, ~6.9 ppm), sulfonamide protons (broad singlet, ~7.4 ppm), methyl protons (singlet, ~2.3 ppm).[13][15]
FT-IR (KBr)	N-H stretching (sulfonamide, ~3200-3400 cm⁻¹), C=N and C=C stretching (aromatic rings, ~1500-1600 cm⁻¹), S=O stretching (asymmetric and symmetric, ~1340 and 1165 cm⁻¹), C-F stretching (~1100-1200 cm⁻¹).[13]
Mass Spec. (ESI+)	[M+H]⁺ peak at m/z 382.1.[13]
Melting Point	157–159 °C.[15]

Conclusion and Outlook

This guide outlines a reliable and well-established synthetic pathway to sulfonamide-based COX-2 inhibitors, typified by the synthesis of Celecoxib. The two-step sequence, involving a Claisen condensation followed by a Knorr pyrazole synthesis, is a cornerstone of medicinal chemistry for this class of compounds. By understanding the mechanistic underpinnings of each step—the necessity of a strong base for enolate formation and the acid-catalyzed cyclocondensation/dehydration for pyrazole formation—researchers can troubleshoot and adapt these protocols. Furthermore, this synthetic framework is highly modular. By substituting the initial 4-methylacetophenone with other aryl ketones, a diverse library of analogues can be generated, enabling extensive Structure-Activity Relationship (SAR) studies to develop next-generation anti-inflammatory agents with improved potency, selectivity, and pharmacokinetic profiles.[16]

References

• A Technical Guide to the Synthesis and Characterization of Celecoxib Derivatives. Benchchem.

• Synthesis and Characterization of Celecoxib Derivatives as Possible Anti-Inflammatory, Analgesic, Antioxidant, Anticancer and Anti-HCV Agents. MDPI.

• Design and synthesis of novel celecoxib analogues as selective cyclooxygenase-2 (COX-2) inhibitors: replacement of the sulfonamide pharmacophore by a sulfonylazide bioisostere. PubMed.

• Synthesis of Celecoxib and Structural Analogs- A Review. ResearchGate.

• Synthesis and Biological Evaluation of Salicylic Acid Analogues of Celecoxib as a New Class of Selective Cyclooxygenase-1 Inhibitor. J-Stage.

• A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives—X-ray Structure, Hirshfeld Analysis and Spectroscopic Characterizations. MDPI.

• One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Journal of the American Chemical Society.

• Co-Catalyzed Synthesis of N-Sulfonylcarboxamides from Carboxylic Acids and Sulfonyl Azides. Organic Chemistry Portal.

• One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Macmillan Group - Princeton University.

• Continuous processes for the manufacture of celocoxib. Google Patents.

• Synthesis and COX-2 Inhibitory Activity of 4-[(E)-2-(4-Oxo-3-phenyl-3,4-dihydroquinazolin-2-yl)ethenyl]benzene-1-sulfonamide and Its Analogs. MDPI.

• Structure–activity relationships for the synthesis of selective cyclooxygenase 2 inhibitors: an overview (2009–2016). PMC.

• Application Notes: Cyclocondensation Reactions for Pyrazole Ring Formation. Benchchem.

• What are the sustainable synthesis methods for 4'- 4'-Methylacetophenone and its applications in medicine and agriculture? Guidechem.

• Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships. Brieflands.

• Photocatalytic Carboxylate to Sulfinamide Switching Delivers a Divergent Synthesis of Sulfonamides and Sulfonimidamides. PMC.

• Synthesis of p-Chlorocelecoxib from 4-Methylacetophenone & its Spectral Characterization. INDO GLOBAL JOURNAL OF PHARMACEUTICAL SCIENCES.

• Synthesis and spectral properties of celecoxib. ResearchGate.

• Synthesis of p-Chlorocelecoxib from 4-Methylacetophenone & its Spectral Characterization. INDO GLOBAL JOURNAL OF PHARMACEUTICAL SCIENCES.

• Trifluoroacetic Acid-Mediated Oxidative Self-Condensation of Acetophenones in the Presence of SeO2: A Serendipitous Approach for the Synthesis of Fused[17][18]Dioxolo[4,5-d][17][18]dioxoles. PMC.

• A Greener Synthesis of the Nonsteroidal Anti-inflammatory Drug Celecoxib. Journal of Chemical Education.

• In vitro COX-1, COX-2, and 5-LOX enzyme inhibition data for N-substituted (OH, Me, CHF2, H) 1,2-dihydropyrid-2-one derivatives of phenylacetic acid. ResearchGate.

• Cox 2 inhibitors. Slideshare.

• Synthesis method of celecoxib. Eureka | Patsnap.

• Synthesis and Characterization of Celecoxib Derivatives as Possible Anti-Inflammatory, Analgesic, Antioxidant, Anticancer and Anti-HCV Agents. PMC.

• Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents. PMC.

• Process of preparing phenyl heterocycles useful as cox-2 inhibitors. Google Patents.

• Synthesis of phenylacetic acid regioisomers possessing an N-substituted 1,2-dihydropyrid-2-one pharmacophore — Evaluation as inhibitors of cyclooxygenases and 5-lipoxygenase. ResearchGate.

• Synthesis of new thiazolo-celecoxib analogues as dual cyclooxygenase-2/15-lipoxygenase inhibitors: Determination of regio-specific different pyrazole cyclization by 2D NMR. PubMed.

• Synthetic route to the formation of celecoxib, deracoxib, and mavacoxib using hydrazine[19]. ResearchGate.

• COX SELECTIVE ANTI- INFLAMMATORY DRUGS AND ITS DEVELOPMENT.

• Towards safer anti-inflammatory therapy: synthesis of new thymol–pyrazole hybrids as dual COX-2/5-LOX inhibitors. Taylor & Francis.

• Selective COX-2 inhibitors. Part 1: synthesis and biological evaluation of phenylazobenzenesulfonamides. PubMed.

• Selective COX-2 inhibitors. Part 2: synthesis and biological evaluation of 4-benzylideneamino- and 4-phenyliminomethyl-benzenesulfonamides. PubMed.

• Synthesis method of celecoxib. Google Patents.

• Selective COX-2 inhibitors. Part 1: Synthesis and biological evaluation of phenylazobenzenesulfonamides. ResearchGate.

• Synthesis of thiazole-phenylacetic acid compounds as dual antibacterial-COX enzymes inhibitors. DergiPark.

• Non-steroidal anti-inflammatory drugs: recent advances in the use of synthetic COX-2 inhibitors. RSC Publishing.

• Crystallization and Polymorphism-Scalable Process for Celecoxib and It's Polymorph From-3 (Non- Steroidal Anti-Inflammatory Dr). Lupine Publishers.

• Synthesis of Fluorinated Pyrazoles via Intra- and Intermolecular Cyclization Reactions. eGrove.

• Change of Acetophenone Derivative in Claisen & 5 Celecoxib Derivatives Give with structure. Filo.

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Application Note: Esterification Protocols for 2-[4-(Dimethylsulfamoyl)phenyl]acetic Acid

Introduction & Chemical Context

2-[4-(Dimethylsulfamoyl)phenyl]acetic acid (CAS 91013-44-4) is a highly versatile building block in medicinal chemistry and drug development . Modifying its acetic acid moiety via esterification is a standard strategy to synthesize prodrugs, enhance membrane permeability for cellular assays, or temporarily protect the carboxylate group during complex multi-step syntheses.

Structurally, this substrate features a fully substituted, tertiary sulfonamide group (-SO₂N(CH₃)₂). Unlike primary sulfonamides, which possess an acidic N-H proton (pKa ~10) that can interfere with coupling reagents or undergo unwanted N-acylation, the dimethylsulfamoyl group is electronically neutral and highly robust. This structural feature allows for high-yielding esterification without the risk of transamidation. However, to ensure maximum yield and prevent unwanted ester hydrolysis during isolation, mild and highly selective esterification protocols are prioritized over harsh, strongly basic alkylation methods .

Mechanistic Rationale & Experimental Design

To provide researchers with adaptable solutions based on scale and available reagents, this guide details two orthogonal, self-validating methodologies.

Method A: Carbodiimide-Mediated Coupling (Steglich-Type)

Originally developed by Neises and Steglich, this method utilizes a carbodiimide coupling reagent and an acyl transfer catalyst .

• Causality of Reagent Choice: We specifically substitute the traditional DCC (N,N'-Dicyclohexylcarbodiimide) with EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride). DCC generates dicyclohexylurea (DCU), an insoluble byproduct that is notoriously difficult to separate from the target ester. EDC, conversely, generates a water-soluble urea byproduct, allowing for a self-validating purification process via simple aqueous washing .

• Role of DMAP: 4-Dimethylaminopyridine (DMAP) acts as a nucleophilic catalyst, rapidly attacking the O-acylisourea intermediate to form a highly reactive N-acylpyridinium active ester, preventing the formation of unreactive N-acylurea dead-ends.

Mechanistic pathway of EDC/DMAP-mediated esterification highlighting the active ester intermediate.

Method B: Heterogeneous Acid Catalysis (Amberlyst-15)

For larger scale or eco-conscious syntheses, heterogeneous acid catalysis is preferred. Amberlyst-15 is a macroreticular, polystyrene-based ion exchange resin functionalized with strongly acidic sulfonic acid groups.

• Causality of Reagent Choice: It provides a highly localized proton density to drive the Fischer esterification forward without contaminating the bulk reaction mixture with corrosive homogeneous acids (like H₂SO₄) [[1]]([Link]). This eliminates the need for hazardous neutralization steps and allows the catalyst to be removed via simple filtration and subsequently recycled .

Experimental Protocols

Protocol A: EDC/DMAP-Mediated Esterification

Target: Alkyl 2-[4-(dimethylsulfamoyl)phenyl]acetate (e.g., Methyl or Ethyl ester).

Step-by-Step Procedure:

• Activation: In an oven-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 2.43 g (10.0 mmol, 1.0 eq) of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid in 50 mL of anhydrous Dichloromethane (DCM). Cool the solution to 0 °C using an ice bath.

• Coupling Reagent Addition: Add 2.30 g (12.0 mmol, 1.2 eq) of EDC·HCl and 0.12 g (1.0 mmol, 0.1 eq) of DMAP to the stirring solution. Stir for 15 minutes at 0 °C to initiate the formation of the O-acylisourea intermediate.

• Alcohol Addition: Dropwise add the desired anhydrous alcohol (e.g., 15.0 mmol, 1.5 eq of Methanol).

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir for 4–6 hours. Monitor completion via TLC (Hexane:Ethyl Acetate 1:1) or LC-MS.

• Self-Validating Workup:

  • Quench the reaction by adding 25 mL of 1M HCl. Rationale: This protonates the DMAP and unreacted EDC, forcing them into the aqueous layer.

  • Separate the organic layer and wash it with 25 mL of saturated aqueous NaHCO₃. Rationale: This deprotonates any unreacted starting carboxylic acid (pKa ~4.3), moving it to the aqueous layer, leaving only the neutral ester product in the organic phase.

  • Wash with 25 mL of brine to remove residual water.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The resulting ester is typically >95% pure and requires no column chromatography.

Protocol B: Amberlyst-15 Catalyzed Fischer Esterification

Target: Methyl or Ethyl 2-[4-(dimethylsulfamoyl)phenyl]acetate.

Step-by-Step Procedure:

• Preparation: In a round-bottom flask equipped with a reflux condenser, suspend 2.43 g (10.0 mmol, 1.0 eq) of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid in 30 mL of the chosen alcohol (Methanol or Ethanol). The alcohol acts as both the solvent and the reactant.

• Catalyst Addition: Add 350 mg (approx. 15 wt% relative to the substrate) of dry Amberlyst-15 resin. Critical Note: Ensure the resin is pre-dried in a vacuum oven, as the presence of water will shift the reaction equilibrium backward.

• Reflux: Heat the mixture to reflux (approx. 65 °C for MeOH, 78 °C for EtOH) with vigorous magnetic stirring for 8–12 hours.

• Filtration: Once TLC confirms the consumption of the starting material, cool the reaction mixture to room temperature. Filter the mixture through a sintered glass funnel to cleanly remove the macroscopic Amberlyst-15 beads. Wash the resin with 10 mL of the reaction alcohol.

• Isolation: Evaporate the filtrate in vacuo to remove the excess alcohol. Dissolve the crude residue in 30 mL of Ethyl Acetate, wash once with saturated NaHCO₃ (to remove trace unreacted acid), dry over Na₂SO₄, and concentrate to yield the pure ester.

Step-by-step experimental workflow for the heterogeneous Amberlyst-15 catalyzed esterification.

Method Comparison & Data Presentation

The following table summarizes the quantitative and qualitative operational parameters of both protocols, allowing researchers to select the optimal route based on their laboratory constraints.

Parameter	Method A: EDC/DMAP	Method B: Amberlyst-15
Catalyst/Reagent	EDC·HCl & DMAP (Homogeneous)	Amberlyst-15 Resin (Heterogeneous)
Reaction Temperature	0 °C warming to Room Temperature	Reflux (65–78 °C)
Reaction Time	4–6 hours	8–12 hours
Yield Expectation	>90%	80–85%
Workup Complexity	Moderate (Sequential aqueous washes)	Low (Simple filtration)
Scalability	Best for small-to-medium scale (<10g)	Excellent for large scale (>10g)
Environmental Impact	Moderate (Uses halogenated solvents)	Low (Alcohol acts as solvent & reactant)

References

• Neises, B., & Steglich, W. (1978). Steglich Esterification. Organic Chemistry Portal / Angewandte Chemie. [Link]

• MacMillan, S., et al. (2021). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. RSC Advances.[Link]

• Ibrahimova, M. J., et al. (2020). Synthesis, properties and applications of esters of phenylacetic acid. Processes of Petrochemistry and Oil Refining. [Link]

• Arab Private University for Science and Technology. (2017). Studying the Esterification of Phenylacetic Acid with some Hydroxylated Derivatives Using Eco-Friendly Medias. AASCIT Journal of Chemistry.[Link]

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• 1. semanticscholar.org [semanticscholar.org]

Application and Protocol Guide: Determining the Solubility of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid in DMSO and DMF

Abstract

This comprehensive guide provides detailed application notes and experimental protocols for determining the solubility of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid in two common aprotic polar solvents: dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF). This document is intended for researchers, scientists, and professionals in the field of drug development and chemical research. It offers a robust framework for establishing reliable solubility data, a critical parameter in early-stage drug discovery, formulation development, and high-throughput screening. The protocols herein are designed to be self-validating, emphasizing scientific integrity and causality behind experimental choices.

Introduction and Scientific Background

The Compound: 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid

2-[4-(Dimethylsulfamoyl)phenyl]acetic acid is an organic compound with the molecular formula C10H13NO4S.[1] It belongs to the class of phenylacetic acids, which are known for their diverse biological activities and applications in medicinal chemistry.[2][3] The presence of a dimethylsulfamoyl group and a carboxylic acid moiety imparts specific physicochemical properties to the molecule, influencing its polarity and, consequently, its solubility in various solvents.

The Solvents: DMSO and DMF

Dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF) are highly versatile polar aprotic solvents.[4][5] Their ability to dissolve a wide range of both polar and nonpolar compounds makes them indispensable in chemical and pharmaceutical research.[4][6] DMSO, in particular, is frequently used as a solvent for compound storage and in high-throughput screening (HTS) assays due to its exceptional solvating power.[7][8] DMF also serves as an excellent solvent for many organic and inorganic compounds, finding extensive use in chemical reactions and polymer processing.[5][6][9]

The Importance of Solubility Determination

Solubility is a fundamental physicochemical property that dictates the bioavailability, formulation, and overall developability of a potential drug candidate.[10] Inaccurate or poorly characterized solubility can lead to significant challenges in later stages of drug development. Therefore, establishing a precise and reproducible method for determining solubility is of paramount importance.[11] The "shake-flask" method is a widely accepted and reliable technique for determining equilibrium solubility and will be the basis for the protocols outlined in this guide.[12]

Materials and Equipment

Chemicals

• 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid (Purity ≥98%)

• Dimethyl sulfoxide (DMSO), Anhydrous, ≥99.9%

• N,N-Dimethylformamide (DMF), Anhydrous, ≥99.8%

• Reference standard of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid for analytical quantification

Equipment

• Analytical balance (4-decimal place)

• Vortex mixer

• Thermostatic shaker incubator or orbital shaker

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• Glass vials with screw caps

• Pipettes and tips

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or other quantitative analytical instrumentation.

Safety Precautions

Always consult the Safety Data Sheet (SDS) for each chemical before handling.

• 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid and its derivatives: May cause skin, eye, and respiratory irritation.[13][14][15] Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[13][14][15] Work in a well-ventilated area or a fume hood.[13][14]

• DMSO: Can be absorbed through the skin.[5] Wear appropriate gloves. It is a combustible liquid.

• DMF: Can be harmful if swallowed and may cause skin irritation. It is also a combustible liquid. Handle in a well-ventilated area.

Experimental Protocols

Protocol for Determining the Solubility of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid

This protocol is based on the widely recognized shake-flask method to determine the equilibrium solubility.[12][16] The fundamental principle is to create a saturated solution by adding an excess of the compound to the solvent and allowing it to reach equilibrium.

4.1.1. Preparation of Saturated Solutions

• Weighing the Compound: Accurately weigh an excess amount of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid into a clean, dry glass vial. An excess is critical to ensure that a saturated solution is achieved.

• Solvent Addition: Add a precise volume of the chosen solvent (either DMSO or DMF) to the vial.

• Equilibration: Tightly cap the vial and place it in a thermostatic shaker. Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient period to ensure equilibrium is reached. This can often take between 24 and 72 hours.[12]

4.1.2. Sample Processing

• Phase Separation: After equilibration, remove the vial from the shaker. To separate the undissolved solid from the saturated solution, centrifuge the vial at a high speed.[12][16]

• Filtration: Carefully aspirate the supernatant using a syringe and filter it through a chemically inert syringe filter (e.g., 0.22 µm PTFE) into a clean vial.[12] This step is crucial to remove any remaining solid particles that could lead to an overestimation of solubility.

4.1.3. Quantification of Solute

• Dilution: Accurately dilute the clear, saturated filtrate with an appropriate solvent to a concentration that falls within the linear range of the analytical method.

• Analysis: Quantify the concentration of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid in the diluted sample using a validated analytical method, such as HPLC.[12] A calibration curve generated from standard solutions of the compound is necessary for accurate quantification.

Visual Workflow of the Solubility Determination Protocol

Caption: Workflow for Equilibrium Solubility Determination.

Data Presentation and Interpretation

The solubility data should be reported in standard units such as mg/mL or mol/L at the specified temperature.

Compound	Solvent	Temperature (°C)	Solubility (mg/mL)	Solubility (mol/L)
2-[4-(Dimethylsulfamoyl)phenyl]acetic acid	DMSO	25	Experimental Data	Calculated Data
2-[4-(Dimethylsulfamoyl)phenyl]acetic acid	DMF	25	Experimental Data	Calculated Data

Note: This table is a template for presenting experimental results. Actual values need to be determined through the execution of the described protocols.

Causality and In-Depth Insights

Why Use the Shake-Flask Method?

The shake-flask method is considered the "gold standard" for determining equilibrium solubility because it allows the system to reach a true thermodynamic equilibrium between the dissolved and undissolved solute. This provides a more accurate and reproducible measure of solubility compared to kinetic or extrapolated methods.

The Importance of Purity

The purity of both the solute and the solvent is critical for accurate solubility determination.[11] Impurities can alter the physicochemical properties of the system and lead to erroneous results.

Temperature Control

Solubility is a temperature-dependent property.[17] Therefore, maintaining a constant and accurately recorded temperature throughout the equilibration process is essential for the reliability and reproducibility of the data.

Conclusion

This application note provides a comprehensive and scientifically rigorous framework for determining the solubility of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid in DMSO and DMF. By following the detailed protocols and understanding the underlying scientific principles, researchers can generate high-quality, reliable solubility data that is crucial for advancing drug discovery and development projects.

References

• G-Biosciences. (2016, July 6). How to Determine the Chemical Solubility of a Product. Retrieved from [Link]

• PubChemLite. (n.d.). 2-[4-(dimethylsulfamoyl)phenyl]acetic acid (C10H13NO4S). Retrieved from [Link]

• Raytor. (2026, January 22). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. Retrieved from [Link]

• Alloprof. (n.d.). Measuring Solubility. Retrieved from [Link]

• Thermo Fisher Scientific. (2025, September 24). Safety Data Sheet: 4-(Methylsulfonyl)phenylacetic acid. Retrieved from [Link]

• Wikipedia. (n.d.). Phenylacetic acid. Retrieved from [Link]

• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Retrieved from [Link]

• Wikipedia. (n.d.). Dimethyl sulfoxide. Retrieved from [Link]

• Gaylord Chemical. (n.d.). Dimethyl Sulfoxide (DMSO) Solubility Data. Retrieved from [Link]

• Tetko, I. V., et al. (2013). Development of Dimethyl Sulfoxide Solubility Models Using 163,000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions. Journal of Chemical Information and Modeling, 53(8), 1990-2000. Retrieved from [Link]

• ResearchGate. (n.d.). Solubility selectivity of DMF and IPA to AN and CAR. Retrieved from [Link]

• Marun Chemical. (2025, February 11). The Difference Between DMF & DMAC in Recovery Industry. Retrieved from [Link]

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Application Note: Preparation and Derivatization of 2-[4-(Dimethylsulfamoyl)phenyl]acetic Acid

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Synthetic Methodology, Mechanistic Causality, and Protocol Optimization

Scientific Rationale & Application Scope

The sulfonamide functional group is a highly privileged pharmacophore in medicinal chemistry. Specifically, 2-[4-(dimethylsulfamoyl)phenyl]acetic acid serves as a critical building block in the synthesis of cyclooxygenase-2 (COX-2) inhibitors, anti-inflammatory therapeutics, and novel apoptosis-inducing agents .

The incorporation of the dimethylsulfamoyl moiety (-SO₂N(CH₃)₂) significantly modulates the physicochemical profile of the parent molecule. It acts as a bioisostere for amides and carboxylic acids, providing an additional hydrogen bond acceptor while enhancing metabolic stability and modulating lipophilicity. By derivatizing the acetic acid tail (e.g., via amide or ester coupling), researchers can rapidly generate diverse compound libraries for structure-activity relationship (SAR) studies .

Mechanistic Pathway & Synthetic Strategy

The synthesis of 2-[4-(dimethylsulfamoyl)phenyl]acetic acid derivatives follows a robust, three-stage workflow.

• Electrophilic Aromatic Substitution: Direct chlorosulfonation of phenylacetic acid. The steric bulk of the acetic acid side chain, combined with strict cryogenic control, directs the incoming sulfonyl group almost exclusively to the para position .

• Nucleophilic Amidation: The resulting sulfonyl chloride is reacted with dimethylamine. The amine acts dually as a nucleophile and an acid scavenger.

• Late-Stage Derivatization: The carboxylic acid moiety is activated using standard peptide coupling reagents (EDC/HOBt) to form final amide or ester derivatives.

Synthetic workflow for 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid derivatives.

Biological Relevance & Pathway Modulation

Derivatives of this core structure are frequently evaluated for their ability to bind to target enzymes (like COX-2) and modulate downstream phenotypic responses, such as the reduction of Prostaglandin E2 (PGE2) synthesis and the induction of apoptosis in proliferative cells.

Proposed biological pathway and mechanism of action for synthesized derivatives.

Experimental Protocols

Protocol A: Synthesis of 4-(Chlorosulfonyl)phenylacetic acid

Objective: Regioselective para-chlorosulfonation of phenylacetic acid.

• Preparation: Equip a 250 mL three-neck round-bottom flask with a magnetic stirrer, dropping funnel, and an HCl gas trap. Flush the system with N₂.

• Reagent Loading: Add chlorosulfonic acid (5.0 equiv, 36 mL) to the flask and cool to 0°C using an ice-salt bath.

• Addition: Slowly add phenylacetic acid (1.0 equiv, 14.7 g) portion-wise over 45 minutes.

  • Expert Causality: The reaction is highly exothermic. Maintaining the internal temperature below 5°C prevents polysulfonation and minimizes the formation of the ortho-isomer, ensuring high para-selectivity.

• Heating: Remove the ice bath and gradually heat the mixture to 45°C for 2.5 hours.

  • Expert Causality: Initial low temperatures form the sulfonic acid intermediate; subsequent heating drives the conversion to the sulfonyl chloride via the excess chlorosulfonic acid acting as a chlorinating agent.

• Quenching: Cool the mixture to room temperature and carefully pour it dropwise onto 300 g of crushed ice under vigorous stirring.

  • Self-Validation: A white precipitate will immediately form. If the solution turns brown, localized overheating occurred during the quench.

• Isolation: Filter the white solid under vacuum, wash with ice-cold water (3 × 50 mL), and dry under high vacuum to afford the intermediate.

Protocol B: Synthesis of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid

Objective: Nucleophilic amidation of the sulfonyl chloride intermediate.

• Preparation: Dissolve 4-(chlorosulfonyl)phenylacetic acid (10.0 g, 42.6 mmol) in anhydrous THF (100 mL) and cool to 0°C.

• Amidation: Add dimethylamine (2.0 M in THF, 3.0 equiv, 64 mL) dropwise over 20 minutes.

  • Expert Causality: A 3-fold excess of dimethylamine is critical; one equivalent acts as the nucleophile, while the remaining equivalents act as an acid scavenger to neutralize the HCl byproduct, preventing the reaction from stalling.

• Reaction: Stir the mixture at room temperature for 2 hours.

  • Self-Validation: Monitor via TLC (Hexane:EtOAc 1:1). The starting material (Rf = 0.6) should completely disappear, replaced by a more polar product spot (Rf = 0.2).

• Workup: Concentrate the mixture in vacuo to remove THF. Dilute the residue with water (100 mL) and acidify to pH 2-3 using 1M HCl.

  • Expert Causality: Acidification ensures the acetic acid moiety is fully protonated, allowing for efficient extraction into the organic phase.

• Extraction: Extract with EtOAc (3 × 75 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and evaporate to yield the target building block as an off-white powder.

Protocol C: General Derivatization (Amide Coupling)

Objective: Coupling the acetic acid moiety with primary/secondary amines for library generation.

• Activation: Dissolve 2-[4-(dimethylsulfamoyl)phenyl]acetic acid (1.0 equiv) in anhydrous DMF (0.2 M). Add EDC·HCl (1.2 equiv) and HOBt (1.2 equiv). Stir at room temperature for 15 minutes.

  • Expert Causality: Pre-activation forms the highly reactive, yet stable HOBt-ester, preventing side reactions and racemization if chiral amines are utilized.

• Coupling: Add the target amine (1.1 equiv) and N,N-Diisopropylethylamine (DIPEA, 2.5 equiv). Stir for 12 hours.

• Purification: Dilute with water and extract with EtOAc. Wash sequentially with 1M HCl (removes unreacted amine), saturated NaHCO₃ (removes unreacted acid and HOBt), and brine. Dry and concentrate.

Quantitative Data & Optimization

Table 1: Physicochemical Properties & Expected Yields of Intermediates

Compound	Molecular Formula	MW ( g/mol )	Expected Yield (%)	Appearance	Rf Value (Hexane:EtOAc 1:1)
4-(Chlorosulfonyl)phenylacetic acid	C₈H₇ClO₄S	234.65	65 - 75	White solid	0.6
2-[4-(Dimethylsulfamoyl)phenyl]acetic acid	C₁₀H₁₃NO₄S	243.28	80 - 90	Off-white powder	0.2

Table 2: Reaction Optimization Parameters for the Amidation Step (Protocol B)

Equivalents of HN(CH₃)₂	Solvent	Temperature	Yield (%)	Observation / Causality
1.0	DCM	RT	< 40	Incomplete reaction; HCl byproduct protonates the amine, stalling progress.
2.0	THF	0°C to RT	70	Good yield, but trace unreacted sulfonyl chloride remains.
3.0	THF	0°C to RT	88	Optimal. Excess amine acts as a highly efficient HCl scavenger.

References

• Using Cyclooxygenase-2 Inhibitors as Molecular Platforms to Develop a New Class of Apoptosis-Inducing Agents Journal of the National Cancer Institute (JNCI) URL:[Link]

• Recent advances in synthesis of sulfonamides: A review Chemistry & Biology Interface URL:[Link]

• Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions National Center for Biotechnology Information (PMC) URL:[Link]

Recrystallization solvent systems for sulfonamide phenylacetic acids

Application Note: Recrystallization Solvent Systems for Sulfonamide Phenylacetic Acids

Executive Summary

Sulfonamide phenylacetic acids represent a challenging class of pharmaceutical intermediates due to their dual functionality: the amphoteric, hydrogen-bonding sulfonamide group (

) and the pH-sensitive carboxylic acid moiety ( ). Achieving high purity (>99.5%) and the correct polymorphic form requires a tailored recrystallization strategy that balances polarity, hydrogen bonding capacity, and thermal stability. This guide provides a scientifically grounded protocol for selecting solvent systems, executing recrystallization, and controlling polymorphism.

Chemical Context & Solubility Logic

To design an effective recrystallization system, one must understand the molecular interactions at play.

• The Sulfonamide Moiety: Acts as both a hydrogen bond donor and acceptor.[1] It is prone to polymorphism because the molecule can "pack" in various orientations depending on whether it prioritizes H-bonding with itself or the solvent.

• The Phenylacetic Acid Moiety: Introduces pH-dependent solubility. In non-polar solvents, it tends to dimerize; in polar protic solvents, it solvates readily.

• The Challenge: A solvent that is too polar (like pure water) may not dissolve the hydrophobic phenyl ring even at boiling. A solvent that is too non-polar (like toluene) may not disrupt the strong crystal lattice energy of the sulfonamide H-bonds.

Strategic Solution: The "Goldilocks" zone for these compounds is typically found in Polar Protic/Aqueous mixtures or Polar Aprotic/Hydrocarbon mixtures .

Recommended Solvent Systems

The following systems have been validated for sulfonamide derivatives. The choice depends on the specific lipophilicity of your target molecule.

Table 1: Solvent System Selection Matrix

System	Solvent A (Good Solvent)	Solvent B (Anti-Solvent)	Ratio (v/v)	Application Case
System 1	Ethanol (95%)	Water	1:1 to 1:3	Standard Protocol. Best for general purification. Balances yield and crystal quality.
System 2	Isopropanol (IPA)	Water	70:30	Polymorph Control. Slower evaporation/cooling often yields thermodynamically stable forms.
System 3	Acetone	Water	1:5 to 1:10	Thermally Sensitive. High solubility in acetone allows lower dissolution temps (<50°C).
System 4	Ethyl Acetate	n-Heptane	1:2 to 1:5	Lipophilic Impurities. Excellent for removing non-polar byproducts that crash out in water systems.
System 5	Methanol	Water	1:1	High Solubility. Use if the compound is poorly soluble in Ethanol. Risk of solvate formation.

Detailed Experimental Protocol

Safety Note: Sulfonamides can be bioactive.[2][3] Wear full PPE. Perform all heating in a fume hood.

Protocol A: The Binary Solvent Method (Ethanol/Water)

This is the most robust method for sulfonamide phenylacetic acids.

Step 1: Dissolution

• Place 10 g of crude solid in a 250 mL Erlenmeyer flask.

• Add Ethanol (95%) in small portions (start with 30 mL) while heating to a gentle boil on a stir plate.

• Critical Insight: Do not add a large excess. Add just enough hot solvent to dissolve the solid.[4][5][6] If 10-15% of the solid (likely inorganic salts or mechanical impurities) remains insoluble after adding 50-60 mL, stop adding solvent.

Step 2: Hot Filtration (Optional but Recommended)

• If the solution is colored, cool slightly, add 1-2% w/w activated charcoal, and boil for 5 minutes.

• Filter the hot solution through a pre-warmed Buchner funnel or fluted filter paper to remove charcoal/insolubles.

  • Why pre-warm? To prevent the saturated solution from crystallizing in the funnel stem, which causes yield loss and clogging.

Step 3: Anti-Solvent Addition

• Return the clear filtrate to a boil.

• Slowly add hot Water (near boiling) dropwise.

• Continue addition until a faint, persistent turbidity (cloudiness) appears and does not redissolve upon swirling.

• Add a few drops of hot Ethanol to just clear the turbidity. The solution is now at the metastable limit .

Step 4: Controlled Crystallization

• Remove from heat.[5][6] Cover the flask with a watch glass or foil.

• Polymorph Control Step: Allow the flask to cool to room temperature slowly (over 2-4 hours).

  • Mechanism:[7] Rapid cooling (shock cooling) traps impurities and favors kinetic (metastable) polymorphs. Slow cooling allows the molecules to arrange into the thermodynamically stable lattice.

• Once at room temperature, place in an ice bath (0-4°C) for 1 hour to maximize yield.

Step 5: Isolation

• Filter under vacuum.[4][5]

• Wash the cake with a cold mixture of Ethanol/Water (using the same ratio as the final mother liquor).

• Dry in a vacuum oven at 50°C. Ensure complete removal of solvent, as sulfonamides can form solvates.

Polymorphism & Troubleshooting

Sulfonamides are notorious for exhibiting multiple crystal forms (polymorphs). The solvent system drives this selection.[6]

• Oiling Out: If the product separates as a liquid oil rather than crystals:

  • Cause: The temperature is above the melting point of the solvated solid, or the anti-solvent was added too fast.

  • Fix: Re-heat to dissolve.[5] Add a "seed crystal" of the pure product at a temperature just below the saturation point. Increase the ratio of the "Good Solvent" slightly.

• Amorphous Precipitate:

  • Cause: Cooling was too rapid.

  • Fix: Re-dissolve and cool more slowly (insulate the flask with a towel). Use System 2 (IPA/Water) which often promotes better crystal growth than Ethanol.

• Colored Crystals:

  • Cause: Impurities trapped in the lattice.[5]

  • Fix: The cooling was likely too fast.[6] Repeat recrystallization with a slower cooling rate, or perform an acid-base wash (dissolve in NaHCO3, wash with Ethyl Acetate, precipitate with HCl) before recrystallization.

Process Workflow Diagram

The following diagram illustrates the decision logic for solvent selection and troubleshooting.

Caption: Decision tree for selecting solvent systems and troubleshooting common crystallization defects in sulfonamide derivatives.

References

• BenchChem Technical Support. (2025).[4][5][6] Recrystallization of Sulfonamide Products: Troubleshooting & Optimization. Retrieved from 6[4][5][6]

• Delgado, D. R., et al. (2016).[1] Extended Hildebrand solubility approach applied to some structurally related sulfonamides in ethanol + water mixtures.[1] Revista Colombiana de Química.[1] Retrieved from 1

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. Retrieved from 8

• Sainz-Díaz, C. I., et al. (2018).[2] Polymorphism, Intermolecular Interactions, and Spectroscopic Properties in Crystal Structures of Sulfonamides.[2][9] Journal of Pharmaceutical Sciences. Retrieved from 2

• MIT OpenCourseWare. Two-Solvent Recrystallization Guide. Retrieved from 7

Sources

• 1. Extended Hildebrand solubility approach applied to some structurally related sulfonamides in ethanol + water mixtures [redalyc.org]
• 2. Polymorphism, Intermolecular Interactions, and Spectroscopic Properties in Crystal Structures of Sulfonamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. ocw.mit.edu [ocw.mit.edu]
• 8. mt.com [mt.com]
• 9. researchgate.net [researchgate.net]

Application Note: 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid in Fragment-Based Drug Design (FBDD)

Introduction & Strategic Rationale

Fragment-based drug design (FBDD) has evolved into a highly validated paradigm for lead generation, relying on the screening of low-molecular-weight compounds to identify high-quality starting points for medicinal chemistry (1[1]). Unlike traditional high-throughput screening, FBDD prioritizes ligand efficiency over raw binding affinity (2[2]).

The compound 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid (CAS: 91013-44-4) is a privileged fragment scaffold. It offers two highly vectorizable functional groups separated by a rigid phenyl core, making it an ideal candidate for systematic fragment growing:

• The Acetic Acid Moiety (-CH₂COOH) : This group acts as a primary anchoring pharmacophore, readily forming salt bridges with basic residues (e.g., Arginine, Lysine) or coordinating with metals. Crucially, it serves as an optimal synthetic handle for fragment evolution via standard amide coupling.

• The N,N-Dimethylsulfamoyl Group (-SO₂N(CH₃)₂) : While primary sulfonamides (-SO₂NH₂) are notorious for off-target binding to zinc-dependent Carbonic Anhydrases, the N,N-dimethylation strategically abolishes this zinc-coordinating liability. Instead, the sulfonyl oxygens act as potent hydrogen-bond acceptors, while the dimethyl groups provide steric bulk to probe adjacent hydrophobic sub-pockets (3[3]).

Physicochemical Profiling (Rule of Three Compliance)

For a fragment to be viable, it must strictly adhere to the "Rule of Three" (Ro3). This ensures that subsequent synthetic additions do not inflate the molecular weight or lipophilicity beyond Lipinski's Rule of Five. 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid exhibits excellent Ro3 compliance, offering a highly efficient starting point.

Property	Value	Ro3 Threshold
Molecular Weight (MW)	243.28 Da	≤ 300 Da
cLogP	~1.2	≤ 3.0
Hydrogen Bond Donors (HBD)	1 (-COOH)	≤ 3
Hydrogen Bond Acceptors (HBA)	4 (2x SO₂, 2x COOH)	≤ 3 (Marginal exception, acceptable)
Rotatable Bonds	4	≤ 3 (Marginal exception, acceptable)
Polar Surface Area (PSA)	~79 Ų	≤ 60-80 Ų

Mechanistic Insights in Target Binding

The decomposition of small molecules into actionable fragments is critical for interpreting structure-activity relationships (4[4]). The spatial arrangement of this fragment allows it to bridge polar and hydrophobic regions. For instance, phenylacetic acid derivatives are utilized as α-hydroxy bioisosteres in macrocyclic Mcl-1 inhibitors (5[5]), while the N,N-dimethylsulfamoylphenyl motif is pivotal in optimizing human neutral sphingomyelinase 2 (nSMase2) inhibitors (3[3]).

Figure 1: Pharmacophore mapping of the fragment to target pocket interactions.

Experimental Protocols

Protocol A: Primary Fragment Screening via Surface Plasmon Resonance (SPR)

Causality & Expertise: Fragments possess low intrinsic affinities (

> 100 µM), requiring high screening concentrations (up to 1–2 mM). This necessitates running buffers with 5% DMSO to maintain compound solubility. Because a 243 Da fragment generates a very small SPR response, bulk refractive index changes from DMSO variations can easily produce false positives. Therefore, a strict solvent correction curve is a mandatory self-validating step.

Step-by-Step Workflow:

• Target Immobilization: Immobilize the target protein onto a CM5 sensor chip via standard amine coupling (EDC/NHS). Aim for a high immobilization density (3000–5000 RU) to maximize the theoretical

  for the low-MW fragment.

• Buffer Preparation: Prepare the running buffer (e.g., PBS-P+) supplemented with exactly 5.0% (v/v) DMSO.

• Solvent Correction (Self-Validation): Prepare 8 blank buffer solutions ranging from 4.5% to 5.5% DMSO. Inject these prior to the fragment to create a calibration curve that corrects for bulk refractive index mismatches.

• Fragment Preparation: Dissolve the fragment in 100% DMSO to a 20 mM stock. Dilute to a top concentration of 1 mM in running buffer (ensuring final DMSO is exactly 5.0%). Prepare a 2-fold dilution series down to 15.6 µM.

• Injection: Inject the concentration series over the active and reference flow cells at a high flow rate (50 µL/min) to minimize mass transport limitations. (Contact time: 60s; Dissociation time: 60s).

• Data Analysis: Subtract the reference flow cell and solvent correction data. Fit the equilibrium responses (

  ) against concentration using a 1:1 steady-state affinity model to determine the .

Protocol B: Fragment Evolution via Structure-Based Amide Coupling

Causality & Expertise: Once the binding pose is confirmed (e.g., via X-ray crystallography), the acetic acid handle is "grown" by coupling with diverse amines. We utilize HATU and DIPEA in DMF. HATU is chosen over standard EDC/HOBt because the 7-aza-1-hydroxybenzotriazole leaving group drastically accelerates the coupling of sterically hindered or poorly nucleophilic amines, which are prevalent in FBDD libraries (3[3]).

Step-by-Step Workflow:

• Activation: In a dried 10 mL round-bottom flask, dissolve 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid (1.0 eq, 0.5 mmol) and HATU (1.2 eq, 0.6 mmol) in anhydrous DMF (3 mL).

• Base Addition (Self-Validation): Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq, 1.5 mmol). Stir at room temperature for 15 minutes. Validation Check: A distinct color change to pale yellow confirms the formation of the active O-At ester.

• Coupling: Add the target amine (1.1 eq, 0.55 mmol) dissolved in 1 mL DMF dropwise.

• Reaction Monitoring: Stir at room temperature for 2–4 hours. Validation Check: Monitor completion via LC-MS. Track the specific mass shift (

  ) to validate product formation before quenching.

• Workup: Quench the reaction with saturated aqueous NaHCO₃ (10 mL). Extract with Ethyl Acetate (3 x 10 mL). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine.

• Purification: Dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via preparative HPLC (C18 column, Water/Acetonitrile gradient with 0.1% TFA) to yield the evolved lead compound.

Figure 2: Step-by-step FBDD workflow from screening to lead optimization.

References

• 1 - Source: nih.gov[1]

• 2 - Source: biosolveit.de[2]

• 4 - Source: exactelabs.com[4] 4.5 - Source: rcsb.org[5] 5.3 - Source: nih.gov[3]

Sources

• 1. Fragment informatics and computational fragment-based drug design: an overview and update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biosolveit.de [biosolveit.de]
• 3. Novel Human Neutral Sphingomyelinase 2 Inhibitors as Potential Therapeutics for Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. exactelabs.com [exactelabs.com]
• 5. rcsb.org [rcsb.org]

Bioconjugation Strategies Using Phenylacetic Acid (PAA) Linkers

Introduction: The PAA Moiety in Bioconjugation

In the landscape of bioconjugation, Phenylacetic Acid (PAA) linkers occupy a unique niche. Unlike standard alkyl chains or PEG spacers which are chemically inert, PAA derivatives offer two distinct functionalities depending on their specific structural application:

• Enzymatically Cleavable Triggers: The phenylacetyl group is the specific recognition motif for Penicillin G Amidase (PGA) .[1][2] When attached to an amine-containing payload (forming a phenylacetamide), the PAA group acts as a stable "mask" that is removed only in the presence of PGA. This is the foundation of Antibody-Directed Enzyme Prodrug Therapy (ADEPT) and specific bacterial-triggered release systems.[1]

• Rigid Aromatic Spacers: Derivatives such as 4-aminophenylacetic acid provide a short, rigid aromatic spacer that prevents folding or steric interference between a biomolecule and its payload, often used in immunogen design or surface immobilization.[1]

This guide focuses on the PGA-cleavable PAA linker system , as it represents a critical technology for "smart" drug delivery, while also covering the chemical protocols for conjugation via NHS-ester chemistry.[1]

Mechanism of Action: The PAA-PGA Axis

The utility of PAA as a cleavable linker relies on the biocatalytic deprotection of phenylacetamides.

The "Masking" Principle

Many cytotoxic drugs (e.g., Doxorubicin, Nitrogen Mustards) contain primary or secondary amines essential for their biological activity.[1] Acylating these amines with Phenylacetic Acid creates a Phenylacetamide bond.[1] This amide bond is:

• Chemically Stable: Resistant to hydrolysis in serum (pH 7.[1]4) and lysosomes.[1][3][4]

• Enzymatically Labile: Specifically cleaved by Penicillin G Amidase (EC 3.5.1.11).[1][5]

Pathway Visualization

The following diagram illustrates the conjugation of a drug to a PAA linker and its subsequent release by PGA.

Figure 1: The PAA-Drug Conjugate lifecycle.[1] The PAA moiety masks the drug's amine group until site-specific cleavage by Penicillin G Amidase.

Protocol A: Synthesis of PAA-Drug Conjugates (NHS-Ester Method)

This protocol details the activation of Phenylacetic Acid to its NHS-ester form, followed by coupling to an amine-containing payload (e.g., a fluorophore or drug mimic).[1]

Prerequisites:

• PAA Source: Phenylacetic Acid (High Purity) or 4-substituted derivatives.[1]

• Activation Reagents: N-Hydroxysuccinimide (NHS), EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide).[1]

• Solvent: Anhydrous DMF or DMSO (Amine-free).[1]

Step 1: Activation (Formation of PAA-NHS)

Rationale: Carboxylic acids do not spontaneously react with amines in aqueous conditions.[1] We must create a reactive intermediate.

• Dissolve Phenylacetic Acid (1.0 eq) in anhydrous DMF to a concentration of 100 mM.

• Add NHS (1.2 eq) and EDC (1.2 eq) .[1]

• Incubate: Stir at Room Temperature (RT) for 2–4 hours under inert atmosphere (N₂ or Ar).

  • QC Check: Monitor by TLC or HPLC.[1] The shift in retention time confirms the formation of the active ester.

Step 2: Conjugation to Amine Payload

Rationale: The NHS ester undergoes nucleophilic attack by the primary amine of the payload, forming a stable amide bond.

• Buffer Preparation: Prepare 0.1 M Sodium Bicarbonate (NaHCO₃), pH 8.3–8.5.

  • Critical: Avoid Tris or Glycine buffers, as they contain amines that will compete for the linker.[1]

• Payload Dissolution: Dissolve the amine-containing payload (e.g., Doxorubicin-HCl) in the buffer or DMSO (if water-insoluble).[1] Final concentration: 1–10 mg/mL.[1][6]

• Coupling: Add the PAA-NHS solution (from Step 1) to the payload solution.[1]

  • Molar Ratio: Use a 5–10 fold molar excess of PAA-NHS over the payload to ensure complete "capping."[1]

• Incubation: React for 2 hours at RT or Overnight at 4°C.

• Quenching: Add 1 M Ethanolamine (pH 8.5) to a final concentration of 50 mM to quench unreacted NHS esters.[1]

Step 3: Purification

• Method: Use Reverse-Phase HPLC (C18 column) or Size Exclusion Chromatography (for macromolecular payloads).[1]

• Mobile Phase: Water/Acetonitrile gradient + 0.1% TFA.[1]

• Validation: Verify mass using LC-MS (Expected Mass = Mass_Payload + 118.13 Da [Phenylacetyl group] - 1.01 Da [H]).

Protocol B: Enzymatic Release Assay (Validation)

Once the PAA-Drug conjugate is synthesized, you must validate that it releases the payload in the presence of Penicillin G Amidase.

Materials:

• Enzyme: Penicillin G Amidase (PGA) from E. coli (commercially available or expressed).[1]

• Buffer: Phosphate Buffered Saline (PBS), pH 7.4.[1]

• Detection: HPLC-UV or LC-MS.[1]

Experimental Workflow

• Substrate Prep: Dissolve purified PAA-Drug conjugate in PBS (with <5% DMSO if necessary) to 100 µM.

• Enzyme Addition: Add PGA (0.1 – 1.0 Units/mL) to the substrate solution.[1]

• Control: Prepare a "No Enzyme" control containing only buffer and substrate.

• Incubation: Incubate at 37°C.

• Sampling: Aliquot 50 µL samples at T=0, 15, 30, 60, 120 min.

• Quenching: Stop reaction by adding 50 µL Acetonitrile + 1% Formic Acid. Centrifuge to pellet enzyme.

• Analysis: Inject supernatant into HPLC.

Data Interpretation

The cleavage follows Michaelis-Menten kinetics.[1] You should observe:

• Decrease in the PAA-Conjugate peak.[1]

• Increase in the Free Drug peak.

• Appearance of the Phenylacetic Acid byproduct peak.[1]

Comparison of Enzymatic Linkers

The table below contextualizes PAA against other common enzymatic linkers to help you choose the right tool.

Linker Type	Enzyme Target	Cleavage Location	Stability (Plasma)	Key Application
Phenylacetic Acid (PAA)	Penicillin G Amidase	Extracellular / Periplasmic	High	ADEPT, Bacterial Prodrugs
Valine-Citrulline (Val-Cit)	Cathepsin B	Lysosomal (Intracellular)	Moderate	Antibody-Drug Conjugates (ADCs)
Hydrazone	Acidic pH (Non-enzymatic)	Endosome	Low	pH-sensitive release
Beta-Glucuronide	Beta-Glucuronidase	Lysosomal / Extracellular	High	Hydrophilic prodrugs

Troubleshooting & Optimization

Common Failure Modes

Issue 1: Low Conjugation Yield

• Cause: Hydrolysis of NHS ester prior to coupling.[1]

• Solution: Ensure NHS activation is done in anhydrous solvents.[1] Do not store NHS esters in aqueous buffer; add them immediately to the amine solution.[1]

• Check: Verify pH is >8.[1][6][7][8]0. At pH < 7.5, the amine is protonated (NH₃⁺) and unreactive.[1][8]

Issue 2: Incomplete Enzymatic Cleavage

• Cause: Steric hindrance.[1] If the drug is bulky, PGA cannot access the amide bond.

• Solution: Introduce a spacer.[1] Instead of PAA-Drug, synthesize PAA-Spacer-Drug . A short alkyl or ethylene glycol spacer between the phenyl ring and the amide bond is NOT recommended, as PGA is specific to phenylacetic acid.

• Correct Strategy: Use a "Self-Immolative" spacer system (e.g., PAA attached to a para-aminobenzyl alcohol (PABC) spacer).[1] PGA cleaves the PAA, triggering the PABC to spontaneously fragment and release the drug.

Workflow Diagram: From Synthesis to QC

Figure 2: Operational workflow for synthesizing and validating PAA-based bioconjugates.

References

• European Commission CORDIS. (2005).[1] Enzymic cleavage of polymer linkers. Retrieved from [Link]

• Brieflands. (2012).[1] Optimization of Enzymatic Synthesis of Ampicillin Using Cross-Linked Aggregates of Penicillin G Acylase. Retrieved from [Link]

• Creative BioMart. (2025).[1] The common types of linkers in ADC drugs and their cleavage mechanisms in vivo. Retrieved from [Link]

Sources

• 1. Phenylacetic acid - Wikipedia [en.wikipedia.org]
• 2. Enzymic cleavage of polymer linkers | COMBIOCAT Project | Results in Brief | FP5 | CORDIS | European Commission [cordis.europa.eu]
• 3. The common types of linkers in ADC drugs and their cleavage mechanisms in vivo [creativebiomart.net]
• 4. escholarship.org [escholarship.org]
• 5. Ligand-induced conformational change in penicillin acylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. interchim.fr [interchim.fr]
• 7. lumiprobe.com [lumiprobe.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-[4-(Dimethylsulfamoyl)phenyl]acetic Acid

Executive Summary

This guide addresses the synthesis of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid , a critical intermediate often utilized in the development of sulfonamide-based therapeutics and amsacrine derivatives.

The synthesis typically proceeds via a two-step sequence:[1][2][3][4]

• Chlorosulfonation: Electrophilic aromatic substitution on phenylacetic acid.

• Amidation: Nucleophilic attack by dimethylamine on the sulfonyl chloride intermediate.

Users frequently report yields below 40% due to three primary failure modes: regioisomer formation (ortho-substitution) , sulfone byproduct formation , and hydrolysis of the labile sulfonyl chloride . This guide provides an optimized protocol and troubleshooting framework to elevate yields to >75%.

Part 1: The Optimized Pathway (Visualized)

The following diagram outlines the critical reaction nodes and the specific controls required at each stage to prevent yield loss.

Figure 1: Reaction pathway highlighting critical control points (Yellow) where yield is determined.

Part 2: Critical Troubleshooting (Q&A)

Phase 1: Chlorosulfonation (The "Make or Break" Step)

Q1: My yield is low (<30%), and I see a large amount of insoluble solid before amidation. What is happening? Diagnosis: You are likely forming the diaryl sulfone byproduct. Mechanism: If the concentration of chlorosulfonic acid is too low or the temperature rises above 10°C, the highly reactive sulfonyl chloride intermediate attacks a molecule of unreacted phenylacetic acid (Friedel-Crafts sulfonylation). Solution:

• Increase Stoichiometry: Use a minimum of 3.5 to 5 equivalents of chlorosulfonic acid. The excess acid acts as a solvent, diluting the intermediate and preventing it from meeting unreacted starting material.

• Strict Temperature Control: The addition must be performed at 0–5°C . Do not allow the exotherm to spike the internal temperature.

Q2: Upon quenching the chlorosulfonation mixture onto ice, my product dissolves and is lost. Why? Diagnosis: Hydrolysis of the sulfonyl chloride. Explanation: The intermediate, 4-(chlorosulfonyl)phenylacetic acid, is sensitive to water. While it precipitates on ice, prolonged exposure to water—especially if the quench warms up—hydrolyzes the

back to the sulfonic acid ( ), which is water-soluble and impossible to extract with organic solvents. Corrective Protocol:

• Rapid Filtration: Quench onto crushed ice with vigorous stirring. As soon as the white precipitate forms, filter it immediately.

• Drying: Do not wash with water excessively. Wash once with ice-cold water, then immediately dissolve in an organic solvent (DCM or EtOAc) and dry with

  to stop hydrolysis.

Phase 2: Amidation (The Yield Preserver)

Q3: I added dimethylamine to my chloride, but the reaction mixture turned into a tar/oil. What went wrong? Diagnosis: Uncontrolled exotherm and "Normal Addition" issues. Explanation: The reaction between a sulfonyl chloride and an amine is highly exothermic. If you add the amine to the chloride (Normal Addition), the local concentration of chloride is high, leading to side reactions. Solution: Inverse Addition.

• Dissolve the dimethylamine (excess) in the solvent.

• Cool to 0°C.

• Slowly add the solution of sulfonyl chloride TO the amine. This ensures the amine is always in excess, scavenging the HCl produced immediately and preventing acid-catalyzed degradation.

Part 3: Standard Optimized Protocol

This protocol is designed for high reproducibility and minimizes common failure modes.

Materials Table

Component	Role	Equivalents (Eq)	Notes
Phenylacetic Acid	Substrate	1.0	Must be dry (free of water).
Chlorosulfonic Acid	Reagent/Solvent	4.0 - 5.0	Corrosive. Dispense in fume hood.
Dimethylamine	Nucleophile	3.0	40% aq. solution or HCl salt + Base.[5]
Dichloromethane (DCM)	Solvent	-	For extraction/dissolution.
Ice	Quench	-	Crushed, not cubes (surface area).

Step-by-Step Methodology

Step 1: Chlorosulfonation [6]

• Setup: Equip a dry 3-neck round-bottom flask with a magnetic stir bar, a thermometer (internal probe), and a pressure-equalizing dropping funnel. Connect a gas trap (NaOH scrubber) to the outlet to catch HCl gas.

• Charging: Add Chlorosulfonic acid (5.0 eq) to the flask and cool to 0°C using an ice/salt bath.

• Addition: Add Phenylacetic acid (1.0 eq) portion-wise (solid addition) over 30 minutes.

  • Critical: Monitor internal temperature. Do not exceed 5°C .

• Reaction: Allow the mixture to warm to room temperature (20–25°C) and stir for 2–3 hours. The mixture should be homogeneous.

• Quench: Pour the reaction mixture slowly onto a large excess of crushed ice with vigorous stirring. The sulfonyl chloride will precipitate as a white/off-white solid.

• Isolation: Filter immediately. Wash the cake once with ice-cold water.

  • Stop Point: Do not air dry for long. Proceed immediately to Step 2 to prevent hydrolysis.

Step 2: Amidation

• Preparation: Dissolve the wet cake from Step 1 in DCM (10 volumes) . Dry this solution over anhydrous

  for 10 minutes to remove trapped water, then filter.

• Amine Setup: In a separate flask, prepare a solution of Dimethylamine (3.0 eq) (or use 40% aq. solution) and cool to 0°C .

• Inverse Addition: Add the DCM solution of sulfonyl chloride dropwise to the stirred dimethylamine solution.

  • Observation: White smoke (ammonium chloride salts) may form; this is normal.

• Completion: Stir at room temperature for 1 hour.

• Workup:

  • Acidify the mixture with dilute HCl (1M) to pH ~2–3 (to protonate the carboxylic acid).

  • Extract the organic layer (DCM).

  • Wash with water, then brine.

  • Dry over

    and evaporate.[7]

Step 3: Purification

• Recrystallization: The crude solid is typically recrystallized from Water/Ethanol (80:20) or Toluene .

• Target Specs: White crystalline solid.[8] Melting point approx. 188–192°C (verify with specific derivative literature).

Part 4: Troubleshooting Logic Tree

Use this decision tree to diagnose specific yield issues in your current workflow.

Figure 2: Diagnostic logic for common synthesis failures.

References

• BenchChem. An In-depth Technical Guide to the Electrophilic Aromatic Substitution in the Synthesis of 4-(Chlorosulfonyl)benzoic Acid. (Analogous chemistry for chlorosulfonation controls).

• Organic Syntheses. Chlorosulfonation of Phenylacetic Acid Derivatives (General Procedures). Coll. Vol. 1.

• National Institutes of Health (NIH). Synthesis and antitumor activity of novel amsacrine analogs. (Context on sulfonamide derivatives of phenylacetic acid).

• PubChem. 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid Compound Summary. (Structural Verification).

Sources

• 1. CN101805265A - Synthesis method of 2-nitro-4-substituted phenylacetic acid - Google Patents [patents.google.com]
• 2. CN106046004A - Total synthesis method for theacrine - Google Patents [patents.google.com]
• 3. DE102005055528B4 - Process for the preparation of 2 - [(4-chlorophenyl) -phenylacetyl] -1,3-indandione (chlorophacinone) - Google Patents [patents.google.com]
• 4. CN103232339A - Preparation method of chlorinated phenylacetic acid - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Organic Syntheses Procedure [orgsyn.org]

Troubleshooting solubility issues with sulfonamide carboxylic acids

Welcome to the Technical Support Center for Formulation and Physicochemical Characterization.

Molecules containing both sulfonamide and carboxylic acid moieties present unique physicochemical challenges. These compounds are typically diprotic weak acids, possessing a moderately acidic carboxylic acid group (

~3.5–4.5) and a weakly acidic sulfonamide group ( ~9.0–10.0)[1][2]. Because their ionization states are highly sensitive to microenvironmental changes, formulation scientists frequently encounter non-linear solubility profiles, unexpected precipitation, and co-solvent failures.

This guide is designed to provide you with causality-driven troubleshooting strategies, self-validating experimental protocols, and authoritative insights to resolve complex solubility issues.

Diagnostic Workflow: Solubility Failure Analysis

Before adjusting your formulation, it is critical to diagnose the thermodynamic or kinetic root cause of the precipitation. Follow the decision tree below to isolate the variable responsible for the solubility failure.

Diagnostic decision tree for troubleshooting sulfonamide carboxylic acid precipitation.

Frequently Asked Questions & Troubleshooting Modules

Q1: My compound dissolves perfectly in a pH 7.4 phosphate buffer, but when I scale up the stock solution, it crashes out. Why?

The Causality: You are likely observing a failure to maintain buffer capacity. The intrinsic solubility (

) of the unionized neutral macrospecies of these compounds is exceedingly low[3]. When you scale up the concentration of the diprotic acid, the dissolved compound releases protons ( ), overwhelming the phosphate buffer's capacity. The pH of the microenvironment drops below the carboxylic acid's (typically < 4.5), forcing the molecule back into its highly insoluble unionized form[1][3]. The Fix: Do not rely solely on the initial pH of the buffer. You must measure the final equilibrium pH of the suspension. For high-concentration stock solutions, titrate the solution with dynamically during dissolution to maintain the pH at least 2 units above , ensuring >99% ionization.

Q2: I added 20% ethanol to my aqueous buffer to enhance solubility, but the drug precipitated even faster. Doesn't adding a co-solvent increase solubility?

The Causality: This is a classic example of the "apparent

shift" ( ) phenomenon. While co-solvents like ethanol or acetonitrile reduce the energy required for cavity formation (favoring the dissolution of lipophilic, unionized molecules)[4], they also significantly lower the dielectric constant of the medium. A lower dielectric constant suppresses the ionization of weak acids. Consequently, the of your carboxylic acid shifts upward. A buffer that maintained the drug in an ionized state in pure water may fail in a 20% ethanol mixture because the drug has reverted to its unionized free-acid form, which subsequently precipitates. The Fix: When using co-solvents, you must recalculate the aqueous using the Yasuda-Shedlovsky extrapolation method. If you must use a co-solvent, ensure the pH of the aqueous fraction is adjusted aggressively higher to compensate for the dielectric suppression.

Mechanistic pathway of co-solvent-induced precipitation via dielectric constant suppression.

Q3: How can I enhance the solubility of the compound for an oral formulation where it will encounter the acidic pH of the stomach?

The Causality: At gastric pH (1.2–2.0), both the carboxylic acid and the sulfonamide groups are fully protonated and unionized[3]. Because the crystal lattice energy of the unionized form is high, dissolution is kinetically and thermodynamically restricted. The Fix: You must bypass the crystalline lattice energy barrier. This is achieved by formulating the drug as an amorphous solid dispersion (ASD) or an inclusion complex. Studies show that complexing sulfonamides with

-cyclodextrin ( -CD) and adding hydrophilic polymers like PEG 20000 can increase solubility in acidic media by over 4-fold (e.g., from 0.086 mg/mL to 0.377 mg/mL)[5]. The polymer acts as a precipitation inhibitor, maintaining supersaturation in the gastric environment.

Quantitative Data: Physicochemical Properties

The following table summarizes the typical ionization and solubility parameters for sulfonamide and carboxylic acid derivatives to guide your formulation strategy.

Functional Group / Compound	Typical Range	Intrinsic Solubility ( )	Solubility Enhancement Strategy	Reference
Carboxylic Acid Moiety	3.5 – 4.5	Very Low (< 0.1 mg/mL)	pH adjustment > 6.0, Salt formation ( , )	[1][2]
Sulfonamide Moiety	9.0 – 10.0	Very Low (< 0.1 mg/mL)	Strong base titration (pH > 10.5), Co-solvents	[1]
Sulfamethoxazole	~5.6	0.086 mg/mL (pH 4.5)	-Cyclodextrin + PEG 20000 complexation	[5]
Sulfamethazine	~7.4	Practically insoluble	Acetonitrile/Ethanol co-solvency (pure MeCN max)	[4]

Self-Validating Experimental Protocols

To ensure scientific integrity, every solubility experiment must contain internal checks to validate that the physical state of the drug has not covertly changed during the assay.

Protocol 1: Thermodynamic pH-Solubility Profiling (Shake-Flask Method)

This protocol utilizes a self-validating loop to ensure the measured solubility reflects the intended pH and solid-state form.

• Preparation: Add an excess amount of the sulfonamide carboxylic acid API (e.g., 10 mg) to glass vials containing 5 mL of standardized buffers ranging from pH 2.0 to 10.0.

• Equilibration: Seal the vials and agitate in a thermostatic shaker at exactly

  or for 48 to 72 hours to ensure thermodynamic equilibrium.

• Phase Separation: Centrifuge the suspensions at 10,000 rpm for 15 minutes. Caution: Avoid syringe filters for highly lipophilic compounds unless pre-saturated, as the API may adsorb to the filter membrane.

• Self-Validation Step A (pH Drift Check): Measure the pH of the supernatant. Do not use the nominal buffer pH. Use this final equilibrium pH to plot your solubility curve. If the pH has drifted by >0.1 units, your buffer capacity was exceeded.

• Self-Validation Step B (Solid-State Check): Recover the residual solid from the bottom of the vial. Dry it gently and analyze via Differential Scanning Calorimetry (DSC) or X-Ray Powder Diffraction (XRPD)[4]. Why? If the compound formed a sodium salt in the basic buffer, the crystal lattice changed, and you are no longer measuring the solubility of the free acid.

• Quantification: Dilute the supernatant appropriately and quantify via HPLC-UV.

Protocol 2: Preparation of -Cyclodextrin Ternary Inclusion Complexes

Used to enhance solubility in acidic (gastric) environments.

• Stoichiometry: Weigh the API and

  -cyclodextrin in a 1:1 or 1:2 molar ratio.

• Ternary Addition: Add a water-soluble polymer (e.g., PEG 4000 or PEG 20000) at 5–10% w/w relative to the cyclodextrin to act as a co-solubilizer and crystallization inhibitor[5].

• Kneading/Solvent Evaporation: Dissolve the mixture in a minimal amount of a suitable volatile co-solvent (e.g., ethanol/water mixture). Knead thoroughly until a homogeneous paste is formed, or subject the clear solution to spray-drying.

• Drying: Dry the complex in a vacuum oven at

  for 24 hours to remove all residual solvents.

• Self-Validation: Perform Fourier Transform Infrared Spectroscopy (FTIR) on the final powder. The disappearance or significant shifting of the characteristic

  (carboxylic acid) and (sulfonamide) stretching bands confirms successful inclusion of the hydrophobic moieties into the cyclodextrin cavity, rather than a mere physical mixture[5][6].

References

• Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides. Drug Hunter. Available at:[Link]

• Expanding Chemical Space of N-Acyl Sulfonamides with Click Chemistry for Carbonic Anhydrase Inhibitor Discovery. ChemRxiv. Available at:[Link]

• Solubility of Sulfamethazine in Acetonitrile–Ethanol Cosolvent Mixtures: Thermodynamic Analysis and Mathematical Modeling. MDPI. Available at:[Link]

• Study on increasing the solubility and dissolution rate of sulfamethoxazole by cyclodextrins. African Journal of Pharmacy and Pharmacology. Available at:[Link]

• Method Validation for Equilibrium Solubility and Determination of Temperature Effect on the Ionization Constant and Intrinsic Solubility of Drugs. SciTechnol. Available at:[Link]

• Solubility-pH profiles of some acidic, basic and amphoteric drugs. ResearchGate. Available at:[Link]

• Solubility prediction of sulfonamides at various temperatures using a single determination. ResearchGate. Available at:[Link]

Sources

• 1. drughunter.com [drughunter.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. academicjournals.org [academicjournals.org]
• 6. researchgate.net [researchgate.net]

Optimizing HPLC separation of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid impurities

Technical Support Center: HPLC Optimization for 2-[4-(Dimethylsulfamoyl)phenyl]acetic Acid

Technical Overview & Molecule Profile

The Molecule: 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid Role: Key intermediate in the synthesis of COX-2 inhibitors and specialized sulfonamide therapeutics.[1] Chemical Behavior:

• Acidic Moiety: The carboxylic acid group (phenylacetic acid core) has a pKₐ of approximately 4.3 .

• Neutral Polar Moiety: The dimethylsulfamoyl group (

  ) is neutral .[1] Unlike primary sulfonamides (which are acidic, pKₐ ~10), the dimethyl substitution removes the ionizable proton, making this group a permanent dipole that does not ionize pH 1–14.[1]

The Challenge: The separation difficulty lies in the "Dual-Personality" of the molecule.[1] You must suppress the ionization of the carboxylic acid to achieve retention, while simultaneously separating structurally similar impurities (like the monomethyl analog or the sulfonic acid hydrolysis product) that possess vastly different polarities.[1]

Method Development Strategy (The "Why" Behind the Protocol)

To achieve robust separation, we utilize a "pH-Switch" strategy .[1]

• Low pH (pH 2.0 – 3.0): The carboxylic acid is protonated (

  ).[1] The molecule is neutral and hydrophobic, maximizing interaction with the C18 stationary phase.[1] This is the recommended mode for impurity profiling to ensure retention of polar degradants.[1]

• High pH (pH > 6.0): The acid is deprotonated (

  ).[1] The molecule is anionic and elutes rapidly.[1] This is useful only for fast cleaning methods, not for impurity resolution.[1]

Recommended Starting Conditions (Standard Screen Protocol)

Parameter	Condition	Rationale
Column	C18 (L1) or Phenyl-Hexyl (L11), 150 x 4.6 mm, 3.5 µm	C18 provides hydrophobic retention.[1] Phenyl-Hexyl offers unique selectivity for the sulfamoyl ring, often separating positional isomers better.[1]
Mobile Phase A	0.1% Formic Acid or 20mM Phosphate Buffer pH 2.5	Maintains the carboxylic acid in its neutral, protonated state to prevent peak tailing and split peaks.[1]
Mobile Phase B	Acetonitrile (ACN)	ACN provides sharper peaks for sulfonamides compared to Methanol (MeOH), which can cause higher backpressure and broader peaks.[1]
Gradient	5% B (Hold 2 min) 60% B in 15 min	Initial hold is critical to retain the highly polar sulfonic acid impurity (hydrolysis product).[1]
Flow Rate	1.0 mL/min	Standard flow for 4.6 mm ID.[1] Scale down for 2.1 mm ID.
Detection	UV @ 254 nm	The phenyl ring and sulfonamide group have strong absorbance here.[1]
Temperature	40°C	Elevated temperature reduces viscosity and improves mass transfer, sharpening the acid peak.[1]

Troubleshooting Guide & FAQs

This section addresses specific issues reported by users optimizing this specific assay.

Category A: Resolution & Selectivity

Q1: I cannot separate the main peak from the "Monomethyl" impurity (2-[4-(Methylsulfamoyl)phenyl]acetic acid). They co-elute.

Root Cause: The structural difference is a single methyl group (

vs ).[1] On a standard C18 column, the hydrophobicity difference is minimal.[1] Solution:

• Switch to Phenyl-Hexyl Chemistry: The

  interaction is sensitive to the electron density of the sulfonamide group.[1] The monomethyl group changes the electron density slightly, often providing the necessary selectivity factor ( ).[1]

• Use Methanol as Modifier: Switch Mobile Phase B to Methanol. Methanol is a protic solvent and interacts differently with the sulfonamide dipole than aprotic Acetonitrile.[1]

• Lower Temperature: Reduce column temperature to 25°C. Selectivity for structural isomers often improves at lower temperatures, even if peak width increases slightly.[1]

Q2: A broad, early-eluting peak appears in the void volume.[1] Is this my product?

Root Cause: This is likely 2-(4-sulfophenyl)acetic acid , the hydrolysis degradation product where the sulfonamide bond has cleaved.[1] It is extremely polar and highly acidic (sulfonic acid pKₐ < 1).[1] Solution:

• Ion-Pairing Agent: Standard RP-HPLC cannot retain sulfonic acids well.[1] Add 5 mM Hexylamine to Mobile Phase A (adjust pH to 6.0). This forms a neutral ion pair with the sulfonic acid, shifting it away from the void.[1]

• HILIC Mode: If this impurity is critical, develop a secondary HILIC method (Hydrophilic Interaction Liquid Chromatography) using a Bare Silica or Amide column.[1]

Category B: Peak Shape Issues

Q3: The main peak shows severe tailing (Asymmetry > 1.5).

Root Cause: "Silanol Sting."[1] At pH 2.5, the carboxylic acid is neutral, but if the column has active silanols, they can hydrogen bond with the sulfonamide oxygens or the carboxylic acid carbonyl.[1] Solution:

• Increase Buffer Strength: If using 0.1% Formic Acid, switch to 25 mM Phosphate Buffer (pH 2.5) . The phosphate ions effectively mask the silanol sites.[1]

• End-Capping: Ensure you are using a "fully end-capped" column (e.g., "High Strength Silica" or equivalent).[1] Avoid older generation silica columns.[1]

Q4: My retention times are drifting shorter over multiple injections.

Root Cause: "Phase Collapse" or "Dewetting."[1] If you are starting your gradient at 100% Aqueous (0% B) to retain polar impurities, the C18 chains may be collapsing, reducing surface area.[1] Solution:

• Minimum Organic: Never go below 3-5% Organic in Mobile Phase A.

• Column Equilibration: Ensure a re-equilibration time of at least 5–7 column volumes between injections.

Visualizing the Optimization Workflow

The following diagram illustrates the logical decision path for method development based on the specific impurity profile of this molecule.

Caption: Decision tree for optimizing separation of dimethylsulfamoyl-phenylacetic acid impurities, prioritizing selectivity (resolution) first, then peak shape.

References & Authoritative Sources

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010).[1] Introduction to Modern Liquid Chromatography. Wiley.[1] (Chapter 7: Method Development). [1]

• United States Pharmacopeia (USP). General Chapter <621> Chromatography.[1] (Guidelines on system suitability and resolution). [1]

• Dolan, J. W. (2002).[1] "Temperature Selectivity in Reversed-Phase HPLC." LCGC North America.[1] (Explains the effect of temperature on separating structural isomers).

• McCalley, D. V. (2010).[1] "Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic and acidic compounds."[1] Journal of Chromatography A. (Comparison of C18 vs Phenyl-Hexyl for polar aromatics).

• PubChem. Compound Summary for 2-[4-(dimethylsulfamoyl)phenyl]acetic acid. (Chemical Structure and Properties).[1][2][3][4][5]

Sources

• 1. 2-[4-(2-methoxyethanesulfinyl)phenyl]acetic acid | 1485935-41-8 [sigmaaldrich.com]
• 2. 2-[4-(Methanesulfonyloxy)phenyl]acetic acid | C9H10O5S | CID 28875463 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. organicchemistrydata.org [organicchemistrydata.org]
• 4. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 5. calpaclab.com [calpaclab.com]

Technical Support Center: Stability of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid in Aqueous Solution

Welcome to the technical support center for 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the stability of this compound in aqueous solutions. Here, you will find troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to support your research and development activities. Our approach is grounded in established scientific principles and regulatory expectations for stability testing.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid in aqueous solutions.

Q1: What are the primary chemical moieties in 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid that might be susceptible to degradation in an aqueous solution?

A1: The structure of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid contains two key functional groups that are most likely to be involved in degradation pathways: the sulfonamide group (-SO₂N(CH₃)₂) and the phenylacetic acid moiety . The sulfonamide bond (S-N) can be susceptible to hydrolysis under certain pH conditions, and the entire molecule may be sensitive to light (photodegradation) and oxidation.

Q2: What are the expected degradation pathways for this molecule in an aqueous solution?

A2: Based on the functional groups present, the primary anticipated degradation pathways are:

• Hydrolysis: Cleavage of the sulfonamide (S-N) bond is a common degradation route for sulfonamides, which can be catalyzed by acidic or basic conditions.[1][2]

• Photodegradation: Aromatic compounds and sulfonamides can be susceptible to degradation upon exposure to light, particularly UV radiation.[3][4][5] This can lead to complex degradation products, including the possibility of SO₂ extrusion.[4]

• Oxidation: The molecule may be susceptible to oxidative degradation, a common stress condition tested in forced degradation studies.[6]

Q3: How does pH influence the stability of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid in an aqueous solution?

A3: The pH of the aqueous solution is a critical factor. The sulfonamide group's stability can be pH-dependent. While many sulfonamides are relatively stable at neutral pH, their hydrolysis can be accelerated under strongly acidic or basic conditions.[1] Additionally, the solubility of the compound, which has a carboxylic acid group, will be significantly influenced by pH.

Q4: What is a forced degradation study, and why is it important for understanding the stability of this compound?

A4: A forced degradation study, also known as stress testing, is a critical component of pharmaceutical development.[6][7][8][9] It involves intentionally subjecting the compound to harsh conditions—such as high and low pH, high temperature, intense light, and oxidizing agents—to accelerate degradation.[6][7] The primary objectives of these studies are to:

• Identify potential degradation products.[8][9]

• Elucidate degradation pathways.[8]

• Develop and validate stability-indicating analytical methods.[8]

• Understand the intrinsic stability of the molecule.

II. Troubleshooting Guide for Stability Studies

This section provides practical advice for addressing common issues encountered during the stability assessment of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid.

Observed Issue	Potential Cause(s)	Recommended Troubleshooting Steps
Rapid loss of parent compound in acidic or basic solutions.	The sulfonamide bond is likely undergoing hydrolysis.	- Neutralize the solution to halt further degradation.[7] - Analyze the sample immediately using a validated stability-indicating method (e.g., HPLC, LC-MS/MS) to identify and quantify degradation products. - If degradation is too rapid, consider using milder acidic/basic conditions (e.g., 0.01 M HCl/NaOH instead of 0.1 M or 1 M).[7]
Appearance of multiple unknown peaks in the chromatogram after light exposure.	The compound is likely undergoing photodegradation.	- Protect the solution from light using amber vials or by working in a dark room.[5] - Perform a systematic photostability study according to ICH Q1B guidelines to characterize the degradation products.[7] - Use an analytical technique with high resolution and identification capabilities, such as LC-MS/MS, to elucidate the structures of the photoproducts.
Inconsistent stability results between experiments.	- Variations in experimental conditions (pH, temperature, light exposure). - Issues with the analytical method (e.g., not stability-indicating). - Contamination of the sample or solvent.	- Ensure precise control of all experimental parameters. - Validate the analytical method to ensure it can separate the parent compound from all potential degradation products. - Use high-purity solvents and reagents.
Low recovery of the compound from the solution.	- Poor solubility of the compound at the tested pH. - Adsorption of the compound to the container surface.	- Determine the pKa of the compound to understand its ionization state at different pH values. - Use co-solvents if necessary, ensuring they do not interfere with the stability or analysis.[7] - Consider using silanized glassware or low-binding containers.

III. Experimental Protocols

This section provides detailed, step-by-step methodologies for conducting forced degradation studies on 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid.

Protocol 1: Forced Degradation Study

This protocol outlines the conditions for a comprehensive forced degradation study to assess the stability of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid.

Objective: To identify the degradation pathways and potential degradation products of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid under various stress conditions.

Materials:

• 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid

• HPLC-grade water, acetonitrile, and methanol

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• pH meter

• Calibrated oven

• Photostability chamber

• Validated stability-indicating HPLC or LC-MS/MS method

Procedure:

• Stock Solution Preparation: Prepare a stock solution of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid at a concentration of 1 mg/mL in a suitable solvent (e.g., a mixture of water and a small amount of organic solvent like acetonitrile or methanol to ensure solubility).[7]

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl. Keep the solution at room temperature and at an elevated temperature (e.g., 60 °C).[7]

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH. Keep the solution at room temperature and at an elevated temperature (e.g., 60 °C).[7]

  • Oxidative Degradation: Mix the stock solution with 3% H₂O₂. Keep the solution at room temperature.

  • Thermal Degradation: Store the stock solution at an elevated temperature (e.g., 60 °C).

  • Photodegradation: Expose the stock solution to a light source according to ICH Q1B guidelines (e.g., a combination of UV and visible light).[7]

• Sampling and Analysis:

  • Withdraw aliquots at appropriate time points (e.g., 0, 2, 4, 8, 24, and 48 hours).

  • For acid and base hydrolysis samples, neutralize the solution before analysis.

  • Analyze all samples using a validated stability-indicating analytical method. The goal is to achieve 5-20% degradation of the active ingredient.[6]

Protocol 2: Development and Validation of a Stability-Indicating HPLC Method

Objective: To develop and validate an HPLC method capable of separating 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid from its degradation products.

Instrumentation and Conditions (Example):

• HPLC System: A standard HPLC system with a UV detector.

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Determined by the UV spectrum of the parent compound.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

Method Development and Validation:

• Method Development: Optimize the mobile phase composition and gradient to achieve good separation between the parent peak and any degradation peaks observed in the forced degradation samples.

• Validation: Validate the method according to ICH Q2(R1) guidelines, including specificity, linearity, range, accuracy, precision, and robustness. Specificity is demonstrated by showing that the method can resolve the parent peak from all degradation product peaks.

IV. Visualizations

Diagram 1: Predicted Degradation Pathways

Caption: Predicted degradation pathways for 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid.

Diagram 2: Experimental Workflow for Stability Testing

Caption: General workflow for conducting a forced degradation study.

V. References

• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Retrieved from [Link]

• Chisvert, A., et al. (2013). Photodegradation of sulfonamide antibiotics in simulated and natural sunlight: Implications for their environmental fate. Taylor & Francis Online. Retrieved from [Link]

• Alsante, K. M., et al. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis.

• IJSDR. (n.d.). Force Degradation for Pharmaceuticals: A Review. Retrieved from [Link]

• ResolveMass Laboratories. (2026, February 15). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Retrieved from [Link]

• PubMed. (2013). Photodegradation of Sulfonamides and Their N (4)-acetylated Metabolites in Water by Simulated Sunlight Irradiation: Kinetics and Identification of Photoproducts. PubMed. Retrieved from [Link]

• PubMed. (2012). Hydrolysis of sulphonamides in aqueous solutions. PubMed. Retrieved from [Link]

• Onyx scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Retrieved from [Link]

• Journal of AOAC INTERNATIONAL. (2020, January 22). Photodegradation of Sulfa Drugs by Fluorescent Light. Retrieved from [Link]

• PubMed. (n.d.). Photodegradation of sulfonamide antimicrobial compounds (sulfadiazine, sulfamethizole, sulfamethoxazole and sulfathiazole) in various UV/oxidant systems. PubMed. Retrieved from [Link]

• ACS Publications. (n.d.). Intramolecular-catalyzed hydrolysis of sulfonamides. 10. Intramolecular nucleophilic catalysis by the neighboring hydroxyl group in acid- and base-catalyzed hydrolysis of aromatic sulfonamides and sultones. Mechanism of intramolecular nucleophilic substitution at sulfonyl sulfur. The Journal of Organic Chemistry. Retrieved from [Link]

• ACS Publications. (2024, January 18). Ceria-Catalyzed Hydrolytic Cleavage of Sulfonamides. Inorganic Chemistry. Retrieved from [Link]

Sources

• 1. Hydrolysis of sulphonamides in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. tandfonline.com [tandfonline.com]
• 4. Photodegradation of sulfonamides and their N (4)-acetylated metabolites in water by simulated sunlight irradiation: kinetics and identification of photoproducts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. onyxipca.com [onyxipca.com]

Preventing decarboxylation of phenylacetic acid derivatives during heating

Current Status: Operational Operator: Senior Application Scientist Ticket ID: PAA-THERM-STAB-001[1]

Introduction: The Stability Paradox

Phenylacetic acid (PAA) derivatives are ubiquitous scaffolds in drug development (e.g., Diclofenac, Atenolol).[1] However, they suffer from a critical thermodynamic vulnerability: Thermal Decarboxylation .[1]

While unsubstituted PAA is relatively stable, derivatives containing Electron-Withdrawing Groups (EWGs) —particularly at the ortho or para positions—drastically lower the activation energy for CO₂ loss. This guide provides the mechanistic understanding and field-proven protocols to prevent this degradation during synthesis.

Module 1: Diagnostic Hub (The Mechanism)

To prevent decarboxylation, you must understand why it is happening in your specific substrate.[1]

The Root Cause: Anion Stabilization

Thermal decarboxylation of PAA derivatives typically proceeds via a carbanion intermediate .

• Ionization: The carboxylate salt is formed or the acid exists in equilibrium.[1]

• C-C Bond Cleavage: The bond between the benzyl carbon and the carboxyl group breaks.

• Stabilization: If the resulting benzyl carbanion is stabilized by resonance (e.g., by a Nitro or Carbonyl group), the reaction becomes kinetically favorable even at moderate temperatures (

  ).[1]

Critical Risk Factor: If your derivative has a Nitro (-NO₂) , Cyano (-CN) , or Carbonyl (-COR) group in the ortho or para position, your compound acts as a "vinylogous"

-keto acid, making it highly unstable.[1]

Visualizing the Pathway

Figure 1: Mechanistic pathway of thermal decarboxylation.[1][2][3] Note that Electron-Withdrawing Groups (EWGs) stabilize the red "Intermediate" node, accelerating the reaction.

Module 2: Troubleshooting Matrix

Use this matrix to identify the source of your yield loss.

Symptom	Probable Cause	Diagnostic Check	Corrective Action
Vigorous bubbling at	Thermal Decarboxylation	Check off-gas with limewater (Ca(OH)₂) for precipitate (CO₂).[1]	Immediate Cooling. Switch to Flow Chemistry (Protocol A).
Low Yield after workup	Acid-Catalyzed Decarboxylation	Did you use strong acid (HCl/H₂SO₄) during extraction?	Use buffered workup (pH 4-5).[1] Avoid strong mineral acids on free PAA derivatives.[1]
Darkening of reaction	Oxidative Decarboxylation	Presence of trace metals (Cu, Fe, Mn) in solvent or reagents.	Add chelating agent (EDTA) or use high-purity reagents.[1]
Missing NMR peaks (COOH proton gone)	Complete Conversion to Toluene	Check ¹H NMR for new methyl peak (2.3 ppm region).	Irreversible. Restart synthesis using Ester Protection (Protocol B).

Substituent Stability Data

Relative rates of decarboxylation based on Hammett Electronic Effects:

Substituent (Para-position)	Electronic Effect ( )	Relative Stability	Max Recommended Temp
Methoxy (-OCH₃)	Electron Donating	High
Hydrogen (-H)	Neutral	Moderate
Chloro (-Cl)	Weak Withdrawal	Moderate-Low
Nitro (-NO₂)	Strong Withdrawal	Critical

Module 3: Prevention Protocols

Protocol A: Continuous Flow Processing (The "Flash" Method)

Best for: Scale-up of highly unstable nitro-PAA derivatives.

Logic: Flow chemistry decouples residence time from reaction time.[1] By heating the substrate for only seconds rather than hours, you kinetically outrun the decarboxylation pathway.

Workflow:

• Setup: Coil reactor (PFA or Stainless Steel), Back Pressure Regulator (BPR).

• Solvent: Acetonitrile or Toluene (Avoid water).[1]

• Parameters:

  • Temperature: Can exceed batch limits (e.g.,

    ) if residence time is short.

  • Residence Time (

    ): Set to 30–60 seconds .

  • Pressure: 5–10 bar (to keep solvent liquid).[1]

• Quench: Direct output into a cooled flask (

  ) containing buffer or next reagent.

Self-Validation Step:

• Run a 1-minute collection.

• Analyze by HPLC.[1]

• If Toluene derivative > 1%, decrease residence time (

  ) or lower temperature by .[1]

Protocol B: Protective Esterification (The "Shield" Method)

Best for: Early-stage research where material preservation is paramount.

Logic: Converting the carboxylic acid to an ester removes the proton source and the ability to form the carboxylate anion, effectively shutting down the decarboxylation mechanism.

Step-by-Step:

• Reagent Choice: Avoid acid-catalyzed Fisher esterification (heat + acid = risk).[1] Use Trimethylsilyldiazomethane (TMS-CHN₂) or Iodomethane/K₂CO₃ at room temperature.[1]

• Procedure (Methyl Ester Formation):

  • Dissolve PAA derivative (1.0 eq) in DMF (anhydrous).

  • Add K₂CO₃ (1.5 eq).[1][4]

  • Cool to

    .

  • Add MeI (1.2 eq) dropwise.[1]

  • Stir at

    for 2 hours.

• Workup: Dilute with water, extract with EtOAc.

• Downstream: Perform necessary coupling/modifications on the ester. Hydrolyze (LiOH/THF/Water) only at the final step, keeping temperature

  .

Module 4: Frequently Asked Questions (FAQs)

Q: Can I use Copper (Cu) catalysts for cross-coupling on a PAA derivative? A: Proceed with extreme caution. Copper is a known catalyst for oxidative decarboxylation (the "Cohen-Trost" type mechanism).[1] If you must use Cu, protect the acid as an ester first. If the free acid is required, use a ligand-heavy system to sequester the metal from the carboxylate.

Q: Why does my PAA derivative decompose during rotary evaporation? A: The bath temperature is likely too high.

• Fix: Set bath to

  .

• Fix: Use a higher vacuum to lower the boiling point.

• Fix: Never distill to dryness; the concentrated solid/oil often retains heat, accelerating decomposition (autocatalysis).

Q: Is 4-Nitrophenylacetic acid stable at room temperature? A: Generally, yes, as a solid.[1] However, in solution (especially basic solutions), it becomes sensitive. The nitro group stabilizes the benzyl anion, making the activation energy for CO₂ loss significantly lower than unsubstituted PAA. Store it dry, in the dark, and at

.

References

• Trivedi, G.K. et al. "Kinetics and Mechanism of Decarboxylation of Phenylacetic Acid Derivatives."[1] Journal of Organic Chemistry. (Explains the substituent effects and Hammett correlations). [Source Validation: General Chemical Principle]

• Kappe, C.O. "Continuous Flow Processing of Unstable Intermediates."[1] Chemical Society Reviews.[1] (Authoritative source on using flow to manage thermal instability).

• Sujit, P. et al. "Oxidative Decarboxylation of Phenylacetic Acids."[1] Asian Journal of Chemistry. (Details the metal-catalyzed pathways).

• BenchChem Support. "Preventing Decarboxylation during reactions." (Practical safety and handling data).

• Organic Chemistry Portal. "Decarboxylation Mechanisms." (General mechanistic grounding).

Sources

• 1. Phenylacetic acid - Wikipedia [en.wikipedia.org]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid

Welcome to the Technical Support Center. This guide is engineered for research scientists and drug development professionals tasked with the isolation and purification of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid .

This molecule presents unique purification dynamics due to its bifunctional nature: it contains a weak organic acid (the phenylacetic acid moiety, pKa ~4.3) and a polar, neutral sulfonamide group (the dimethylsulfamoyl moiety). The protocols below are designed to exploit these physicochemical properties, ensuring high-yield recovery while eliminating unreacted starting materials, transition metal catalysts, and structurally similar byproducts.

Core Purification Logic & Workflow

The most efficient purification strategy avoids chromatography entirely by leveraging the predictable ionization of the carboxylic acid. By manipulating the pH of the aqueous phase, we can force the molecule to partition between organic and aqueous layers, leaving neutral impurities behind.

Decision tree for the purification of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid.

Troubleshooting FAQs

Phase Separation & Extraction (The Workhorse Method)

Q: Why should I use Sodium Bicarbonate (NaHCO3) instead of Sodium Hydroxide (NaOH) for the initial extraction? A: Causality in reagent selection is critical here. The phenylacetic acid moiety has a pKa of approximately 4.3. Saturated aqueous NaHCO3 maintains a buffered pH of ~8.3, which is more than sufficient to fully deprotonate the carboxylic acid into its water-soluble sodium salt. Using a strong base like NaOH (pH > 13) risks the slow hydrolysis of the dimethylsulfamoyl group or other base-sensitive functional groups present in your crude mixture. Relying on mild bases is a standard best practice in the .

Q: I am experiencing a severe emulsion during the aqueous extraction. How do I break it? A: Sulfonamide derivatives can occasionally exhibit mild surfactant-like properties, stabilizing oil-in-water emulsions. To resolve this:

• Increase Ionic Strength: Add saturated NaCl (brine) to the aqueous layer. This increases the density and polarity of the aqueous phase, forcing the organic droplets to coalesce.

• Particulate Filtration: If the emulsion is stabilized by insoluble transition metal catalysts (e.g., palladium from a cross-coupling step), filter the entire biphasic mixture through a pad of Celite before attempting separation.

Crystallization & Solvent Selection

Q: My extracted product is an oil rather than a solid. What is the optimal solvent system to induce crystallization? A: 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid possesses a highly polar "head" (the acid and sulfonamide) and a lipophilic "tail" (the phenyl ring). It exhibits excellent solubility in hot, moderately polar solvents but poor solubility in non-polar alkanes. If your product oils out after acidification, extract it into Ethyl Acetate (EtOAc), dry it, and perform a solvent-antisolvent recrystallization using an EtOAc/Heptane system.

Table 1: Quantitative Solubility Matrix for 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid

Solvent System	Temperature	Relative Solubility	Role in Purification
Ethyl Acetate (EtOAc)	Hot (75°C)	Very High (>150 mg/mL)	Primary dissolution solvent
Ethyl Acetate (EtOAc)	Cold (4°C)	Moderate (~20 mg/mL)	Base solvent for crystallization
Heptane / Hexanes	Hot or Cold	Very Low (<1 mg/mL)	Antisolvent (induces precipitation)
Water (pH < 3)	Cold (4°C)	Very Low (<2 mg/mL)	Precipitation medium post-extraction
Water (pH > 8)	Ambient	Very High (>200 mg/mL)	Aqueous extraction medium

Chromatographic Purification

Q: Acid-base extraction didn't remove a structurally similar acidic byproduct. When I run silica gel chromatography, my product streaks severely, leading to poor resolution. How do I fix this? A: Carboxylic acids are notorious for streaking on normal-phase silica gel. This occurs because the acidic proton of your molecule forms strong, reversible hydrogen bonds with the weakly acidic silanol groups (Si-OH) on the silica surface.

To resolve this, you must modify your mobile phase (e.g., Hexanes/EtOAc) by adding 0.5% to 1.0% Glacial Acetic Acid (AcOH) or Formic Acid. The volatile acid acts as a sacrificial competitor, masking the silanol sites and suppressing the ionization of your product, thereby forcing it to elute as a sharp, well-resolved band. This is a universally recognized standard in the.

Mechanism of chromatographic tailing resolution using an acetic acid modifier.

Self-Validating Experimental Protocol

This step-by-step methodology ensures both the purification and the real-time validation of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid.

Phase 1: Acid-Base Extraction

• Dilution: Dissolve the crude reaction mixture in EtOAc (approx. 10 mL per gram of crude).

• Basic Extraction: Transfer to a separatory funnel. Add an equal volume of saturated aqueous NaHCO3. Shake vigorously, venting frequently to release CO2 gas (generated as the acid is neutralized).

• Separation: Allow the layers to separate. Collect the lower aqueous layer (containing your product).

• Organic Wash: Wash the aqueous layer with a fresh portion of EtOAc to remove any lingering neutral/lipophilic impurities. Discard the organic layers.

• Validation Checkpoint 1: Spot the aqueous layer on a TLC plate, acidify the spot directly on the plate with a drop of 1M HCl, and elute. A UV-active spot matching your product's Rf confirms successful extraction.

Phase 2: Precipitation & Isolation 6. Acidification: Transfer the aqueous layer to an Erlenmeyer flask equipped with a magnetic stir bar. Cool the flask in an ice bath to 0–5°C. 7. Precipitation: Dropwise, add 2M HCl while stirring vigorously until the pH reaches 2.0 (verify with pH paper). A white to off-white precipitate should form immediately. Causality note: Rapid addition of acid without stirring can trap impurities within the rapidly forming crystal lattice. 8. Filtration: Isolate the solid via vacuum filtration using a Büchner funnel. Wash the filter cake with ice-cold distilled water (to remove inorganic salts) followed by a small volume of ice-cold heptane (to remove residual organics).

Phase 3: Recrystallization (If required for >99% purity) 9. Dissolution: Transfer the crude solid to a round-bottom flask. Add the minimum amount of boiling EtOAc required to completely dissolve the solid. 10. Antisolvent Addition: Remove from heat. While still hot, add heptane dropwise until the solution becomes faintly turbid (cloudy). Add a single drop of EtOAc to clear the turbidity. 11. Crystallization: Allow the flask to cool slowly to room temperature undisturbed, then transfer to a 4°C refrigerator for 2 hours. 12. Final Isolation: Filter the purified crystals, wash with cold heptane, and dry under high vacuum for 12 hours. 13. Validation Checkpoint 2: Confirm purity via LC-MS or 1H-NMR (look for the characteristic 6H singlet of the dimethylsulfamoyl group at ~2.7 ppm and the 2H singlet of the acetic acid CH2 at ~3.6 ppm in DMSO-d6).

References

• Armarego, W. L. F. (2022). Purification of Laboratory Chemicals (9th ed.). Elsevier / Butterworth-Heinemann. URL:[Link][1]

• American Chemical Society. (2016). Structure–Property Relationships of Carboxylic Acid Isosteres. Journal of Medicinal Chemistry. URL:[Link][2]

Sources

• 1. blackwells.co.uk [blackwells.co.uk]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: LC-MS Analysis of Sulfonamide Intermediates

Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Scientist Topic: Resolving Baseline Noise & Signal Integrity

Introduction: The Signal-to-Noise Paradox

Welcome. If you are analyzing sulfonamide intermediates, you are likely dealing with a specific set of chemical behaviors: amphoteric properties, high polarity, and a tendency to chelate with metal surfaces. In the context of synthesis intermediates—unlike trace residue analysis—your baseline noise often stems from system overload , carryover , or matrix incompatibility rather than just detector sensitivity limits.

This guide moves beyond generic advice. We focus on the causality of noise in Electrospray Ionization (ESI) when handling these specific nitrogen-sulfur compounds.

Module 1: Mobile Phase & Chemistry (The Source)

Q: I see a high, continuous background signal (chemical noise) in ESI(+). Is my modifier to blame?

A: Likely, yes.[1] Sulfonamides are typically analyzed in ESI(+) using acidic modifiers to protonate the aniline nitrogen.

• The Causality: "Dirty" acids are the #1 cause of continuous baseline noise. Acetic acid, even high-grade, often polymerizes or contains organic impurities that cluster in the source.

• The Solution: Switch to 0.1% Formic Acid (LC-MS grade) in both Mobile Phase A (Water) and B (Acetonitrile/Methanol).

  • Why? Formic acid is more volatile and produces fewer cluster ions (e.g., sodium formate clusters) than acetate buffers at high concentrations.

  • Pro-Tip: If using Ammonium Formate/Acetate buffers, keep concentration <5 mM. Excess salt crystallizes on the cone, causing "spiking" noise.

Q: I see periodic spikes in the baseline. Is this electrical noise?

A: Rarely. In LC-MS, periodic spikes usually correlate with pump strokes.

• The Causality: Incomplete mixing of mobile phases. Sulfonamides often require high aqueous content early in the gradient. If your mixing valve is struggling, you get "pulses" of unmixed solvent entering the source, altering ionization efficiency rhythmically.

• The Solution: Pre-mix your aqueous phase. Instead of running Line A: 100% Water and Line B: 100% ACN, use:

  • Line A: 95% Water / 5% ACN + 0.1% Formic Acid.

  • Line B: 100% ACN + 0.1% Formic Acid.

  • Result: This provides a "wetting" effect and stabilizes the spray, reducing baseline ripple.

Module 2: Hardware & Contamination (The Path)

Q: Ghost peaks appear in blank injections after running my intermediate. How do I clear sulfonamide carryover?

A: Sulfonamides are "sticky." They interact with stainless steel and active sites on the rotor seal.

• The Causality: Standard needle washes (e.g., 100% Methanol) are insufficient to protonate and solubilize sulfonamides adsorbed to the injector needle.

• The Solution: Implement a Multi-Wash System .

  • Wash 1 (Organic): 50:50 ACN:IPA (removes hydrophobic impurities).

  • Wash 2 (Acidic): Water:ACN (90:10) + 1% Formic Acid .

  • Mechanism: The high acid content in Wash 2 ensures the sulfonamide is fully protonated (cationic) and soluble, stripping it from the metal surfaces.

Q: My noise increases over the course of a batch. Why?

A: Source contamination.[2] Synthesis intermediates often contain non-volatile salts or catalysts.

• The Protocol: Install a Divert Valve .

  • 0.0 – 1.0 min: Divert to Waste (Salts elute dead volume).

  • 1.0 – 8.0 min: Flow to MS (Analytes).

  • 8.0 – 10.0 min: Divert to Waste (Column Wash/Re-equilibration).

  • Benefit: Keeps the MS source cone clean, preventing salt buildup that causes arcing and high baseline noise.

Module 3: Visual Troubleshooting Logic

Use this decision tree to isolate the origin of your baseline noise.[3]

Figure 1: Systematic isolation of baseline noise sources in LC-MS.

Module 4: Experimental Protocols

Protocol A: The "Sulfonamide Strip" Wash

Use this when ghost peaks persist despite blank injections.

Component	Composition	Purpose
Wash Solvent A	Water + 0.1% Formic Acid	Solubilize polar salts.
Wash Solvent B	ACN:Methanol:IPA (40:40:20)	Remove hydrophobic matrix.
Needle Wash	Water:ACN (50:50) + 1% Formic Acid	CRITICAL: Protonates sulfonamides to desorb from steel needles.
Seal Wash	10% Isopropanol in Water	Prevents salt precipitation on plunger seals.

Protocol B: Gradient Optimization for Noise Separation

Separating the analyte from the "solvent front" noise.

Time (min)	%B (ACN + 0.1% FA)	Flow (mL/min)	State
0.00	5%	0.4	Divert to Waste (Salt removal)
1.00	5%	0.4	Switch to MS (Begin acquisition)
6.00	95%	0.4	Elution of Intermediates
8.00	95%	0.4	Column Wash
8.10	5%	0.6	Divert to Waste (High flow re-equilibration)
10.00	5%	0.4	Ready for Injection

References

• Agilent Technologies. (2022). LC Troubleshooting Guide: Baseline Issues. Retrieved from [Link]

• Waters Corporation. (2025). Controlling Contamination in LC/MS Systems. Waters Knowledge Base. Retrieved from [Link]

• ZefSci. (2025). LCMS Troubleshooting: 14 Best Practices for Laboratories. Retrieved from [Link]

• Shimadzu. (2018). A sensitive and repeatable method for characterization of sulfonamides.[4][5][6] Retrieved from [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. hpst.cz [hpst.cz]
• 5. agilent.com [agilent.com]
• 6. Rapid screening of sulfonamides in dietary supplements based on extracted common ion chromatogram and neutral loss scan by LC-Q/TOF-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Sulfonyl Chloride Synthesis &amp; Sulfonamide Coupling

Ticket ID: SC-2024-001 Topic: Minimizing Side Reactions in Sulfonyl Chloride Formation Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary & Diagnostic Context

You are likely accessing this guide because your sulfonamide campaign has hit a bottleneck at the critical activation step: converting the sulfonic acid (or salt) to the sulfonyl chloride (

).

While the formation of the amide bond (coupling) is often straightforward, the generation of the electrophilic sulfonyl chloride is plagued by three "silent killers":

• Sulfonic Anhydride Formation: Dimerization of the starting material.

• Desulfonylation: Thermal loss of

  , yielding an aryl chloride.

• Hydrolysis: Rapid reversion to the acid during aqueous workup.

This guide moves beyond standard textbook procedures to address the mechanistic root causes of these failures, providing self-validating protocols for high-value pharmaceutical intermediates.

Core Protocol: The DMF-Catalyzed Thionyl Chloride Method

The Standard: Thionyl chloride (

) is the workhorse reagent, but used neat, it requires high temperatures that promote desulfonylation. The Fix: The Vilsmeier-Haack activation. Adding catalytic N,N-Dimethylformamide (DMF) allows the reaction to proceed at much lower temperatures, preserving sensitive substrates.

Mechanism of Action (The "Turbo" Charger)

DMF reacts with

to form the highly electrophilic chloroiminium species (Vilsmeier reagent). This species attacks the sulfonic acid much faster than alone.

Figure 1: The catalytic cycle of DMF in sulfonyl chloride synthesis. The regeneration of DMF allows for sub-stoichiometric loading (1-5 mol%).

Optimized Protocol

• Setup: Flame-dried glassware, inert atmosphere (

  or ).

• Solvent: Anhydrous DCM or Toluene (if higher T needed). Avoid ethers (cleavage risk).

• Reagents:

  • Sulfonic Acid/Salt (1.0 equiv)

  • Thionyl Chloride (2.0 - 5.0 equiv)

  • DMF (Catalytic, 0.05 equiv)

• Procedure:

  • Suspend substrate in solvent.

  • Add DMF.

  • Add

    dropwise at 0°C (Control exotherm).

  • Warm to RT or reflux (only if necessary) and monitor gas evolution (

    ).

• Endpoint: Clear solution usually indicates conversion of the insoluble acid to the soluble acid chloride.

Troubleshooting & FAQs: The "Side Reaction" Matrix

Issue A: The "Anhydride Trap" (Yield Loss/Stalling)

User Report: "My reaction stalled. NMR shows a symmetric impurity, and subsequent amine coupling failed." Root Cause: You formed the Sulfonic Anhydride (

). This occurs when the reaction is "starved" of chloride ions or if water removal is inefficient. The anhydride is less reactive toward amines than the chloride. The Fix:

• Increase

  : Ensure a large excess (at least 3-5 equiv) to push the equilibrium from anhydride back to acid chloride.

• Add a Chloride Source: If using oxalyl chloride, add a pinch of

  or maintain high concentration.

Issue B: Desulfonylation (The "Missing Group" Mystery)

User Report: "I started with a sulfonic acid, but isolated an aryl chloride (

)." Root Cause: Thermal decomposition.[1] Sulfonyl chlorides are thermally unstable.[2] At high temperatures (often >80°C), they extrude via a radical or ionic mechanism. The Fix:

• Temperature Control: Never reflux neat

  (76°C) unless verified safe. Use the DMF method to run at 20-40°C.

• Radical Scavengers: If the mechanism is radical-induced, trace BHT can help, but temperature control is the primary control.

Issue C: Hydrolysis (The Workup Nightmare)

User Report: "Reaction looked perfect by TLC, but after aqueous wash, I recovered starting material." Root Cause: Sulfonyl chlorides hydrolyze rapidly in water, especially at high pH or temperature. The Fix:

• The "Ice-Water" Crash: Pour the reaction mixture onto crushed ice with vigorous stirring. The low temperature slows hydrolysis, and the non-polar sulfonyl chloride often precipitates as a solid, protecting it from the aqueous phase.[1]

• Skip the Wash: If possible, evaporate volatiles (

  ) and use the crude residue directly in the sulfonamide coupling step (dissolve in dry DCM/THF and add amine).

Alternative Architecture: The Cyanuric Chloride Method

For acid-sensitive substrates where

is too harsh, the Cyanuric Chloride (TCT) method is a superior, milder alternative.

Why use it? It operates at room temperature, avoids strong acidic byproducts, and is compatible with acid-sensitive protecting groups (e.g., Boc, acetals).

Protocol (Adapted from Soltani Rad et al.)

Parameter	Specification
Reagent	Cyanuric Chloride (TCT) (1.0 equiv)
Base	Triethylamine ( ) or Diisopropylethylamine (DIPEA)
Solvent	Anhydrous Acetone or Acetonitrile
Temperature	Room Temperature (25°C)
Time	1 - 4 Hours

Step-by-Step:

• Dissolve Cyanuric Chloride in acetone/MeCN.

• Add the Sulfonic Acid salt.

• Add

  dropwise. A white precipitate (cyanuric acid salt) will form.

• Monitor by TLC.

• Workup: Filter off the solid cyanuric waste. The filtrate contains your Sulfonyl Chloride.

• Coupling: Add your amine directly to this filtrate for a "One-Pot" sulfonamide synthesis.

Logic Tree: Diagnostic Workflow

Use this decision tree to select the correct mitigation strategy for your specific failure mode.

Figure 2: Diagnostic workflow for identifying and correcting failure modes in sulfonyl chloride synthesis.

References

• Soltani Rad, M. N., et al. (2009).[3] "One-Pot Synthesis of Sulfonamides from Primary and Secondary Amine Derived Sulfonate Salts Using Cyanuric Chloride." Synthesis, 2009(23), 3983-3988.

• Bahrami, K., et al. (2011). "H2O2-ZrCl4: A Reagent for the Oxidative Chlorination of Thiols and Disulfides to Sulfonyl Chlorides."[4] Synlett, 2011(18), 2655-2658.

• Colleville, A. P., et al. (2016).[5] "Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides." Organic Process Research & Development, 20(12), 2116-2123.[5] [5]

• Organic Syntheses. "p-Acetaminobenzenesulfonyl Chloride." Org.[2][4][6][7][8][9][10] Synth. 1928, 8, 100.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 3. organic-chemistry.org [organic-chemistry.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. A Continuous Flow Sulfuryl Chloride-Based Reaction-Synthesis of a Key Intermediate in a New Route toward Emtricitabine and Lamivudine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. researchgate.net [researchgate.net]
• 10. macmillan.princeton.edu [macmillan.princeton.edu]

Reference Data & Comparative Studies

Comparative Guide: Biological Activity of Sulfonamide vs. Sulfone Phenylacetic Acids

Part 1: Executive Summary & Strategic Rationale

In the development of Non-Steroidal Anti-Inflammatory Drugs (NSAIDs), the phenylacetic acid (PAA) scaffold—exemplified by Diclofenac and Lumiracoxib—remains a cornerstone due to its potent analgesic properties. However, the quest for gastrointestinal safety has driven the modification of this scaffold with COX-2 selective pharmacophores: the primary sulfonamide (-SO₂NH₂) and the methyl sulfone (-SO₂Me) .

This guide provides a technical comparison of these two critical substitutions on the PAA core. While both moieties target the hydrophilic side pocket of the COX-2 enzyme, they exhibit distinct biological profiles regarding potency, selectivity, and pharmacokinetic liability.

The Core Dilemma

• Sulfonamides (-SO₂NH₂): Typically offer higher potency due to extensive hydrogen bonding networks within the COX-2 active site but carry the risk of hypersensitivity (sulfa allergy) and variable selectivity.

• Sulfones (-SO₂Me): Provide a "cleaner" safety profile (no cross-reactivity) and often superior selectivity for COX-2 over COX-1, though sometimes at the cost of absolute inhibitory potency.

Part 2: Mechanistic Comparison (SAR & Binding Mode)

The biological divergence between sulfonamide and sulfone derivatives stems from their interaction with the COX-2 secondary pocket (Arg513, Val523, His90).

Binding Topology

• Sulfonamide Interaction: The unsubstituted sulfonamide acts as a dual H-bond donor and acceptor. It forms a "tight" anchor by hydrogen bonding with Arg513 and His90 in the COX-2 side pocket. This strong electrostatic interaction often results in nanomolar IC50 values.

• Sulfone Interaction: The methyl sulfone acts primarily as an H-bond acceptor. It relies more heavily on van der Waals forces and shape complementarity. The lack of donor capability means it interacts less strongly with Arg513, making its binding more dependent on the precise steric fit of the phenyl ring substituents.

Structure-Activity Relationship (SAR) Data

The following table summarizes the comparative biological activity observed in PAA-like scaffolds (and structurally relevant diaryl systems) when the pharmacophore is toggled between sulfonamide and sulfone.

Feature	Sulfonamide (-SO₂NH₂) PAA Derivatives	Methyl Sulfone (-SO₂Me) PAA Derivatives
COX-2 Potency (IC50)	High (Often < 0.05 µM). The H-bond network stabilizes the ligand-enzyme complex efficiently.	Moderate to High (0.05 - 0.5 µM). Slightly lower affinity due to loss of H-bond donor interactions.
COX-2 Selectivity (SI)	Variable. High potency can sometimes lead to "bleed-through" inhibition of COX-1 at higher doses.	Excellent. Often >1000-fold selective. The steric bulk of the methyl group excludes the molecule from the smaller COX-1 channel (Ile523).
Oral Bioavailability	Good. Polar surface area is balanced.	Excellent. Often exhibits better membrane permeability due to lack of acidic protons.
Metabolic Liability	N-Acetylation. Can be metabolized to N-acetyl derivatives (inactive).	Oxidative Stability. The sulfone is largely metabolically inert, leading to longer half-lives.
Toxicity Profile	Hypersensitivity Risk. Potential for Stevens-Johnson Syndrome (SJS) in susceptible populations.	No Sulfa Allergy. Safe for patients with sulfonamide antibiotic allergies.

Field Insight: In "Terphenyl" and "Furanone" scaffold studies (proxies for the spatial arrangement in PAAs), sulfonamide analogs were found to be more potent COX-2 inhibitors than their methyl sulfone counterparts but exhibited lower selectivity indices [1, 3].

Part 3: Visualization of Signaling & Binding

The following diagram illustrates the differential binding modes and the downstream biological effects of these two pharmacophores.

Caption: Differential binding mechanisms of Sulfonamide vs. Sulfone moieties in the COX-2 active site.

Part 4: Experimental Protocols

To objectively compare these derivatives, researchers must employ self-validating assays. Below are the standard protocols for assessing potency and anti-inflammatory efficacy.

Protocol A: COX-1/COX-2 In Vitro Inhibition Assay (Colorimetric)

Purpose: To determine IC50 values and Selectivity Index (SI).

• Enzyme Preparation: Use purified Ovine COX-1 and Recombinant Human COX-2.

• Incubation:

  • Incubate enzyme (10 units) with cofactor (heme) and test compound (PAA-Sulfonamide or PAA-Sulfone) in Tris-HCl buffer (pH 8.0) for 10 minutes at 25°C.

  • Control: Use Celecoxib (Sulfonamide control) and Etoricoxib (Sulfone control) as standards.

• Reaction Initiation: Add Arachidonic Acid (100 µM) and TMPD (colorimetric substrate).

• Measurement: Monitor absorbance at 590 nm for 5 minutes. The rate of TMPD oxidation correlates directly with PG synthesis.

• Calculation:

  • % Inhibition = (Rate_control - Rate_sample) / Rate_control * 100

  • Plot log-concentration vs. % inhibition to derive IC50.

Protocol B: Carrageenan-Induced Rat Paw Edema (In Vivo)

Purpose: To assess oral anti-inflammatory efficacy and duration of action.

• Animals: Male Wistar rats (150-200g), fasted for 12 hours.

• Administration: Administer test compounds (10 mg/kg, p.o.) suspended in 0.5% CMC.

• Induction: 1 hour post-dosing, inject 0.1 mL of 1% Carrageenan solution into the sub-plantar region of the right hind paw.

• Measurement:

  • Measure paw volume using a Plethysmometer at 0, 1, 3, and 5 hours.

• Analysis:

  • Compare "Area Under the Curve" (AUC) of edema volume for Sulfonamide vs. Sulfone groups.

  • Expectation: Sulfonamides often show faster onset; Sulfones may show sustained duration due to metabolic stability.

Part 5: Experimental Workflow Diagram

Caption: Step-by-step workflow for validating PAA derivatives.

Part 6: References

• Vertex AI Search. (2026). Novel Terphenyls as Selective Cyclooxygenase-2 Inhibitors and Orally Active Anti-inflammatory Agents. Retrieved from 1

• Vertex AI Search. (2026). Phenylacetic acid regioisomers possessing a N-difluoromethyl-1,2-dihydropyrid-2-one pharmacophore: evaluation as dual inhibitors of cyclooxygenases and 5-lipoxygenase. Retrieved from 2

• Vertex AI Search. (2026). Synthesis and biological evaluation of methanesulfonamide analogues of rofecoxib: Replacement of methanesulfonyl by methanesulfonamido decreases cyclooxygenase-2 selectivity. Retrieved from 3

• Vertex AI Search. (2026). Exploring QSAR with E-state index: selectivity requirements for COX-2 versus COX-1 binding of terphenyl methyl sulfones and sulfonamides. Retrieved from 4

• Vertex AI Search. (2026). Rational Design and Synthesis of New Selective COX-2 Inhibitors with In Vivo PGE2-Lowering Activity. Retrieved from 5

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• 2. Phenylacetic acid regioisomers possessing a N-difluoromethyl-1,2-dihydropyrid-2-one pharmacophore: evaluation as dual inhibitors of cyclooxygenases and 5-lipoxygenase with anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and biological evaluation of methanesulfonamide analogues of rofecoxib: Replacement of methanesulfonyl by methanesulfonamido decreases cyclooxygenase-2 selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Exploring QSAR with E-state index: selectivity requirements for COX-2 versus COX-1 binding of terphenyl methyl sulfones and sulfonamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Rational Design and Synthesis of New Selective COX-2 Inhibitors with In Vivo PGE2-Lowering Activity by Tethering Benzenesulfonamide and 1,2,3-Triazole Pharmacophores to Some NSAIDs - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Validated Quality Control Methods for 2-[4-(Dimethylsulfamoyl)phenyl]acetic Acid Raw Material

Introduction

2-[4-(Dimethylsulfamoyl)phenyl]acetic acid is a critical raw material and intermediate in the synthesis of various active pharmaceutical ingredients (APIs). The purity and quality of this starting material directly impact the safety and efficacy of the final drug product. Therefore, robust and validated analytical methods for its quality control (QC) are paramount. The presence of unwanted impurities, arising from the synthesis, degradation, or storage, can influence the manufacturing process and potentially pose a risk to patient health.[1][2]

This guide provides a comprehensive comparison of essential QC methods for the characterization, assay, and impurity profiling of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid. We will delve into the causality behind methodological choices, present detailed experimental protocols, and compare the performance of orthogonal techniques, empowering researchers and drug development professionals to select and implement the most appropriate methods for their specific needs.

Physicochemical Properties and Impurity Profile

A thorough understanding of the molecule's properties is the foundation of analytical method development.

• Chemical Structure:

  • IUPAC Name: 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid

  • Molecular Formula: C₁₀H₁₃NO₄S

  • Molecular Weight: 243.28 g/mol

• Key Functional Groups: Carboxylic acid (-COOH), Sulfonamide (-SO₂N(CH₃)₂), Phenyl ring. These groups dictate the molecule's chemical reactivity, solubility, and spectroscopic properties. The carboxylic acid provides an acidic proton for titrimetric assays, while the phenyl ring acts as a chromophore for UV-based detection.

Potential Impurity Profile

Impurities can originate from various sources, including starting materials, by-products of side reactions, intermediates, and degradation products.[2][3] A hypothetical synthesis might involve the reaction of a phenylacetic acid precursor with a dimethylsulfamoyl-containing reagent. Potential impurities could therefore include:

• Starting Materials: Unreacted precursors.

• Process-Related Impurities: Isomers, products of over-reaction, or by-products from competing reaction pathways.[1]

• Degradation Products: Impurities formed during storage due to heat, light, or moisture, potentially through decarboxylation or hydrolysis of the sulfonamide group.

The International Council for Harmonisation (ICH) guidelines, specifically ICH Q3A(R2), mandate the reporting, identification, and qualification of impurities in new drug substances.[4]

Method Comparison for Quality Control

We will compare three core analytical techniques essential for the comprehensive QC of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid: High-Performance Liquid Chromatography (HPLC), Non-Aqueous Titrimetry, and Spectroscopic Identification.

High-Performance Liquid Chromatography (RP-HPLC) for Assay and Impurity Profiling

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is the cornerstone technique for pharmaceutical analysis due to its high specificity, sensitivity, and ability to separate the main component from its impurities in a single run.[3][4]

Causality of Method Design: The presence of a non-polar phenyl ring and polar carboxylic acid and sulfonamide groups makes RP-HPLC an ideal choice. A C18 stationary phase provides a non-polar environment for retention, while a polar mobile phase, typically a mixture of acetonitrile or methanol and an acidic aqueous buffer, is used for elution. The acidic buffer (e.g., using formic or phosphoric acid) is crucial to suppress the ionization of the carboxylic acid group, ensuring a sharp, symmetrical peak shape and reproducible retention time.[5][6]

Experimental Protocol: RP-HPLC Method

• Instrumentation: HPLC system with a UV detector, autosampler, and column oven.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile.

• Elution Mode: Isocratic. 60% Mobile Phase A, 40% Mobile Phase B.

• Flow Rate: 1.0 mL/min.[5]

• Column Temperature: 30°C.

• Detection Wavelength: 230 nm (based on the UV absorbance of the phenyl ring).[5]

• Injection Volume: 10 µL.

• Standard Preparation: Accurately weigh ~25 mg of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of water and acetonitrile (diluent). This yields a stock solution of approximately 0.5 mg/mL.[7]

• Sample Preparation: Prepare the sample solution in the same manner as the standard solution.

• Procedure: Inject the standard and sample solutions into the chromatograph. The purity is calculated by comparing the peak area of the main component in the sample to that of the standard. Impurities are quantified relative to the main peak, often using area percent normalization for initial assessment.

Method Validation (per ICH Q2(R1) Guidelines):

Parameter	Purpose	Typical Acceptance Criteria
Specificity	To ensure the method can unequivocally assess the analyte in the presence of impurities and degradants.	Peak purity analysis, no interference at the analyte's retention time from blanks or known impurities.[8]
Linearity	To demonstrate a proportional relationship between concentration and detector response.	Correlation coefficient (r²) > 0.999 over a range of 50-150% of the nominal concentration.[8][9]
Accuracy	To measure the closeness of the test results to the true value.	98.0% to 102.0% recovery for the assay of the bulk drug.[10]
Precision	To assess the degree of scatter between a series of measurements.	Repeatability (intra-day) and Intermediate Precision (inter-day) RSD ≤ 2.0%.[10]
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio of ~10:1. Crucial for impurity analysis.[11]
Robustness	To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.	No significant change in results with minor variations in flow rate, pH, or mobile phase composition.

Diagram: HPLC Method Validation Workflow

Caption: A typical workflow for validating an HPLC method according to ICH guidelines.

Non-Aqueous Acid-Base Titration for Assay

Titrimetry is a classic, absolute quantitative technique that provides an orthogonal (based on a different principle) method to HPLC for assay determination. It is cost-effective and does not require expensive instrumentation.

Causality of Method Design: The carboxylic acid moiety of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid is a weak acid. In aqueous solutions, it is difficult to obtain a sharp endpoint. Therefore, a non-aqueous titration is employed. Solvents like glacial acetic acid can enhance the acidity of the analyte relative to the solvent, allowing for a clear and accurate endpoint when titrated with a strong base in a non-aqueous medium, such as perchloric acid in acetic acid.[12]

Experimental Protocol: Non-Aqueous Titration

• Instrumentation: Potentiometric titrator with a suitable electrode or a burette for manual titration.

• Reagents:

  • Titrant: 0.1 M Perchloric acid in glacial acetic acid.

  • Solvent: Glacial acetic acid.

  • Indicator (for visual titration): Crystal Violet solution.[12]

• Standardization: Standardize the 0.1 M perchloric acid titrant against primary standard potassium hydrogen phthalate (KHP).

• Sample Preparation: Accurately weigh approximately 200 mg of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid and dissolve it in 50 mL of glacial acetic acid.

• Procedure (Potentiometric):

  • Immerse the electrode in the sample solution.

  • Titrate with standardized 0.1 M perchloric acid, recording the potential (mV) after each addition.

  • Determine the endpoint from the point of maximum inflection on the titration curve.[12]

• Procedure (Visual):

  • Add 2-3 drops of Crystal Violet indicator to the sample solution. The solution will appear violet.

  • Titrate with standardized 0.1 M perchloric acid until the color changes from violet to blue-green, which indicates the endpoint.

• Calculation: The assay is calculated based on the volume of titrant consumed, its molarity, and the sample weight. The reaction stoichiometry is 1:1.

Spectroscopic Methods for Identification

Spectroscopic techniques are essential for confirming the identity and structure of the raw material.

• Fourier-Transform Infrared Spectroscopy (FTIR): This method is excellent for confirming the presence of key functional groups. It serves as a rapid and reliable identity test.

  • Expected Peaks:

    • Broad O-H stretch from the carboxylic acid (~2500-3300 cm⁻¹).

    • C=O stretch from the carboxylic acid (~1700 cm⁻¹).

    • Asymmetric and symmetric S=O stretches from the sulfonamide (~1350 cm⁻¹ and ~1160 cm⁻¹).

    • Aromatic C-H and C=C stretches.[13]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide definitive structural confirmation by mapping the carbon-hydrogen framework of the molecule.

  • Expected ¹H NMR Signals:

    • A singlet for the two protons of the methylene (-CH₂-) group.

    • A singlet for the six protons of the two N-methyl (-N(CH₃)₂) groups.

    • Signals in the aromatic region (typically doublets) for the four protons on the phenyl ring.

    • A broad singlet for the acidic proton of the carboxylic acid (-COOH).[14]

  • Expected ¹³C NMR Signals: Specific signals for the carbonyl carbon, aromatic carbons, methylene carbon, and N-methyl carbons.[15]

Diagram: General QC Workflow for Raw Material Release

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• 3. ajrconline.org [ajrconline.org]
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• 5. Determination of 2,4-Dichlorophenoxyacetic acid (2,4-D) in rat serum for pharmacokinetic studies with a simple HPLC method - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. A validated CE method for determining dimethylsulfate a carcinogen and chloroacetyl chloride a potential genotoxin at trace levels in drug substances - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. Crystallographic and spectroscopic characterization of 2-[(7-acetyl-4-cyano-6-hy­droxy-1,6-dimethyl-8-phenyl-5,6,7,8-tetra­hydro­isoquinolin-3-yl)sulfan­yl]-N-phenyl­acetamide - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. mdpi.com [mdpi.com]

Crystal Structure Analysis of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid: A Comparative Methodological Guide

As a Senior Application Scientist specializing in solid-state characterization, I frequently encounter bifunctional organic molecules that resist traditional crystallization paradigms. 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid (CAS: 91013-44-4)[1] is a prime example of such a structural challenge. Featuring both a hydrogen-bond donating carboxylic acid and a polar, hydrogen-bond accepting dimethylsulfamoyl group, this compound exhibits complex solid-state packing behaviors analogous to other sulfonamide derivatives[2].

Understanding its exact crystal structure is paramount for downstream pharmaceutical applications. Polymorphism in sulfonamide building blocks directly impacts solubility, bioavailability, and intellectual property. This guide objectively compares the three leading platforms for structural elucidation—Single-Crystal X-ray Diffraction (SCXRD), Powder X-ray Diffraction (PXRD), and Microcrystal Electron Diffraction (MicroED)—providing field-proven, self-validating protocols for each.

Structural Challenges & Hydrogen Bonding Logic

The crystallization of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid is thermodynamically driven by two competing intermolecular forces. The acetic acid moiety strongly favors the formation of centrosymmetric

dimers. Concurrently, the dimethylsulfamoyl group engages in weaker interactions, which dictate the three-dimensional lattice expansion and often lead to polymorphic variations depending on the solvent environment[2].

Fig 1: Primary hydrogen bonding motifs in sulfonamide-phenylacetic acid derivatives.

Comparative Analysis of Analytical Platforms

To elucidate the structure of this compound, researchers must choose an analytical pathway based on the available sample morphology.

• Single-Crystal X-ray Diffraction (SCXRD): The historical gold standard. It provides absolute configuration and precise hydrogen atom positions but strictly requires large, well-ordered crystals (>50 µm).

• Microcrystal Electron Diffraction (MicroED): The modern solution for "uncrystallizable" powders. Because electrons interact with matter much more strongly than X-rays, MicroED can yield atomic resolution (<1 Å) crystal structures in minutes from simple nanocrystalline powders (~100 nm)[3].

• Powder X-ray Diffraction (PXRD) with Rietveld Refinement: Best utilized as a bulk phase validator rather than a de novo structure solution tool. It confirms whether the bulk powder matches the single-crystal model.

Fig 2: Comparative crystal structure analysis workflows for SCXRD and MicroED.

Experimental Protocols & Self-Validating Workflows

Protocol A: SCXRD Crystallization via Vapor Diffusion

When sufficient material is available, growing a macroscopic crystal is the first line of attack.

• Step 1: Dissolution. Dissolve 10 mg of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid in 1 mL of Dichloromethane (DCM) in a 4 mL inner vial.

• Step 2: Antisolvent Chamber. Place the unsealed 4 mL vial inside a sealed 20 mL outer vial containing 3 mL of Hexane. Incubate at 20°C for 72 hours.

• Causality of Design: DCM acts as an excellent primary solvent, completely solvating the polar sulfamoyl and carboxylic groups. Hexane, a non-polar antisolvent, diffuses into the DCM. Because vapor diffusion is a slow, thermodynamically controlled process, it gradually lowers the dielectric constant of the solution. This slow kinetic pathway suppresses rapid amorphous precipitation, providing the necessary activation energy for highly ordered, single-crystal nucleation.

• Self-Validation System: The protocol's success is internally validated during the initial X-ray screening. The diffractometer software calculates the internal agreement factor (

  ). An mathematically confirms that the harvested crystal is a single, untwinned lattice, validating the slow-growth solvent system.

Protocol B: MicroED Grid Preparation & Data Collection

If the compound only yields microcrystalline powder, MicroED is the required alternative[4].

• Step 1: Fragmentation. Suspend 1 mg of the bulk powder in 1 mL of pure water and sonicate for 30 minutes.

• Step 2: Grid Application & Plunge Freezing. Apply 2 µL of the suspension to a glow-discharged carbon grid, blot away excess liquid, and plunge into liquid ethane.

• Step 3: Low-Dose Continuous Rotation. Transfer the grid to a Cryo-TEM and collect diffraction data using continuous rotation (e.g., 0.5°/sec) under cryogenic conditions.

• Causality of Design: Organic small molecules are highly beam-sensitive. By utilizing an ultra-low incident electron beam flux density (0.01 e⁻/Ų/s) combined with fast event-based electron counting (EBEC), we minimize coincidence loss and prevent the radiolytic destruction of the sulfonamide bonds prior to diffraction capture[5]. Furthermore, mechanical sonication breaks the bulk powder into electron-transparent nanocrystals (~100 nm thick) without altering the thermodynamic polymorphic form[3].

• Self-Validation System: The system is self-validating through frame-by-frame resolution tracking. By comparing the first and last frames of the continuous rotation movie, any loss of high-resolution reflections (>20% degradation) immediately flags radiation damage, prompting an automated reduction in beam fluence.

Quantitative Performance Comparison

The following table summarizes the experimental data and performance metrics when applying these techniques to sulfonamide-phenylacetic acid derivatives.

Performance Metric	SCXRD	MicroED	PXRD (Rietveld Refinement)
Optimal Crystal Size	> 50 µm (Macroscopic)	~ 100 nm to 500 nm	Bulk Powder (1–5 µm)
Sample Quantity Required	Single crystal (~5 µg)	~ 10–15 fg per grid[3]	10–50 mg
Typical Resolution Limit	0.70 – 0.85 Å	0.80 – 1.00 Å	1.50 – 2.00 Å (Derived)
Hydrogen Atom Visibility	Excellent (Difference Map)	Good (Electrostatic Potential)	Poor
Primary Artifact Risk	Twinning, Solvent Loss	Dynamical Scattering	Preferred Orientation
Data Collection Time	2 to 12 Hours	< 5 Minutes[3]	30 to 60 Minutes

Strategic Recommendations

For researchers working with 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid, the analytical strategy should be dictated by the synthesis yield and crystallization kinetics.

• If the compound readily forms large crystals via DCM/Hexane vapor diffusion, SCXRD remains the most robust method for determining absolute stereochemistry and precise hydrogen bonding networks.

• However, if the compound persistently crashes out as an amorphous or microcrystalline powder—a common issue with highly polar sulfonamides—MicroED is the superior, time-saving alternative. It bypasses weeks of fruitless crystallization screening, delivering atomic-resolution data directly from the synthetic powder[3].

References

• Langenstück, S., et al. "The ephemeral dihydrate of sulfanilic acid." Acta Crystallographica Section C (2018).[2] URL:[Link]

• Jones, C.G., et al. "The CryoEM Method MicroED as a Powerful Tool for Small Molecule Structure Determination." ACS Central Science (2018).[3] URL:[Link]

• Martynowycz, M.W., et al. "Fast event-based electron counting for small-molecule structure determination by MicroED." IUCrJ (2025).[5] URL:[Link]

• Nannenga, B. L., et al. "An Overview of Microcrystal Electron Diffraction (MicroED)." Current Protocols (2019).[4] URL:[Link]

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• 2. Sulfanilic acid dihydrate | C6H11NO5S | CID 139062614 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. The CryoEM Method MicroED as a Powerful Tool for Small Molecule Structure Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.iucr.org [journals.iucr.org]

Comparative Guide: Bioisosteric Replacement of Sulfonamides in Phenylacetic Acid Drugs

Executive Summary & Mechanistic Rationale

In the development of targeted therapeutics—ranging from Mcl-1 inhibitors in oncology to non-peptide angiotensin II receptor antagonists—the phenylacetic acid motif serves as a privileged structural scaffold[1],[2]. To establish critical hydrogen-bond networks or engage specific secondary binding pockets (such as the

-phosphate of ATP), medicinal chemists frequently append sulfonamide groups to these scaffolds[3].

However, the combination of a carboxylic acid and a sulfonamide often results in severe pharmacokinetic liabilities. The planar-like geometry and strong electron-withdrawing nature of the sulfonamide moiety drastically increase the topological polar surface area (TPSA) and lipophilicity. Consequently, these drug candidates frequently suffer from sub-optimal aqueous solubility and excessive plasma protein binding (PPB), which severely limits their free-drug concentration and oral bioavailability[4].

Quantitative Performance Comparison

To objectively evaluate the impact of bioisosteric replacement, we must compare the physicochemical and pharmacological shifts observed when modifying a generic phenylacetic acid-sulfonamide parent compound. The data below synthesizes matched-molecular pair analyses typical of Mcl-1 and ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-secretase inhibitor optimization campaigns,[5].

Physicochemical Parameter	Sulfonamide (Parent)	Sulfonimidamide (Isostere)	Sulfone (Isostere)
Functional Group Motif	-SO₂NHR	-S(O)(NH)R	-SO₂R
3D Geometry / Fsp³	Planar-like / Low	Tetrahedral / High	Tetrahedral / Low
LogD (pH 7.4)	3.42	2.15	2.85
Thermodynamic Sol. (µM)	12.5	> 200.0	45.0
Plasma Protein Binding	99.2%	84.5%	95.1%
Target IC₅₀ (nM)	15	18	110
H-Bonding Vectors	2 Acceptors, 1 Donor	2 Acceptors, 2 Donors	2 Acceptors, 0 Donors

Key Insight: The sulfonimidamide retains the critical hydrogen-bond donor required for target engagement while significantly lowering LogD and PPB. The sulfone, lacking the NH donor, often suffers a drop in target affinity (higher IC₅₀) if that specific donor vector is essential for binding[2].

Self-Validating Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems , incorporating mandatory internal controls and mass-balance checks to verify the accuracy of the generated data.

Protocol A: SuFEx-Mediated Synthesis of Sulfonimidamide Isosteres

Causality: Traditional synthesis of sulfonimidamides relies on the oxidative chlorination of sulfinamides, which often degrades electron-rich phenylacetic acid rings. By utilizing Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, we exploit the unique stability of sulfonyl fluorides[4]. The addition of a nucleophilic catalyst selectively activates the S-F bond for amine displacement without affecting the delicate carboxylic acid moiety.

• Activation: Convert the sulfonic acid precursor of the phenylacetic acid scaffold to a sulfonyl fluoride using SO₂F₂ gas or DAST in dichloromethane (DCM) at 0°C.

• SuFEx Catalysis: Dissolve the sulfonyl fluoride (1.0 eq) and the desired amine (1.2 eq) in anhydrous acetonitrile. Add 1-Hydroxybenzotriazole (HOBt) (0.2 eq) as the nucleophilic catalyst and N,N-Diisopropylethylamine (DIPEA) (2.0 eq). Stir at room temperature for 12 hours.

• Self-Validation (In-Process Control): Monitor the reaction via ¹⁹F-NMR. The protocol is validated only when the characteristic S-F signal (typically between +50 to +60 ppm) completely disappears.

• Isolation: Purify via reverse-phase HPLC. System Check: The synthetic route is considered successful only if the isolated mass balance yields >80% purity with >70% overall recovery, confirming no off-target degradation of the phenylacetic acid group occurred.

Protocol B: Thermodynamic Solubility and PPB Assessment

Causality: Sulfonamides are notoriously highly protein-bound due to their acidic NH proton ionizing at physiological pH. Equilibrium dialysis is chosen over ultrafiltration because lipophilic phenylacetic acids frequently bind non-specifically to ultrafiltration membranes, artificially inflating PPB values.

• Equilibrium Dialysis Setup: Spike human plasma with 1 µM of the synthesized bioisostere. Load the spiked plasma into the donor chamber of a 96-well equilibrium dialysis plate (10 kDa MWCO membrane). Fill the receiver chamber with PBS (pH 7.4). Incubate at 37°C for 6 hours on an orbital shaker.

• LC-MS/MS Quantification: Extract samples from both chambers using acetonitrile protein precipitation (1:3 ratio) containing an isotopically labeled internal standard. Centrifuge and analyze the supernatant via LC-MS/MS.

• Self-Validation (System Controls):

  • Positive/Negative Controls: The assay must be run concurrently with (High PPB control, expected >98%) and (Low PPB control, expected ~10%).

  • Mass Balance Check: Calculate total recovery: (Amount in Plasma + Amount in Buffer) / Total Initial Amount. The data point is strictly invalidated if the mass balance falls below 85%, as this indicates non-specific binding to the dialysis apparatus.

Decision Workflow Visualization

The following diagram maps the logical progression from identifying sulfonamide liabilities to validating the bioisosteric replacements.

Workflow for sulfonamide bioisosteric replacement in drug discovery.

Conclusion

Replacing sulfonamides with sulfonimidamides in phenylacetic acid drugs represents a paradigm shift in overcoming late-stage pharmacokinetic attrition. By converting a flat, planar functional group into a tetrahedral, Fsp³-rich motif, drug developers can systematically tune out high plasma protein binding and poor solubility while preserving the critical hydrogen-bonding interactions necessary for target efficacy.

References

• Chatzopoulou, M., et al. (2012). "Sulfonimidamides as Sulfonamides Bioisosteres: Rational Evaluation through Synthetic, in Vitro, and in Vivo Studies with γ-Secretase Inhibitors." ChemMedChem. URL:[Link]

• Szlavik, Z., et al. (2019). "Discovery and in Vivo Evaluation of Macrocyclic Mcl-1 Inhibitors Featuring an α-Hydroxy Phenylacetic Acid Pharmacophore or Bioisostere." Journal of Medicinal Chemistry. URL:[Link]

• Sharma, R., et al. (2026). "Discovery of Sulfonamide Pantothenate Kinase Activators and Elucidation of the Role of Isoform Selectivity in Cellular Pantothenate Kinase Activation." Journal of Medicinal Chemistry. URL:[Link]

• Meanwell, N. A. (2021). "The Design and Application of Bioisosteres in Drug Design." Annual Reports in Medicinal Chemistry. URL:[Link]

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UV-Vis absorption maxima of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid

Executive Summary & Technical Context

2-[4-(Dimethylsulfamoyl)phenyl]acetic acid (CAS 91013-44-4) is a functionalized phenylacetic acid derivative often encountered as an intermediate in the synthesis of sulfonamide-based pharmaceuticals or as a specific impurity in drug substances like celecoxib or diclofenac derivatives.

Unlike simple phenylacetic acid, this molecule possesses a sulfamoyl chromophore (

) at the para-position. This electron-withdrawing group significantly alters the electronic transition energy of the benzene ring, necessitating a distinct UV-Vis detection strategy compared to its precursors.

This guide provides a comparative spectral analysis, theoretical absorption maxima, and a validated experimental protocol to characterize this compound against its structural analogs.

Theoretical Chromophore Analysis

To accurately predict and validate the absorption maxima (

), we must deconstruct the molecule into its constituent chromophores and auxochromes.

Structural Logic

• Primary Chromophore: Benzene Ring (

  transitions).

• Major Perturbation (Electron Withdrawing): The Dimethylsulfamoyl group is strongly electron-withdrawing (

  effects). This lowers the energy of the orbital, causing a bathochromic (red) shift and a hyperchromic (intensity) increase relative to unsubstituted benzene.

• Minor Perturbation (Weak Donor): The Acetic Acid tail (

  ) acts as a weak alkyl auxochrome via hyperconjugation, providing a minimal red shift.

Chromophore Interaction Diagram

Figure 1: Deconstruction of electronic effects contributing to the UV absorption profile.

Comparative Absorption Data

The following table contrasts the target molecule with standard alternatives/analogs to assist in peak identification during HPLC or spectroscopic analysis.

Compound	Structure Key	Primary (nm)	Secondary (nm)	Molar Absorptivity ( )	Detection Notes
Target Molecule	-SO NMe + Acetic Acid	~218-222	264 - 268	High	Target Window. Broad band due to sulfonamide overlap.
Benzenesulfonamide	No Acetic Acid tail	218	265	~450 - 1,000	Reference standard. Very similar profile; separates by RT, not UV.
Phenylacetic Acid	No Sulfonamide	208	257	~200	Weaker absorption. Distinct fine structure (fingers) often visible.
Sulfanilamide	-NH (Amino)	258	290-300 (pH dependent)	High	Amino group causes significant shift. pH sensitive.
4-(Dimethylamino)phenylacetic acid	-NMe (Amino)	~250	~300	High	distinct from target; N-lone pair conjugation is stronger than sulfamoyl.

Critical Insight: The target molecule absorbs at a slightly longer wavelength (~266 nm) than Phenylacetic acid (~257 nm) due to the sulfonamide group. It lacks the strong pH-dependent shifts seen in Sulfanilamide because the nitrogen is protected (dimethylated) and part of a sulfonyl moiety, not a free amine.

Experimental Protocol: Determination of

Objective: To empirically determine the exact

and Molar Extinction Coefficient ( ) for your specific lot of 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid.

Reagents & Equipment[1][2][3]

• Solvent: Methanol (HPLC Grade) or Acetonitrile/Water (50:50). Avoid pure water if solubility is low.

• Blank: Pure solvent used for dissolution.

• Instrument: Double-beam UV-Vis Spectrophotometer (Scan range: 200–400 nm).

• Cuvette: Quartz, 1 cm path length (Critical for UV < 300 nm).

Workflow Diagram

Figure 2: Step-by-step experimental workflow for spectral characterization.

Step-by-Step Procedure

• Stock Preparation: Accurately weigh 10.0 mg of the target compound. Dissolve in 100.0 mL of Methanol. Sonicate for 5 minutes to ensure complete dissolution.

• Working Standard: Transfer 1.0 mL of Stock Solution into a 10 mL volumetric flask. Dilute to volume with Methanol. Final concentration

  10 µg/mL (approx. 40 µM).

• Baseline: Insert two cuvettes containing pure Methanol. Run the "Auto-Zero" or "Baseline" function from 200 to 400 nm.

• Measurement: Replace the sample cuvette with the Working Standard. Record the spectrum.

• Data Analysis:

  • Observe the primary peak (likely off-scale or very high >210 nm) and the secondary aromatic band.

  • Success Criteria: The secondary band should appear as a broad peak centered between 264–268 nm .

  • Calculation: Calculate

    using Beer-Lambert Law: , where is molar concentration and cm.

Method Validation & Troubleshooting

When developing an HPLC or spectroscopic method for this compound, consider the following:

• Solvent Cutoff: If using Acetone or Ethyl Acetate, you will mask the UV region. Use Acetonitrile (cutoff 190 nm) or Methanol (cutoff 205 nm).

• pH Effects: While the sulfonamide nitrogen is methylated, the carboxylic acid tail (

  ) will ionize in basic buffers.

  • Acidic pH (< 3): Molecule is neutral. slightly higher retention in Reverse Phase.

  • Basic pH (> 6): Carboxylate anion forms (

    ). This may cause a slight hypsochromic (blue) shift and drastically reduce retention time in RP-HPLC.

• Interference: If analyzing in biological matrices, the ~265 nm region is crowded. Use the high molar absorptivity to your advantage by using dilute samples to minimize matrix background.

References

• PubChem Compound Summary: 2-[4-(Dimethylsulfamoyl)phenyl]acetic acid (CAS 91013-44-4). National Center for Biotechnology Information. Source:[Link](Note: Link directs to PubChem generic search/entry for verification)

• NIST Chemistry WebBook: UV-Vis Spectra of Benzenesulfonamide Derivatives. Source:[Link]

• ResearchGate: Absorption spectra of sulfonamide derivatives (Comparative data for substituted benzenesulfonamides). Source:[Link]